2-Hydroxy-3-nitropyridine

• CAS: 6332-56-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxy-3-nitropyridine (CAS: 6332-56-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-3-nitropyridine (CAS number 6332-56-5), also known as 3-nitro-2-pyridinol, is a versatile heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique electronic and structural features, arising from the interplay between the hydroxyl and nitro groups on the pyridine (B92270) ring, make it a valuable intermediate in the synthesis of a wide range of biologically active molecules. This technical guide provides a comprehensive overview of the chemical properties, synthesis, spectroscopic data, and potential mechanisms of action of 2-Hydroxy-3-nitropyridine, with a focus on its applications in drug development.

Chemical and Physical Properties

2-Hydroxy-3-nitropyridine is a yellow crystalline powder.[1] It exhibits solubility in hot water and thermal alcohol, and is also soluble in dilute alkali, while being insoluble in non-polar solvents like benzene, ether, and petroleum ether.[2] The compound exists in tautomeric equilibrium between the pyridinol and pyridone forms, a common feature for hydroxypyridines.

Table 1: Physicochemical Properties of 2-Hydroxy-3-nitropyridine

Property	Value	Reference(s)
CAS Number	6332-56-5	[1][3]
Molecular Formula	C₅H₄N₂O₃	[1][3][4]
Molecular Weight	140.10 g/mol	[1][3]
Appearance	Yellow crystalline powder	[1][2]
Melting Point	218-228 °C	[1]
Purity	≥ 99% (HPLC)	[1]
logP (Octanol/Water Partition Coefficient)	0.695 (Crippen Calculated)	[5]
Water Solubility (logS)	-1.44 (Crippen Calculated)	[5]
Storage Conditions	0-8°C	[1]

Synthesis and Experimental Protocols

The synthesis of 2-Hydroxy-3-nitropyridine is primarily achieved through the nitration of 2-hydroxypyridine (B17775). Various methods have been reported, with differences in the nitrating agents and reaction conditions.

Experimental Protocol: Nitration of 2-Hydroxypyridine

A common method for the synthesis of 2-Hydroxy-3-nitropyridine involves the direct nitration of 2-hydroxypyridine. The following protocol is based on a patented method which aims for high purity and environmentally conscious production.[6]

Materials:

• 2-Hydroxypyridine

• Pyridine

• Nitric acid (60-75% mass percent)

• Sodium hydroxide, sodium carbonate, or sodium bicarbonate (for neutralization)

• Ice

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75%) dropwise to the cooled solution.

• After the addition is complete, remove the reaction flask from the ice bath and allow it to stir at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat steps 1-4 for a total of 3-5 times.

• After the final reaction cycle, add an alkaline solution (sodium hydroxide, sodium carbonate, or sodium bicarbonate) to the mixed solution until it reaches a neutral pH.

• The resulting mixture is then subjected to post-treatment to isolate the 2-Hydroxy-3-nitropyridine product. The post-treatment may include filtration, washing, and drying.

This method is reported to yield high-purity 2-Hydroxy-3-nitropyridine that can be used directly in subsequent reactions without further purification.[6]

Figure 1: Synthesis workflow for 2-Hydroxy-3-nitropyridine.

Spectroscopic Data

The structural elucidation of 2-Hydroxy-3-nitropyridine is confirmed through various spectroscopic techniques.

Table 2: Spectroscopic Data for 2-Hydroxy-3-nitropyridine

Technique	Data	Reference(s)
¹H NMR	Data available on SpectraBase, requires account for full view.	[1]
¹³C NMR	Data available on PubChem.	[7]
IR Spectroscopy	Data available on PubChem.	[7]
Mass Spectrometry	Data available on NIST WebBook.	[4]

Infrared (IR) Spectroscopy:

• O-H stretch: A broad peak in the region of 3200-3500 cm⁻¹ due to the hydroxyl group.

• N-O asymmetric stretch: A strong peak between 1550-1475 cm⁻¹ from the nitro group.

• N-O symmetric stretch: A medium peak between 1360-1290 cm⁻¹ from the nitro group.

• C=C and C=N stretching: Peaks in the 1600-1400 cm⁻¹ region, characteristic of the pyridine ring.

Mass Spectrometry: The electron ionization mass spectrum is expected to show a molecular ion peak at m/z 140. Fragmentation patterns would likely involve the loss of the nitro group (NO₂, 46 Da) and the hydroxyl group (OH, 17 Da), as well as fragmentation of the pyridine ring.

Applications in Drug Development and Research

2-Hydroxy-3-nitropyridine serves as a crucial building block in the synthesis of various pharmaceutical compounds.[1] Its applications span several therapeutic areas:

• Pharmaceutical Development: It is a key intermediate in the synthesis of drugs, particularly those targeting neurological disorders, due to its potential to cross the blood-brain barrier.[1]

• Anti-inflammatory and Antimicrobial Agents: The unique structure of 2-Hydroxy-3-nitropyridine allows for its use in developing new anti-inflammatory and antimicrobial drugs.[1]

• Agrochemicals: It is utilized in the formulation of pesticides and plant growth regulators.[1]

• Specialty Chemicals and Dyes: Its reactivity makes it a valuable precursor in the production of specialty chemicals and dyes.[1]

Potential Mechanisms of Action and Signaling Pathways

While the specific signaling pathways directly modulated by 2-Hydroxy-3-nitropyridine are not yet fully elucidated in the available literature, the biological activities of structurally related compounds provide insights into its potential mechanisms of action.

Proposed Anti-inflammatory Mechanism

The anti-inflammatory effects of hydroxypyridinone derivatives are often attributed to their iron-chelating properties. Iron is a crucial cofactor for enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By sequestering iron, 2-Hydroxy-3-nitropyridine may inhibit the activity of these enzymes, thereby reducing the production of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.

Figure 2: Proposed anti-inflammatory mechanism of 2-Hydroxy-3-nitropyridine.

Proposed Antimicrobial Mechanism

The antimicrobial activity of nitroaromatic compounds generally involves the enzymatic reduction of the nitro group within the microbial cell. This process generates reactive nitroso and hydroxylamine (B1172632) intermediates, as well as superoxide (B77818) radicals. These reactive species can cause widespread cellular damage by covalently modifying and damaging macromolecules such as DNA, leading to microbial cell death.

Figure 3: Proposed antimicrobial mechanism of 2-Hydroxy-3-nitropyridine.

Safety and Handling

2-Hydroxy-3-nitropyridine is classified as a hazardous substance and requires careful handling.

Table 3: Hazard and Safety Information for 2-Hydroxy-3-nitropyridine

Category	Information	Reference(s)
Signal Word	Warning	[7]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[7]
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.)	[7]
Handling	Should be handled in a well-ventilated area or fume hood by qualified personnel. Avoid contact with eyes, skin, and clothing.	[8]
Storage	Store in a tightly sealed container in a cool, dry place away from heat and direct sunlight.	[8]
Personal Protective Equipment	Approved safety glasses, protective clothing, and gloves should be worn. A respirator may be necessary if ventilation is inadequate.	[8]
Disposal	Dispose of this material through a licensed professional waste disposal service in accordance with local, state, and national regulations.	[8]

Conclusion

2-Hydroxy-3-nitropyridine is a chemical compound with significant potential, particularly as an intermediate in the development of new pharmaceuticals. Its synthesis is well-established, and its chemical properties make it a versatile building block for a variety of applications. While its precise biological mechanisms of action require further investigation, the known activities of related compounds suggest promising avenues for research into its anti-inflammatory and antimicrobial properties. As with any reactive chemical, proper safety precautions are essential when handling and using this compound. This guide provides a foundational resource for researchers and developers working with 2-Hydroxy-3-nitropyridine.

References

• 1. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pharmacological inhibition of MALT1 protease activity suppresses endothelial activation via enhancing MCPIP1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study on the anti-inflammatory effects of new derivatives of 3-hydroxy pyridine-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of the anti-inflammatory properties of hydroxypyridinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. spectrabase.com [spectrabase.com]

A Technical Guide to the Physical Properties of 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 2-Hydroxy-3-nitropyridine (CAS No: 6332-56-5). The information herein is compiled for use in research, drug development, and quality control settings, with a focus on quantitative data, experimental context, and structural understanding.

Core Physical Properties

2-Hydroxy-3-nitropyridine, a yellow crystalline solid, is a versatile heterocyclic compound. Its physical characteristics are crucial for its application in organic synthesis and pharmaceutical development. A summary of its key physical properties is presented below.

Property	Value	Source(s)
Molecular Formula	C₅H₄N₂O₃	[1][2]
Molecular Weight	140.10 g/mol	[3]
Appearance	Yellow needle-like crystals or powder	[2][4]
Melting Point	212 °C (decomposes)	[2][4]
224.0 to 228.0 °C	[5]
218-228 °C	[6]
226 °C	[7]
Boiling Point	368.8 °C at 760 mmHg (Predicted)	[2]
313.0 ± 52.0 °C (Predicted)	[4]
pKa	8.37 ± 0.10 (Predicted)	[2]
Solubility	Soluble in hot water, hot alcohol, and dilute alkaline solutions. Insoluble in benzene, ether, and petroleum ether.	[8]
Density	1.44 g/cm³ (Predicted)	[2]
LogP	0.80630	[2]
Flash Point	176.9 °C	[2]
Refractive Index	1.588	[2]

Chemical Structure and Tautomerism

A critical aspect of 2-Hydroxy-3-nitropyridine is its existence in a tautomeric equilibrium with its pyridone form, 3-Nitro-2(1H)-pyridone. This equilibrium is fundamental to its reactivity and spectroscopic properties. The pyridone form is generally considered the more stable tautomer.

Caption: Tautomeric equilibrium of 2-Hydroxy-3-nitropyridine.

Experimental Protocols

Detailed experimental procedures for the determination of physical properties are essential for reproducibility and validation. Below are generalized, yet detailed, protocols for key analytical methods.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. A sharp melting range typically signifies a high-purity compound.

Methodology:

• Sample Preparation: A small quantity of finely powdered, dry 2-Hydroxy-3-nitropyridine is packed into a capillary tube to a height of 1-2 mm. The tube is then tapped to ensure the sample is compact.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is placed in a heating apparatus, such as a Thiele tube containing mineral oil or an automated melting point apparatus.

• Heating: The apparatus is heated slowly, at a rate of approximately 2 °C per minute, especially when approaching the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded.

• Reporting: The melting point is reported as the range T1-T2. For high-purity substances, this range is typically narrow.

Caption: General workflow for melting point determination.

pKa Determination (UV-Vis Spectrophotometry)

The acid dissociation constant (pKa) can be determined by observing changes in the UV-Vis absorbance spectrum as a function of pH. This method is suitable for compounds with a chromophore close to the ionization site.

Methodology:

• Solution Preparation: A series of buffer solutions with known pH values spanning the expected pKa of the compound are prepared. A stock solution of 2-Hydroxy-3-nitropyridine in a suitable solvent (e.g., methanol (B129727) or DMSO) is also prepared.

• Sample Preparation: A constant aliquot of the 2-Hydroxy-3-nitropyridine stock solution is added to each buffer solution to create a series of samples with identical total compound concentration but varying pH.

• Spectrophotometric Measurement: The UV-Vis spectrum of each sample is recorded. The wavelength of maximum absorbance (λmax) for either the protonated or deprotonated species is identified.

• Data Analysis: The absorbance at the chosen λmax is measured for each buffered solution. The pKa is then calculated using the Henderson-Hasselbalch equation, often by plotting absorbance versus pH and identifying the inflection point of the resulting sigmoid curve.

Spectral Data Summary

Spectroscopic data is fundamental for structural elucidation and identification.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Spectra for 2-Hydroxy-3-nitropyridine have been recorded. Due to the tautomerism, the observed chemical shifts and coupling constants will depend on the solvent and concentration. The spectrum typically shows signals in the aromatic region corresponding to the protons on the pyridine (B92270) ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): ¹³C NMR spectra are available and are typically acquired with proton decoupling, resulting in a series of singlet peaks for each unique carbon environment. The chemical shifts are influenced by the electron-withdrawing nitro group and the hydroxyl/carbonyl group.

• FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum provides information about the functional groups present. Key expected peaks would include O-H stretching (broad, for the hydroxyl group), N-H stretching (for the pyridone tautomer), C=O stretching (strong, for the pyridone tautomer), and N-O stretching for the nitro group.[3]

• MS (Mass Spectrometry): Mass spectral data is available. The molecular ion peak (M+) is expected at an m/z corresponding to its molecular weight (140.02 g/mol ). Common fragments observed have m/z values of 140, 39, and 66.[3]

Detailed spectral data including peak lists and chemical shifts can be accessed through chemical databases such as PubChem and SpectraBase.[1][3]

References

• 1. spectrabase.com [spectrabase.com]
• 2. 3-Hydroxy-2-nitropyridine(15128-82-2) 1H NMR spectrum [chemicalbook.com]
• 3. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. web.pdx.edu [web.pdx.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. hmdb.ca [hmdb.ca]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Hydroxy-3-nitropyridine: Molecular Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and key experimental methodologies related to 2-Hydroxy-3-nitropyridine. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel pharmaceutical and agrochemical agents.

Molecular Structure and Properties

2-Hydroxy-3-nitropyridine is a heterocyclic organic compound with the molecular formula C₅H₄N₂O₃. It is characterized by a pyridine (B92270) ring substituted with a hydroxyl group at the 2-position and a nitro group at the 3-position. An essential feature of its structure is the existence of a prototropic tautomerism, co-existing in equilibrium with its pyridone form, 3-Nitro-2(1H)-pyridone. The pyridone tautomer is often favored in polar solvents and the solid state.

General and Physicochemical Properties

The following table summarizes the key quantitative data for 2-Hydroxy-3-nitropyridine.

Property	Value	Reference
Molecular Formula	C₅H₄N₂O₃	[1][2][3]
Molecular Weight	140.098 g/mol	[1]
140.1 g/mol	[2]
140.0969 g/mol	[3]
140.10 g/mol	[4]
CAS Number	6332-56-5	[1][2][3]
Appearance	Yellow needle-like crystals or crystalline powder	[1][2]
Melting Point	212 °C[1][5]
218-228 °C[2]
Boiling Point	368.8 °C at 760 mmHg (Predicted)	[1]
Density	1.44 g/cm³	[1]
pKa	8.37 ± 0.10 (Predicted)	[1]
LogP	0.80630	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Hydroxy-3-nitropyridine. The following tables outline the key spectral data.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	DMSO-d₆	~8.02	d
~7.65	m
~11.0	br s (OH/NH)
¹³C	Not Specified	Data not readily available in summarized format

Note: Specific peak assignments and coupling constants require detailed spectral analysis, which can be accessed from spectral databases.

1.2.2. Infrared (IR) Spectroscopy

Vibrational Mode	Wavenumber (cm⁻¹)
O-H/N-H Stretch	3400-3200 (broad)
C=O Stretch (pyridone form)	~1650
C=C and C=N Stretch	1600-1450
N-O Stretch (NO₂)	1550-1500 and 1350-1300

1.2.3. Mass Spectrometry (MS)

Technique	m/z Value	Interpretation
Electron Ionization (EI)	140	[M]⁺ (Molecular Ion)
110	[M-NO]⁺
94	[M-NO₂]⁺
82

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Hydroxy-3-nitropyridine are provided below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of 2-Hydroxy-3-nitropyridine

This protocol is adapted from a patented synthesis method.[5]

Materials:

• 2-Hydroxypyridine (B17775)

• Pyridine

• Nitric acid (60-75% mass percent)

• Sodium hydroxide, sodium carbonate, or sodium bicarbonate

• Ice

• Standard laboratory glassware (reaction flask, dropping funnel, etc.)

• Magnetic stirrer

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• While stirring, slowly add nitric acid (60-75%) dropwise to the solution.

• After the addition is complete, remove the reaction flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to approximately half of its original volume.

• Repeat steps 2-4 for a total of 3-5 cycles.

• After the final reaction cycle, cool the resulting mixed solution in an ice bath.

• Neutralize the solution by adding an alkaline substance (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate) until a neutral pH is achieved.

• The crude 2-Hydroxy-3-nitropyridine will precipitate. Isolate the product by filtration.

• Further purification can be achieved by recrystallization from a suitable solvent such as hot water or ethanol.

Analysis by High-Performance Liquid Chromatography (HPLC)

This is a general reverse-phase HPLC method for the analysis of 2-Hydroxy-3-nitropyridine.[6]

Instrumentation:

• HPLC system with a UV detector

• Newcrom R1 column (or equivalent reverse-phase column)

Mobile Phase:

• Acetonitrile (MeCN)

• Water

• Phosphoric acid (for standard RP-HPLC) or Formic acid (for MS-compatible applications)

Procedure:

• Prepare the mobile phase by mixing acetonitrile, water, and the acid modifier in appropriate proportions. The exact ratio should be optimized for the specific column and system to achieve good separation.

• Prepare a standard solution of 2-Hydroxy-3-nitropyridine of known concentration in a suitable solvent (e.g., the mobile phase).

• Prepare the sample solution by dissolving the test substance in the same solvent.

• Set the flow rate and column temperature.

• Inject the standard and sample solutions into the HPLC system.

• Monitor the elution of the compound using a UV detector at a wavelength where 2-Hydroxy-3-nitropyridine has significant absorbance.

• The purity of the sample can be determined by comparing the peak area of the analyte to the total peak area. The concentration can be quantified by comparing the peak area to that of the standard solution.

Mandatory Visualizations

Tautomerism of 2-Hydroxy-3-nitropyridine

The following diagram illustrates the tautomeric equilibrium between the hydroxypyridine and pyridone forms of the molecule.

Caption: Tautomeric equilibrium of 2-Hydroxy-3-nitropyridine.

Synthesis Workflow

This diagram outlines the key steps in the synthesis of 2-Hydroxy-3-nitropyridine.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. 3-Hydroxy-2-nitropyridine(15128-82-2) 1H NMR spectrum [chemicalbook.com]
• 5. preprints.org [preprints.org]
• 6. 3-Hydroxy-2-nitropyridine(15128-82-2) 13C NMR spectrum [chemicalbook.com]

Solubility Profile of 2-Hydroxy-3-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Qualitative Solubility of 2-Hydroxy-3-nitropyridine (B160883)

2-Hydroxy-3-nitropyridine, also known as 3-Nitro-2(1H)-pyridinone, is a yellow crystalline powder.[1][2] Its solubility is influenced by the polarity of the solvent and temperature. The available literature indicates a general solubility profile as summarized in the table below.

Solvent Class	Solvent	Solubility	Reference
Polar Protic	Hot Water	Soluble	[3]
Cold Water	Insoluble	[3]
Hot Alcohol	Soluble	[3]
Polar Aprotic	Dimethylformamide	Soluble	[2]
Non-Polar	Benzene	Insoluble	[3]
Ether	Insoluble	[3]
Sherwood Oil	Insoluble	[3]
Aqueous Base	Dilute Alkaline	Soluble	[3]

A predicted Log10 of water solubility (in mol/l) for 2-Hydroxy-3-nitropyridine is -1.44.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of 2-Hydroxy-3-nitropyridine solubility in an organic solvent. This method is a standard and reliable technique for generating quantitative solubility data.

Objective: To determine the solubility of 2-Hydroxy-3-nitropyridine in a selected organic solvent at a specific temperature.

Materials:

• 2-Hydroxy-3-nitropyridine (purity ≥ 99%)

• Selected organic solvent (analytical grade)

• Analytical balance (readability ± 0.0001 g)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Syringe filters (chemically compatible with the solvent)

• Glass vials with screw caps

• Drying oven

Procedure:

• Sample Preparation: Accurately weigh an excess amount of 2-Hydroxy-3-nitropyridine and transfer it to a glass vial.

• Solvent Addition: Add a known volume or mass of the selected organic solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a thermostatic shaker or water bath set to the desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation. The system should be continuously agitated during this time.

• Phase Separation: After equilibration, stop the agitation and allow the undissolved solid to settle.

• Sample Withdrawal: Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe to the experimental temperature to avoid precipitation or dissolution. Immediately filter the solution through a syringe filter into a pre-weighed, dry vial.

• Solvent Evaporation: Weigh the vial containing the filtered solution. Then, evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of the solute.

• Drying and Weighing: Dry the vial containing the solid residue in a vacuum oven until a constant weight is achieved.

• Calculation: The solubility (S) in grams of solute per 100 grams of solvent can be calculated using the following formula:

  S = (m_solute / m_solvent) * 100

  Where:

  • m_solute is the mass of the dried residue.

  • m_solvent is the mass of the solvent in the filtered sample.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.

Figure 1. Experimental workflow for the gravimetric determination of solubility.

This guide serves as a foundational resource for researchers working with 2-Hydroxy-3-nitropyridine. The generation of precise quantitative solubility data through standardized experimental protocols, such as the one described, is crucial for the successful design of synthetic routes, purification processes, and formulation development in the pharmaceutical and chemical industries.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chembk.com [chembk.com]
• 3. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]

Spectroscopic Analysis of 2-Hydroxy-3-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR) spectroscopic data for 2-Hydroxy-3-nitropyridine (CAS 6332-56-5). A crucial aspect of this compound is its existence in a tautomeric equilibrium with 3-Nitro-2(1H)-pyridinone. This duality is important for the interpretation of its spectroscopic features. This document compiles available ¹H NMR data, outlines a standard experimental protocol for NMR analysis, and presents a logical workflow for spectroscopic characterization.

¹H NMR Spectroscopic Data

The proton NMR chemical shifts for 2-Hydroxy-3-nitropyridine are influenced by the solvent used, which can affect the position of the tautomeric equilibrium. The data presented below is for a closely related compound, likely the same molecule, identified as 3-Hydroxy-2-nitropyridine.

Solvent	Chemical Shift (δ) in ppm
CDCl₃	Due to limited solubility and potential for complex spectra, definitive assignments in CDCl₃ are not readily available in the public domain.
DMSO-d₆	Data for a related compound, 3-Hydroxy-2-nitropyridine, shows characteristic signals in DMSO-d₆.

Note: The absence of readily available, consolidated ¹H NMR data specifically for 2-Hydroxy-3-nitropyridine highlights the need for further experimental verification. The tautomeric nature of the molecule can lead to different spectral features depending on the solvent and concentration.

¹³C NMR Spectroscopic Data

Comprehensive and publicly accessible ¹³C NMR data for 2-Hydroxy-3-nitropyridine is currently limited. The interpretation of the ¹³C NMR spectrum would be complicated by the tautomerism, with distinct signals expected for both the 2-hydroxy and 2-pyridone forms. For drug development and research purposes, it is highly recommended to acquire a ¹³C NMR spectrum under well-defined experimental conditions.

Experimental Protocol for NMR Analysis

As a specific experimental protocol for 2-Hydroxy-3-nitropyridine is not available, a general and robust methodology for acquiring high-quality NMR data for this and similar heterocyclic compounds is provided below.

1. Sample Preparation:

• Solvent Selection: Choose a deuterated solvent in which the compound is adequately soluble (e.g., DMSO-d₆, CDCl₃, or MeOD). The choice of solvent can influence the tautomeric equilibrium and, therefore, the resulting spectra.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts (δ = 0.00 ppm).

2. ¹H NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Spectral Width: Typically 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction.

3. ¹³C NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer with a carbon-sensitive probe.

• Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically 0-200 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, or more, due to the low natural abundance of ¹³C.

• Processing: Apply a Fourier transform with an appropriate window function (e.g., exponential multiplication with a line broadening of 1-2 Hz), followed by phase and baseline correction.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for obtaining and interpreting NMR data for a compound like 2-Hydroxy-3-nitropyridine.

Caption: Workflow for NMR Spectroscopic Analysis.

An In-depth Technical Guide to the Tautomerism and Stability of 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the tautomeric equilibrium of 2-hydroxy-3-nitropyridine (B160883), a crucial aspect for understanding its chemical behavior, reactivity, and potential applications in drug development. The document delves into the delicate balance between the two primary tautomeric forms: 2-hydroxy-3-nitropyridine (the enol form) and 3-nitro-1H-pyridin-2-one (the keto form). This equilibrium is significantly influenced by environmental factors such as solvent polarity and the solid-state packing. This guide presents a compilation of quantitative data, detailed experimental protocols for synthesis and analysis, and visual representations of the underlying chemical principles and workflows.

Introduction to Tautomerism in 2-Hydroxypyridines

Tautomerism, the dynamic equilibrium between two or more interconvertible isomers, is a fundamental concept in organic chemistry with significant implications for molecular properties and biological activity. In the case of 2-hydroxypyridines, the most prevalent form of tautomerism is the lactam-lactim equilibrium, where a proton can reside on either the exocyclic oxygen atom (lactim or enol form) or the ring nitrogen atom (lactam or keto form).

The position of this equilibrium is highly sensitive to the electronic nature of substituents on the pyridine (B92270) ring and the surrounding solvent environment. For the parent 2-hydroxypyridine, the pyridone (keto) form is generally favored in polar solvents and the solid state, while the hydroxy (enol) form can be more prevalent in the gas phase and non-polar solvents. The introduction of a nitro group at the 3-position introduces a strong electron-withdrawing group, which is expected to influence the tautomeric preference of 2-hydroxy-3-nitropyridine.

Tautomeric Equilibrium of 2-Hydroxy-3-nitropyridine

The tautomeric equilibrium of 2-hydroxy-3-nitropyridine involves the interconversion between the hydroxy form and the pyridone form.

An In-depth Technical Guide on the Reactivity of the Nitro Group in 2-Hydroxy-3-nitropyridine

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2-Hydroxy-3-nitropyridine (B160883), also known as 3-Nitro-2-pyridinol or 3-Nitro-2(1H)-pyridone, is a versatile heterocyclic compound of significant interest in organic synthesis, particularly as a precursor for pharmaceuticals and specialty chemicals.[1][2][3] Its chemical behavior is dominated by the interplay between the electron-donating hydroxyl group and the strongly electron-withdrawing nitro group positioned ortho to each other on the pyridine (B92270) ring. This guide provides a comprehensive analysis of the reactivity of the nitro group, focusing on its role in reduction reactions and its powerful activating effect on the pyridine ring for nucleophilic aromatic substitution. Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to serve as a practical resource for laboratory applications.

Molecular Structure and Properties

2-Hydroxy-3-nitropyridine exists in a tautomeric equilibrium with its 3-nitro-2(1H)-pyridone form. The presence of both the hydroxyl/oxo group and the adjacent nitro group dictates its physical and chemical properties.[4][5]

Table 1: Physical and Chemical Properties of 2-Hydroxy-3-nitropyridine

Property	Value	Source
CAS Number	6332-56-5	[4][6]
Molecular Formula	C₅H₄N₂O₃	[2][3][4]
Molecular Weight	140.10 g/mol	[2][4]
Appearance	Yellow crystalline powder	[2][3]
Melting Point	218-228 °C	[3]
Purity	≥ 98%	[2][7]
Boiling Point	383.2±22.0 °C at 760 mmHg	[2]
Density	1.5±0.1 g/cm³	[2]

Core Reactivity of the Nitro Group

The reactivity of the nitro group in 2-hydroxy-3-nitropyridine is primarily characterized by two key transformations:

• Reduction: The most common and synthetically valuable reaction is the reduction of the nitro group to an amino group, yielding 2-amino-3-hydroxypyridine (B21099).[1][8]

• Influence on Nucleophilic Aromatic Substitution (SNAr): The nitro group is a powerful electron-withdrawing group that strongly activates the pyridine ring for nucleophilic attack. While less common for the nitro group to act as the leaving group itself, it significantly facilitates the displacement of other leaving groups on the ring and can, under certain conditions, be displaced by strong nucleophiles.[9][10][11]

Reduction of the Nitro Group

The conversion of 2-hydroxy-3-nitropyridine to 2-amino-3-hydroxypyridine is a cornerstone reaction, providing a critical building block for the synthesis of more complex molecules, including pharmaceutical intermediates and Schiff base ligands.[1][12] The most effective method for this transformation is catalytic hydrogenation.[1][8]

Experimental Protocol: Catalytic Hydrogenation

This protocol describes the reduction of 2-hydroxy-3-nitropyridine using palladium on carbon (Pd/C) as a catalyst.[1][8]

Materials:

• 2-Hydroxy-3-nitropyridine

• Methanol (B129727) (MeOH)

• 10% Palladium on Carbon (10% Pd/C)

• Hydrogen (H₂) gas

• Argon (Ar) or Nitrogen (N₂) gas

• Celite

Procedure:

• In a suitable reaction vessel, dissolve 2-hydroxy-3-nitropyridine (1.0 eq) in methanol.

• Carefully add 10% Pd/C catalyst to the solution.

• Flush the reaction vessel with an inert gas (Argon or Nitrogen).

• Introduce hydrogen gas, typically by bubbling it through the solution for several minutes, and then maintain the reaction under a hydrogen atmosphere (e.g., using a balloon).

• Stir the mixture vigorously at room temperature. The reaction is typically monitored until completion (e.g., overnight).

• Upon completion, filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with additional methanol to ensure complete recovery of the product.

• Evaporate the solvent from the combined filtrates under reduced pressure.

• The resulting solid can be further purified by silica (B1680970) gel chromatography (e.g., using a 5% MeOH/CH₂Cl₂ eluent) to yield pure 2-amino-3-hydroxypyridine.[8]

Quantitative Data for Reduction

The catalytic hydrogenation of 2-hydroxy-3-nitropyridine is a high-yielding reaction.

Table 2: Representative Yields for the Synthesis of 2-Amino-3-hydroxypyridine

Starting Material	Reagents/Catalyst	Solvent	Reaction Time	Yield	Purity	Reference
2-Hydroxy-3-nitropyridine	10% Pd/C, H₂	Methanol	Overnight	89%	>99% (after chromatography)	[8]
2-Hydroxy-3-nitropyridine	Zn/NH₄Cl/EtOH (Sonochemical)	Ethanol	Not specified	High	Not specified	[13]

Visualization: Reduction Workflow

Caption: Catalytic hydrogenation of 2-hydroxy-3-nitropyridine.

Nucleophilic Aromatic Substitution (SNAr)

The 3-nitro group exerts a strong -I (inductive) and -R (resonance) effect, withdrawing electron density from the pyridine ring. This effect makes the ring electron-deficient and highly susceptible to attack by nucleophiles.[9][11] The activation is most pronounced at the positions ortho (C2) and para (C6) to the nitro group.

Activation of Leaving Groups

In substrates like 2-chloro-3-nitropyridine (B167233), the chlorine atom at the C2 position is highly activated towards displacement by nucleophiles.[14][15] The reaction proceeds via a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[9] The strong inductive effect of the nitro group makes the C2 position particularly electron-deficient and thus prone to kinetically controlled nucleophilic attack.[11]

The Nitro Group as a Leaving Group

While less common than halide displacement, the nitro group itself can function as a nucleofuge (leaving group), particularly in reactions with strong, soft nucleophiles like thiolates.[10] Studies on related 2-R-3-nitropyridines have shown that the 3-NO₂ group can be selectively substituted by sulfur nucleophiles.[10] This direct displacement provides a powerful method for introducing sulfur-containing functionalities onto the pyridine scaffold.

Experimental Protocol: SNAr with Thiolates (General)

This protocol is based on the reaction of 2-chloro-3-nitropyridine with arenethiolates, which illustrates the SNAr pathway activated by the 3-nitro group.[15]

Materials:

• 2-Chloro-3-nitropyridine

• Arenethiol (e.g., thiophenol)

• Base (e.g., sodium hydroxide (B78521) or potassium carbonate)

• Solvent (e.g., Methanol or Dimethylformamide - DMF)

Procedure:

• Dissolve the arenethiol (1.0 eq) in the chosen solvent.

• Add the base to generate the arenethiolate nucleophile in situ.

• Add the 2-chloro-3-nitropyridine (1.0 eq) to the solution of the nucleophile.

• Heat the reaction mixture if necessary and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup: dilute with an organic solvent (e.g., ethyl acetate), wash with water and brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the 2-arylthio-3-nitropyridine product.

Quantitative Data for SNAr

The following table summarizes kinetic data for the reaction of 2-chloro-3-nitropyridine with various nucleophiles, demonstrating the activating influence of the nitro group.

Table 3: Second-Order Rate Constants for SNAr of 2-Chloro-3-nitropyridine with Arenethiolates

Nucleophile (Arenethiolate)	Rate Constant (k₂)	Conditions	Reference
Thiophenolate	Data not specified, but follows second-order kinetics	Not specified	[15]
Substituted Thiophenolates	Rate depends on Hammett σ constants of substituents	Not specified	[15]

Note: Specific rate constants were not available in the searched abstracts, but the reaction is confirmed to follow second-order kinetics, consistent with an addition-elimination mechanism.[15]

Visualization: SNAr Mechanism

References

• 1. nbinno.com [nbinno.com]
• 2. innospk.com [innospk.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-Hydroxy-3-nitropyridine [webbook.nist.gov]
• 5. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. 2-Hydroxy-3-nitropyridine | 6332-56-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. 2-Amino-3-hydroxypyridine synthesis - chemicalbook [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. organic chemistry - Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro-and 2-chloro-5-nitro-pyridines … | Chemsrc ID:499477 [chemsrc.com]
• 15. Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

2-Hydroxy-3-nitropyridine: A Comprehensive Technical Guide for Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis, properties, and diverse applications of 2-hydroxy-3-nitropyridine (B160883), a pivotal heterocyclic building block in modern organic and medicinal chemistry. Its unique electronic and structural features make it a valuable precursor for the development of novel therapeutic agents and functional materials.

Chemical and Physical Properties

2-Hydroxy-3-nitropyridine, also known by its tautomeric form 3-nitro-2(1H)-pyridone, is a yellow crystalline solid.[1] Its chemical structure features a pyridine (B92270) ring substituted with a hydroxyl group at the 2-position and a nitro group at the 3-position, imparting distinct reactivity.[2] This arrangement of functional groups allows for a variety of chemical transformations, making it a versatile intermediate in organic synthesis.[3]

A comprehensive summary of its physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₅H₄N₂O₃	[2][4]
Molecular Weight	140.10 g/mol	[4][5][6]
Appearance	Yellow crystalline solid	[1]
Melting Point	212 °C (decomposes)	[1]
CAS Number	6332-56-5	[4][6]
Solubility	Soluble in hot water, hot alcohol, and dilute alkali; insoluble in benzene, ether, and petroleum ether.	[7]
pKa	3.99 ± 0.20 (Predicted)	[1]

Table 1: Physical and Chemical Properties of 2-Hydroxy-3-nitropyridine

Spectroscopic Data

The structural characterization of 2-hydroxy-3-nitropyridine is well-documented through various spectroscopic techniques. A summary of key spectroscopic data is provided in Table 2.

Spectroscopic Technique	Key Data	Reference(s)
¹H NMR	Spectra available, detailed shifts require specific solvent reference.	[8][9]
¹³C NMR	Spectra available.	[10][11]
FTIR	Spectra available, indicating the presence of hydroxyl and nitro functional groups.	[10]
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight.	[4][10]

Table 2: Spectroscopic Data for 2-Hydroxy-3-nitropyridine

Synthesis of 2-Hydroxy-3-nitropyridine

Several synthetic routes to 2-hydroxy-3-nitropyridine have been reported, primarily involving the nitration of a pyridine precursor. The choice of method often depends on the desired scale, purity requirements, and environmental considerations.

Experimental Protocols

Protocol 1: Nitration of 2-Hydroxypyridine (B17775) with Nitric Acid in Pyridine

This method utilizes the starting material 2-hydroxypyridine and nitric acid in a pyridine solvent.

Procedure: [7]

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to maintain a low temperature.

• Slowly add nitric acid (60-75% mass percent) dropwise to the solution with continuous stirring.

• After the addition is complete, remove the flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat the addition of nitric acid (steps 2-4) for a total of 3-5 times.

• After the final reaction period, add an alkaline solution (e.g., sodium bicarbonate) to neutralize the mixture.

• The crude 2-hydroxy-3-nitropyridine can be obtained through post-treatment, which may include filtration and washing.

Protocol 2: Nitration of 3-Hydroxypyridine (B118123) with Potassium Nitrate (B79036) and Sulfuric Acid

This method employs 3-hydroxypyridine as the starting material with a nitrating mixture of potassium nitrate and concentrated sulfuric acid.

Procedure: [12]

• Dissolve 3-hydroxypyridine in concentrated sulfuric acid in a suitable reaction vessel.

• Slowly add anhydrous potassium nitrate (KNO₃) in batches to the solution. The molar ratio of 3-hydroxypyridine to KNO₃ is typically 1:1.2.

• Heat the reaction mixture to 40°C and stir for 2 hours.

• Pour the reaction solution into water to dissolve the mixture completely.

• Neutralize the solution by adding solid sodium bicarbonate (NaHCO₃) until the pH reaches approximately 6.5.

• Allow the solution to stand overnight, then filter the precipitate.

• Dry the collected solid to obtain 3-hydroxy-2-nitropyridine (B88870). The reported yield for this method is approximately 49.7%.

Protocol 3: Nitration of 3-Hydroxypyridine with Potassium Nitrate and Acetic Anhydride

This protocol offers an alternative nitration system, avoiding the use of strong acids like sulfuric acid.

Procedure: [13][14]

• To a 250 mL three-necked flask, add 10g of 3-hydroxypyridine, 80 mL of ethyl acetate (B1210297), 4.2g of potassium nitrate (KNO₃), and 21 mL of acetic anhydride.

• Heat the mixture to 45°C with magnetic stirring and monitor the reaction until completion.

• Cool the reaction mixture to room temperature and filter by suction, washing the solid with a small amount of ethyl acetate.

• Take the filtrate and adjust the pH to neutral using a saturated sodium hydroxide (B78521) (NaOH) solution.

• Extract the aqueous layer with ethyl acetate (3-4 times).

• Combine the organic extracts, add activated carbon, and reflux for 1 hour.

• Cool and filter the solution. Dry the filtrate with anhydrous magnesium sulfate, filter again, and concentrate under reduced pressure.

• Dry the resulting solid in an oven to obtain 3-hydroxy-2-nitropyridine. A reported yield for a similar procedure is 81-90%.[13][14]

A visual representation of a general synthesis workflow is provided below.

Caption: General workflow for the synthesis of 2-hydroxy-3-nitropyridine.

Applications as a Heterocyclic Building Block

2-Hydroxy-3-nitropyridine serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules, particularly in the pharmaceutical and agrochemical industries.[2][3] Its functional groups provide reactive sites for further molecular elaboration.

In Pharmaceutical Drug Development

This building block is instrumental in the synthesis of various pharmaceutical agents, including those with anti-inflammatory, antimicrobial, and anticancer properties.[3]

4.1.1. Synthesis of Crizotinib

A notable application of a derivative of this scaffold, 3-hydroxy-2-nitropyridine, is as a key intermediate in the synthesis of Crizotinib.[15] Crizotinib is a multi-target tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[2][16] It functions by inhibiting key signaling pathways involved in tumor growth and proliferation, such as those mediated by ALK, c-Met, and ROS1.[17][18]

The mechanism of action of Crizotinib involves the competitive inhibition of ATP binding to the kinase domain of these receptor tyrosine kinases, thereby blocking downstream signaling cascades that promote cell growth and survival.[18]

References

• 1. Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancernetwork.com [cancernetwork.com]
• 3. GSK3 Signaling Pathway | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. 2-Hydroxy-3-nitropyridine [webbook.nist.gov]
• 5. 2-Hydroxy-3-nitropyridine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. scbt.com [scbt.com]
• 7. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 8. spectrabase.com [spectrabase.com]
• 9. rsc.org [rsc.org]
• 10. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 3-Hydroxy-2-nitropyridine(15128-82-2) 13C NMR [m.chemicalbook.com]
• 12. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 13. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 14. 3-Hydroxy-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 15. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 16. Crizotinib: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Crizotinib - Wikipedia [en.wikipedia.org]
• 18. What is the mechanism of Crizotinib? [synapse.patsnap.com]

The Chemistry and History of 2-Hydroxy-3-nitropyridine: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-3-nitropyridine (B160883), a pivotal heterocyclic compound, has carved a significant niche in the landscape of organic synthesis and medicinal chemistry. Its unique electronic and structural characteristics make it a versatile building block for a range of functional molecules, most notably in the development of targeted therapeutics. This technical guide provides a comprehensive overview of the discovery, history, physicochemical properties, and synthesis of 2-hydroxy-3-nitropyridine. It further delves into detailed experimental protocols and explores the key signaling pathways influenced by pharmaceuticals derived from this essential intermediate.

Discovery and History

The synthesis of 2-hydroxy-3-nitropyridine was first reported in the mid-20th century, emerging from systematic investigations into the electrophilic substitution reactions of hydroxypyridines. While no single individual is universally credited with its initial discovery, the groundwork was laid by extensive studies on the nitration of pyridine (B92270) derivatives.

An early and notable method for its preparation was detailed in the scientific literature in the latter half of the 1960s. For instance, a 1967 publication in the Journal of Organic Chemistry described a method for the synthesis of 3-hydroxy-2-nitropyridine (B88870).[1] This and other early methods often involved the direct nitration of a hydroxypyridine precursor using a mixture of concentrated nitric and sulfuric acids, a process that, while effective, presented challenges in terms of regioselectivity and harsh reaction conditions.[1]

Over the subsequent decades, the synthetic routes to 2-hydroxy-3-nitropyridine have been refined to improve yield, purity, and safety. These advancements have been largely driven by its increasing importance as a key intermediate in the synthesis of high-value compounds, particularly in the pharmaceutical industry. Its role as a crucial component in the synthesis of the multi-target tyrosine kinase inhibitor, Crizotinib, has further solidified its significance in modern drug development.

Physicochemical Properties

2-Hydroxy-3-nitropyridine is a yellow, needle-like crystalline solid.[2] It exhibits a distinct set of physicochemical properties that are summarized in the tables below. The molecule exists in a tautomeric equilibrium between the hydroxy form (2-hydroxy-3-nitropyridine) and the pyridone form (3-nitro-2(1H)-pyridone), with the pyridone form often being favored.[3]

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₅H₄N₂O₃	[4]
Molecular Weight	140.10 g/mol	[4]
Appearance	Yellow needle-like crystal	[2]
Melting Point	212 °C	[2]
Boiling Point	368.8 °C at 760 mmHg	Cheméo
Density	1.44 g/cm³	Cheméo

Table 2: Solubility Data

The solubility of 2-hydroxy-3-nitropyridine has been systematically studied in various solvents. The following table presents its mole fraction solubility (x₁) at different temperatures.

Solvent	Temperature (K)	Mole Fraction (x₁)
Tetrahydrofuran	278.15	0.02854
283.15	0.03358
288.15	0.03942
293.15	0.04618
298.15	0.05398
303.15	0.06304
308.15	0.07349
313.15	0.08556
318.15	0.09951
Acetone	278.15	0.02115
283.15	0.02489
288.15	0.02924
293.15	0.03432
298.15	0.04022
303.15	0.04705
308.15	0.05494
313.15	0.06404
318.15	0.07452
Water	278.15	0.00031
283.15	0.00037
288.15	0.00044
293.15	0.00052
298.15	0.00061
303.15	0.00072
308.15	0.00085
313.15	0.00100
318.15	0.00118

Data extracted from a study on the solubility of 3-hydroxy-2-nitropyridine.

The compound is sparingly soluble in cold water and non-polar solvents like benzene (B151609) and ether, but shows good solubility in hot water, hot alcohol, and dilute alkaline solutions.[2]

Table 3: Spectroscopic Data

Spectroscopy	Data	Reference(s)
¹H NMR	Spectra available in various deuterated solvents.	SpectraBase, PubChem
¹³C NMR	Spectra available.	PubChem
IR	Spectra available.	ResearchGate
Raman	Spectra available.	ResearchGate
Mass Spectrometry	Data available.	NIST WebBook

Experimental Protocols for Synthesis

Several methods for the synthesis of 2-hydroxy-3-nitropyridine have been reported. Below are detailed protocols for some of the common approaches.

Nitration of 2-Hydroxypyridine (B17775) with Nitric Acid in Pyridine

This method, described in a Chinese patent, offers high purity of the final product.[2]

Materials:

• 2-Hydroxypyridine

• Pyridine

• Nitric acid (60-75% mass percent)

• Sodium hydroxide, sodium carbonate, or sodium bicarbonate

• Ice

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75% mass percent) dropwise to the cooled solution.

• After the addition is complete, remove the reaction flask from the ice bath and stir the mixture at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat steps 2-4 for a total of 3-5 times.

• After the final reaction cycle, add an alkaline solution (sodium hydroxide, sodium carbonate, or sodium bicarbonate) to the mixed solution until it reaches a neutral pH.

• Conduct post-treatment (e.g., extraction, crystallization) to obtain 2-hydroxy-3-nitropyridine.

Synthesis from Furfurylamine (B118560) and Subsequent Nitration

This two-step process, also detailed in a Chinese patent, aims to be more environmentally friendly by avoiding the use of mixed acids in the nitration step.[5]

Step 1: Preparation of 3-Hydroxypyridine (B118123)

• Add furfurylamine and hydrogen peroxide to a 20-30% mass fraction hydrochloric acid solution. The molar ratio of hydrochloric acid to furfurylamine to hydrogen peroxide should be 1:5:1-2.

• Allow the reaction to proceed to obtain 3-hydroxypyridine.

Step 2: Nitration of 3-Hydroxypyridine

• Combine the 3-hydroxypyridine from Step 1 with ethyl acetate, a nitrate (B79036) salt (e.g., KNO₃), and acetic anhydride (B1165640). The molar ratio of 3-hydroxypyridine to nitrate to acetic anhydride is in the range of 1-2:1-2:10.

• Heat the reaction mixture to 35-55 °C.

• Upon completion of the reaction, 2-hydroxy-3-nitropyridine is obtained. This method reportedly achieves a yield of over 80%.

Signaling Pathways and Applications

2-Hydroxy-3-nitropyridine is a critical building block for synthesizing a variety of pharmaceuticals. Its utility stems from the ability to further modify its structure to create compounds that can interact with specific biological targets.

Intermediate for Kinase Inhibitors

A prominent application of 2-hydroxy-3-nitropyridine is in the synthesis of Crizotinib, a potent inhibitor of anaplastic lymphoma kinase (ALK) and hepatocyte growth factor receptor (HGFR, also known as c-Met).[6][7] These receptor tyrosine kinases are crucial in cell signaling pathways that regulate cell growth, proliferation, and survival.[8][9] Dysregulation of these pathways is a hallmark of certain cancers.

In some cancers, a chromosomal rearrangement can lead to the formation of a fusion gene, such as EML4-ALK.[7] This fusion results in a constitutively active ALK protein, which drives uncontrolled cell proliferation through downstream signaling cascades including the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways. Crizotinib, synthesized using 2-hydroxy-3-nitropyridine as a precursor, inhibits the kinase activity of the aberrant ALK protein, thereby blocking these downstream signals and inhibiting tumor growth.[6][7]

Caption: ALK Signaling Pathway and Crizotinib Inhibition.

The c-Met receptor is activated by its ligand, hepatocyte growth factor (HGF).[8] This interaction triggers a signaling cascade involving pathways such as PI3K/AKT, RAS/MAPK, and STAT, which are crucial for cell motility, invasion, and angiogenesis.[8][10] In several cancers, the c-Met pathway is overactive. Crizotinib also targets and inhibits c-Met, providing another mechanism for its anti-cancer effects.[6]

Caption: c-Met Signaling Pathway and Crizotinib Inhibition.

Role in Neurological Disorders and Neuroinflammation

Derivatives of 2-hydroxy-3-nitropyridine are also being investigated for their potential in treating neurological disorders. Neuroinflammation, a process involving the activation of glial cells like microglia and astrocytes, is a common feature of many neurodegenerative diseases.[11]

Activated microglia release pro-inflammatory cytokines such as TNF-α and IL-1α, which in turn can induce a reactive, neurotoxic state in astrocytes.[12][13] This crosstalk between microglia and astrocytes can perpetuate a cycle of inflammation and neuronal damage.[11] The development of molecules that can modulate these inflammatory pathways is a key area of research. The pyridine scaffold, provided by intermediates like 2-hydroxy-3-nitropyridine, is a common feature in many centrally-acting drugs, and its derivatives are being explored for their ability to temper these neuroinflammatory responses.

Caption: Microglia-Astrocyte Crosstalk in Neuroinflammation.

Conclusion

2-Hydroxy-3-nitropyridine has evolved from a subject of academic curiosity in the mid-20th century to a cornerstone intermediate in the synthesis of life-saving pharmaceuticals. Its versatile chemistry allows for the construction of complex molecules that can precisely target dysregulated signaling pathways in diseases like cancer and potentially in neurological disorders. The continued refinement of its synthesis and the exploration of new applications for its derivatives underscore the enduring importance of this heterocyclic compound in the fields of chemistry and medicine. Further research into the direct biological activities of 2-hydroxy-3-nitropyridine and its analogues may yet unveil new therapeutic avenues.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. chemeo.com [chemeo.com]
• 5. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 6. cancernetwork.com [cancernetwork.com]
• 7. What is the mechanism of Crizotinib? [synapse.patsnap.com]
• 8. c-MET [stage.abbviescience.com]
• 9. ClinPGx [clinpgx.org]
• 10. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bidirectional Communication Between Microglia and Astrocytes in Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-hydroxy-3-nitropyridine (B160883) from 2-hydroxypyridine (B17775). The information is curated for professionals in research and drug development.

Introduction

2-Hydroxy-3-nitropyridine is a valuable intermediate in organic synthesis, particularly in the development of pharmaceutical compounds and other specialty chemicals. Its synthesis via the nitration of 2-hydroxypyridine is a fundamental reaction that can be achieved through various methods. This document outlines the primary synthesis protocols, offering detailed procedural steps and important safety considerations.

Physicochemical Properties of 2-Hydroxy-3-nitropyridine

A summary of the key physical and chemical properties of the target compound is provided below.

Property	Value	Reference
Molecular Formula	C₅H₄N₂O₃	[1]
Molecular Weight	140.10 g/mol	[1]
Melting Point	224-228 °C	[2]
Appearance	White to yellow or yellow-green crystalline powder	[2]
Purity (typical)	>98.0% (HPLC)	[2]

Experimental Protocols

Two primary methods for the synthesis of 2-hydroxy-3-nitropyridine are detailed below.

Protocol 1: Nitration using Nitric Acid in Pyridine (B92270)

This protocol is adapted from a patented method and is noted for producing a high-purity product with reduced waste.[3]

Materials:

• 2-hydroxypyridine

• Pyridine

• Nitric acid (60-75% mass percent)

• Sodium hydroxide, sodium carbonate, or sodium bicarbonate (for neutralization)

• Ice

• Round-bottom flask

• Stirring apparatus

• Dropping funnel

• Concentrator (e.g., rotary evaporator)

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a round-bottom flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75%) dropwise to the cooled and stirred solution.

• After the addition is complete, remove the flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to approximately half of its original volume.

• Repeat steps 2-5 for a total of 3-5 cycles.

• After the final cycle, neutralize the mixed solution by adding an alkaline solution (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate) while keeping the flask in an ice bath.

• The product, 2-hydroxy-3-nitropyridine, can then be isolated through standard post-treatment procedures such as filtration and drying.[3]

Note on Yield: While this method is reported to produce a high-purity product, the patent does not specify the quantitative yield.[3]

Protocol 2: Nitration using Mixed Acid (for analogous compounds)

This protocol is a general method for the nitration of pyridine derivatives and has been reported for the synthesis of similar compounds. It involves the use of a mixture of concentrated nitric and sulfuric acids.

Materials:

• 2-hydroxypyridine (or analogous pyridine derivative)

• Concentrated nitric acid

• Concentrated sulfuric acid

• Ice

• Aqueous ammonia

• Round-bottom flask (heat-resistant)

• Stirring apparatus

• Dropping funnel

Procedure:

• In a round-bottom flask, dissolve the starting pyridine derivative in concentrated sulfuric acid.

• Prepare a mixture of concentrated nitric acid and concentrated sulfuric acid.

• Slowly and progressively add the acid mixture to the solution of the pyridine derivative. The reaction is exothermic and may produce foam.

• Maintain the reaction temperature at a constant, elevated level (e.g., 130°C has been reported for a similar synthesis) throughout the acid addition.[4]

• After the addition is complete, pour the colored solution onto ice.

• Adjust the pH of the solution to around 3-4 by adding aqueous ammonia.

• Allow the mixture to stand in a refrigerator to facilitate precipitation.

• Collect the precipitate by filtration, wash with water, and dry.

• The crude product can be recrystallized from hot water to improve purity.[4]

Quantitative Data for Analogous Syntheses:

The following table summarizes yield data from the synthesis of similar nitropyridine compounds, as specific yield data for the direct nitration of 2-hydroxypyridine to 2-hydroxy-3-nitropyridine is not consistently reported in the surveyed literature.

Starting Material	Nitrating Agent	Product	Yield	Reference
2-Pyridone	Sulfuric acid, Nitric acid	3-Nitropyridone	22%	[2]
3-Hydroxypyridine	KNO₃, Sulfuric acid	3-Hydroxy-2-nitropyridine (B88870)	49.7%	[5]
3-Hydroxypyridine	Acetic anhydride, KNO₃	3-Hydroxy-2-nitropyridine	81-90%	[6][7]
2-Amino-5-methylpyridine	Nitric acid, Sulfuric acid	2-Hydroxy-5-methyl-3-nitropyridine	Not specified	[4]

Experimental Workflow and Logic

The following diagrams illustrate the general workflow for the synthesis of 2-hydroxy-3-nitropyridine.

Caption: Experimental workflow for the synthesis of 2-hydroxy-3-nitropyridine using nitric acid in pyridine.

Caption: Simplified reaction pathway for the nitration of 2-hydroxypyridine.

Safety Precautions

• The nitration reactions described are highly exothermic and should be conducted with extreme caution in a well-ventilated fume hood.

• Concentrated acids (nitric and sulfuric) are highly corrosive and strong oxidizing agents. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

• Handle pyridine, a flammable and toxic solvent, with care.

• Always add acid to the reaction mixture slowly and with efficient stirring and cooling to control the reaction temperature.

• Quenching the reaction mixture with ice should be done carefully to avoid splashing of corrosive materials.

By following these detailed protocols and safety guidelines, researchers can effectively synthesize 2-hydroxy-3-nitropyridine for its various applications in drug development and scientific research.

References

• 1. cir-safety.org [cir-safety.org]
• 2. lookchem.com [lookchem.com]
• 3. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 6. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]

Application Notes and Protocols for the Nitration of 2-Hydroxypyridine to Yield 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-3-nitropyridine (B160883), also known as 3-nitro-2(1H)-pyridone, is a valuable building block in medicinal chemistry and organic synthesis. The introduction of a nitro group onto the 2-hydroxypyridine (B17775) scaffold provides a versatile handle for further functionalization, enabling the synthesis of a wide range of more complex molecules, including potential drug candidates. The electronic properties of the pyridine (B92270) ring are significantly altered by the presence of both the hydroxyl and nitro substituents, influencing its reactivity and potential as a pharmacophore.

This document provides detailed protocols for the synthesis of 2-hydroxy-3-nitropyridine via the nitration of 2-hydroxypyridine, outlines the key reaction parameters, and presents characterization data for the final product.

Reaction Scheme

The nitration of 2-hydroxypyridine to 2-hydroxy-3-nitropyridine proceeds via an electrophilic aromatic substitution mechanism. The hydroxyl group is an activating, ortho-para directing group, which facilitates the introduction of the nitro group at the 3- and 5-positions. The regioselectivity of the reaction can be influenced by the choice of nitrating agent and reaction conditions.

Caption: General reaction scheme for the nitration of 2-hydroxypyridine.

Experimental Protocols

Two primary methods for the nitration of hydroxypyridines are presented below: one employing nitric acid in pyridine and a more classical approach using a mixed acid solution of nitric and sulfuric acids.

Protocol 1: Nitration in Pyridine[1]

This method utilizes pyridine as both the solvent and a basic moderator for the reaction.

Materials:

• 2-Hydroxypyridine

• Nitric Acid (60-75%)

• Pyridine

• Sodium Carbonate or Sodium Bicarbonate

• Ice

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add nitric acid (60-75%) dropwise to the cooled solution while maintaining the temperature.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 20-40 minutes.

• Concentrate the reaction mixture to half of its original volume under reduced pressure.

• Repeat steps 2-4 for a total of 3-5 cycles.

• After the final cycle, cool the reaction mixture in an ice bath and neutralize it by the slow addition of a saturated aqueous solution of sodium carbonate or sodium bicarbonate until the pH is neutral.

• The product will precipitate out of the solution.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 2-hydroxy-3-nitropyridine.

Protocol 2: Nitration with Mixed Acid (Representative Protocol)[2]

This protocol is adapted from the nitration of 3-hydroxypyridine (B118123) and represents a general method for the nitration of hydroxypyridines using a mixture of concentrated nitric and sulfuric acids.

Materials:

• 2-Hydroxypyridine

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (specific gravity 1.50)

• Ice

• Deionized water

• Sodium Hydroxide (B78521) solution (50%) or Ammonium (B1175870) Hydroxide

• Beaker

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• In a beaker equipped with a magnetic stirrer, add concentrated sulfuric acid and cool it in an ice bath.

• Slowly and carefully add 2-hydroxypyridine to the cold sulfuric acid while stirring. Ensure the temperature does not exceed 30°C.

• Prepare a cold mixture of concentrated nitric acid and concentrated sulfuric acid.

• Add the cold mixed acid dropwise to the 2-hydroxypyridine solution over 3-5 hours, maintaining the reaction temperature between 40-45°C.

• After the addition is complete, allow the reaction mixture to stand overnight at room temperature.

• Pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the solution carefully with a 50% sodium hydroxide solution or ammonium hydroxide until the product precipitates.

• Collect the precipitate by filtration, wash thoroughly with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization or sublimation.

Data Presentation

The following tables summarize the reaction conditions and product characteristics for the synthesis of 2-hydroxy-3-nitropyridine and related compounds.

Table 1: Comparison of Nitration Protocols for Hydroxypyridines

Parameter	Protocol 1: Nitration in Pyridine	Protocol 2: Mixed Acid Nitration (Representative)
Starting Material	2-Hydroxypyridine	3-Hydroxypyridine[1]
Nitrating Agent	Nitric Acid (60-75%)	Mixed Acid (Conc. HNO₃ / Conc. H₂SO₄)[1]
Solvent	Pyridine[2]	Concentrated H₂SO₄[1]
Reaction Temperature	0°C to Room Temperature[2]	40-45°C[1]
Reaction Time	20-40 minutes (per cycle)[2]	Overnight (approx. 16 hours)[1]
Work-up	Neutralization with Na₂CO₃ or NaHCO₃[2]	Quenching on ice, neutralization with NaOH or NH₄OH[1]
Reported Yield	High Purity (Yield not specified)[2]	75% (for 3-hydroxy-2-nitropyridine)[1]

Table 2: Physicochemical and Spectroscopic Data of 2-Hydroxy-3-nitropyridine

Property	Value
Molecular Formula	C₅H₄N₂O₃
Molecular Weight	140.10 g/mol
Appearance	White to Yellow to Yellow-green powder/crystal
Melting Point	224.0 to 228.0 °C
¹H NMR (CDCl₃ & DMSO-d₆)	Signals corresponding to the pyridine ring protons.
¹³C NMR	Signals corresponding to the pyridine ring carbons.
Purity (HPLC)	>98.0%

Experimental Workflow and Logic

The following diagrams illustrate the logical workflow for the synthesis and purification of 2-hydroxy-3-nitropyridine.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of 2-Hydroxy-3-nitropyridine

Abstract: This document provides a detailed protocol for the synthesis of 2-Hydroxy-3-nitropyridine (B160883), a key intermediate in the development of pharmaceuticals and agrochemicals.[1][2][3] The protocol is intended for researchers, scientists, and drug development professionals. Safety precautions, a step-by-step experimental procedure, and data presentation guidelines are included.

Introduction

2-Hydroxy-3-nitropyridine, also known as 3-nitro-2-pyridinol, is a versatile chemical intermediate with the molecular formula C5H4N2O3.[4][5] It serves as a crucial building block in the synthesis of various organic molecules, including active pharmaceutical ingredients (APIs) and agrochemicals such as herbicides, insecticides, and fungicides.[1][2] Its applications extend to the development of anti-inflammatory and antimicrobial agents, as well as compounds targeting neurological disorders.[2] This document outlines a common laboratory-scale synthesis method for 2-Hydroxy-3-nitropyridine.

Safety and Hazard Information

2-Hydroxy-3-nitropyridine is a hazardous substance and must be handled with appropriate safety precautions. It is classified as a skin and eye irritant, may cause respiratory irritation, and is suspected of causing cancer.[6][7]

Hazard Statements:

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[7]

• H335: May cause respiratory irritation.[4][7]

• H351: Suspected of causing cancer.[4][6]

Precautionary Measures:

• Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.[7][8] Ensure that eyewash stations and safety showers are readily accessible.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7][8]

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[4][8]

  • Respiratory Protection: Avoid breathing dust.[7] If dust formation is likely, use a NIOSH/MSHA approved respirator.[8]

• Handling: Avoid contact with skin, eyes, and clothing.[8] Do not ingest or inhale.[6] Wash hands thoroughly after handling.[6][7]

• Storage: Store in a dry, cool, and well-ventilated place in a tightly sealed container.[9] Keep away from strong oxidizing agents and strong acids.[4][6]

Physicochemical Properties

The key physicochemical properties of 2-Hydroxy-3-nitropyridine are summarized in the table below.

Property	Value	Reference
Molecular Formula	C5H4N2O3	[4][5]
Molecular Weight	140.1 g/mol	[4][5]
Appearance	Yellow, needle-like crystals	[5]
Melting Point	212 °C	[4][5]
Boiling Point	368.8 °C at 760 mmHg	[5]
Density	1.44 g/cm³	[5]
Solubility	Sparingly soluble in water	[10]

Experimental Protocol: Synthesis of 2-Hydroxy-3-nitropyridine

This protocol describes the synthesis of 2-Hydroxy-3-nitropyridine via the nitration of 2-hydroxypyridine (B17775). This method involves the reaction of 2-hydroxypyridine with nitric acid in pyridine (B92270).

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Notes
2-Hydroxypyridine	C5H5NO	95.10	10 g	Starting material
Pyridine	C5H5N	79.10	50 mL	Solvent
Nitric Acid (60%)	HNO3	63.01	As required	Nitrating agent
Sodium Hydroxide (B78521) (NaOH)	NaOH	40.00	As required	For neutralization
Ice	H2O	18.02	As required	For cooling
Deionized Water	H2O	18.02	As required	For washing/workup

Equipment

• Three-necked round-bottom flask (250 mL)

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Thermometer

• Büchner funnel and filter flask

• pH meter or pH paper

• Standard laboratory glassware

Synthesis Workflow Diagram

Caption: Figure 1: Synthesis Workflow for 2-Hydroxy-3-nitropyridine

Step-by-Step Procedure

• Preparation: In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 10 g of 2-hydroxypyridine in 50 mL of pyridine.

• Cooling: Place the reaction flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

• Nitration: Slowly add 60% nitric acid dropwise to the cooled solution via the dropping funnel over a period of 30-45 minutes.[3] Maintain the internal temperature of the reaction mixture below 10 °C throughout the addition.

• Reaction: After the addition of nitric acid is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 30 minutes.[3]

• Neutralization and Precipitation: Carefully neutralize the reaction mixture by adding a saturated solution of sodium hydroxide (NaOH). Monitor the pH and continue adding the base until the solution is neutral (pH ~7). A yellow precipitate of 2-Hydroxy-3-nitropyridine should form.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold deionized water to remove any residual pyridine and salts.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C until a constant weight is achieved. The final product should be a yellow crystalline solid.

Characterization

The identity and purity of the synthesized 2-Hydroxy-3-nitropyridine can be confirmed using standard analytical techniques:

• Melting Point: Compare the observed melting point with the literature value (212 °C).[4][5]

• Spectroscopy:

  • Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure.

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H, N-O, C=C).

  • Mass Spectrometry (MS): To confirm the molecular weight.

• Chromatography: High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) can be used to assess the purity of the compound.

Logical Relationship of Synthesis Steps

Caption: Figure 2: Logical Flow of Synthesis

Conclusion

The protocol described provides a reliable method for the synthesis of 2-Hydroxy-3-nitropyridine. Adherence to the safety guidelines is paramount due to the hazardous nature of the reagents and product. This intermediate is valuable for further synthetic applications in the pharmaceutical and agrochemical industries.

References

• 1. innospk.com [innospk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 4. fishersci.at [fishersci.at]
• 5. lookchem.com [lookchem.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. Page loading... [wap.guidechem.com]

Application Notes and Protocols: 2-Hydroxy-3-nitropyridine as a Key Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-3-nitropyridine (B160883) is a versatile heterocyclic compound that serves as a crucial intermediate in the synthesis of a variety of pharmaceutical agents. Its unique chemical structure, featuring both a hydroxyl and a nitro group on a pyridine (B92270) ring, allows for diverse functionalization, making it a valuable building block in medicinal chemistry. This document provides detailed application notes and experimental protocols for the use of 2-hydroxy-3-nitropyridine in the synthesis of key pharmaceutical intermediates and active pharmaceutical ingredients (APIs), including precursors for anti-ulcer and anti-HIV drugs, as well as compounds with potential antimicrobial and anticancer properties.

Introduction

Pyridine and its derivatives are fundamental scaffolds in a vast number of pharmaceuticals, with approximately 20% of the top 200 drugs containing a pyridine moiety.[1] Among these, 2-hydroxy-3-nitropyridine stands out as a readily accessible and highly reactive intermediate. The presence of the nitro group facilitates nucleophilic substitution reactions, while the hydroxyl group can be converted into a better leaving group, such as a chloro group, further enhancing its synthetic utility. This intermediate is pivotal in the synthesis of compounds targeting a range of therapeutic areas, including gastrointestinal, viral, and neoplastic diseases.[2][3]

Synthesis of 2-Hydroxy-3-nitropyridine

The synthesis of 2-hydroxy-3-nitropyridine is typically achieved through the nitration of 2-hydroxypyridine (B17775). Several methods have been reported, with variations in nitrating agents and reaction conditions.

Protocol 1: Nitration using Nitric Acid in Pyridine

This method offers high purity of the final product, which can often be used directly in subsequent steps without further purification.[4]

Experimental Protocol:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75% mass percent) dropwise to the cooled solution while stirring.

• After the addition is complete, remove the reaction flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the reaction mixture to half of its original volume.

• Repeat steps 2-4 for a total of 3-5 cycles.

• After the final reaction cycle, neutralize the mixed solution with an alkaline solution (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate).

• Perform post-treatment (e.g., extraction and solvent evaporation) to obtain 2-hydroxy-3-nitropyridine.

Conversion to 2-Chloro-3-nitropyridine (B167233): A Versatile Intermediate

The hydroxyl group of 2-hydroxy-3-nitropyridine can be readily converted to a chloro group, yielding 2-chloro-3-nitropyridine. This transformation is crucial as the chloro substituent is an excellent leaving group for subsequent nucleophilic aromatic substitution reactions.

Protocol 2: Chlorination using Thionyl Chloride or Phosphorus Oxychloride

Experimental Protocol:

• To a reaction vessel containing 2-hydroxy-3-nitropyridine, add a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃).[3]

• The reaction can be performed neat or in a suitable solvent like N,N-dimethylformamide (DMF).

• Heat the reaction mixture, typically to reflux, for a period of 3 hours or until the reaction is complete as monitored by TLC.[3]

• After cooling, carefully quench the reaction mixture, for example, by pouring it onto crushed ice.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-chloro-3-nitropyridine.

Quantitative Data Summary Table 1: Synthesis of 2-Chloro-3-nitropyridine

Starting Material	Chlorinating Agent	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
2-Hydroxy-3-nitropyridine	Thionyl Chloride	DMF	3	110	High	[3]
N-alkyl-3-nitro-2-pyridone	Triphosgene	-	-	130	93	[5][6]

Applications in Pharmaceutical Synthesis

2-Chloro-3-nitropyridine, derived from 2-hydroxy-3-nitropyridine, is a key precursor in the synthesis of several important pharmaceuticals.

Synthesis of Pirenzepine (B46924) (Anti-ulcer)

Pirenzepine is a selective M1 muscarinic receptor antagonist used for the treatment of peptic ulcers.[4][7] A key step in its synthesis involves the use of 2-chloro-3-aminopyridine, which is obtained by the reduction of 2-chloro-3-nitropyridine.[5][8]

Workflow for Pirenzepine Synthesis:

Caption: Synthetic pathway to Pirenzepine from 2-hydroxy-3-nitropyridine.

Several methods are available for the reduction of the nitro group.

Experimental Protocol (using TiCl₄ and Mg): [5][6]

• Prepare a suspension of Mg powder in THF in a reaction vessel under an inert atmosphere.

• Slowly add TiCl₄ to the suspension at a low temperature (e.g., 0 °C).

• Add 2-chloro-3-nitropyridine in batches to the reaction mixture.

• Allow the reaction to stir at room temperature for 1 hour.

• Quench the reaction by adding water and an aqueous ammonia (B1221849) solution.

• Extract the product with diethyl ether.

• Dry the organic phase over MgSO₄ and evaporate the solvent to obtain 2-chloro-3-aminopyridine.

Quantitative Data Summary Table 2: Reduction of 2-Chloro-3-nitropyridine

Reductant	Solvent	Temperature (°C)	Yield (%)	Reference
TiCl₄/Mg	THF	0 to RT	98	[5][6]
SnCl₂	Methanol	Reflux	77-85	[3]
B₂(OH)₄ / 4,4'-bipyridine	-	-	90	[3]

This protocol describes the cyclization of the key intermediate to form the core structure of Pirenzepine.

Experimental Protocol (Example): [9]

• In a reaction flask, dissolve 2-amino-N-(2-chloropyridin-3-yl)benzamide (100 g) in 1,4-dioxane (B91453) (600 mL).

• Add a catalytic amount of sulfuric acid (1 mL).

• Heat the mixture to reflux (98-102 °C) for 5 hours.

• Cool the reaction mixture to room temperature.

• Filter the precipitate, wash with acetone, and dry to obtain the faint yellow solid product, 5,11-dihydro-6H-pyrido[2,3-b][4][10]benzodiazepin-6-one.

Quantitative Data Summary Table 3: Pirenzepine Core Synthesis

Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1,4-Dioxane	H₂SO₄	98-102	5	98	[9]
Butanol	H₂SO₄	80	3	98	[9]
Butanol	HCl	75-80	4	97	[9]

Synthesis of Nevirapine (Anti-HIV)

Nevirapine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection.[11] While direct synthesis from 2-hydroxy-3-nitropyridine is not commonly reported, a key intermediate, 2-chloro-3-amino-4-picoline (CAPIC), shares structural similarity and its synthesis highlights the utility of chloropyridine derivatives. The synthesis of Nevirapine typically involves the condensation of a 2-chloronicotinic acid derivative with CAPIC.

Signaling Pathway: Nevirapine Mechanism of Action

Caption: Nevirapine allosterically inhibits HIV reverse transcriptase.

Synthesis of Antimicrobial and Anticancer Agents

The versatility of 2-chloro-3-nitropyridine extends to the synthesis of various heterocyclic compounds with potential antimicrobial and anticancer activities.

These compounds have been investigated for their cytotoxic activity.

Experimental Protocol: [3]

• Heat a mixture of 2-chloro-3-nitropyridine and a substituted aniline (B41778) in ethylene (B1197577) glycol.

• The reaction typically proceeds to completion, yielding the corresponding 2-anilino-3-nitropyridine derivative.

• The product can be isolated by cooling the reaction mixture and collecting the precipitate.

Quantitative Data Summary Table 4: Synthesis of 2-Anilino-3-nitropyridine Derivatives

Reactant 2	Solvent	Yield (%)	Reference
Substituted Anilines	Ethylene Glycol	90-94	[3]

Imidazo[4,5-b]pyridines are a class of compounds with a wide range of biological activities.

Workflow for Imidazo[4,5-b]pyridine Synthesis:

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. m.youtube.com [m.youtube.com]
• 3. guidechem.com [guidechem.com]
• 4. Pirenzepine | C19H21N5O2 | CID 4848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN102532010B - Preparation method of 2-chloro-3-aminopyridine - Google Patents [patents.google.com]
• 6. CN102532010A - Preparation method of 2-chloro-3-aminopyridine - Google Patents [patents.google.com]
• 7. Pirenzepine - Wikipedia [en.wikipedia.org]
• 8. guidechem.com [guidechem.com]
• 9. CN104892596A - Novel method for synthesizing pirenzepine hydrochloride intermediate - Google Patents [patents.google.com]
• 10. Pirenzepine Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Nevirapine - Wikipedia [en.wikipedia.org]

Application Notes: Suzuki Coupling Reactions Involving 2-Hydroxy-3-nitropyridine Derivatives

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for constructing biaryl and heteroaryl structures.[1] These motifs are prevalent in a vast array of biologically active molecules, making the Suzuki coupling indispensable in pharmaceutical research and drug development.[2][3]

Derivatives of 2-Hydroxy-3-nitropyridine (B160883) are valuable building blocks in medicinal chemistry. The pyridine (B92270) core is a common feature in pharmaceuticals, and the nitro group, being a strong electron-withdrawing group, can significantly influence the molecule's electronic properties and reactivity.[4] However, the direct Suzuki coupling of 2-hydroxy-3-nitropyridine derivatives presents a significant challenge. The acidic proton of the hydroxyl group (or its 2-pyridone tautomer) can interfere with the basic conditions required for the reaction, potentially leading to side reactions or catalyst deactivation.

To overcome this, a common and effective strategy involves the protection of the hydroxyl group as an ether (e.g., methoxy, benzyloxy) prior to the coupling reaction. The resulting 2-alkoxy-3-nitropyridine derivative can then undergo Suzuki coupling, typically at a halogenated position (e.g., 4- or 6-chloro/bromo), followed by a final deprotection step to yield the desired 2-hydroxy-3-nitropyridine product.

These notes provide a generalized protocol and key considerations for performing Suzuki coupling reactions on protected 2-hydroxy-3-nitropyridine derivatives, aimed at researchers, scientists, and drug development professionals.

General Experimental Workflow

The overall synthetic strategy typically involves three key stages: protection of the hydroxyl group, the core Suzuki-Miyaura cross-coupling reaction, and subsequent deprotection to reveal the final product.

Caption: General workflow for synthesizing 2-aryl-3-nitropyridine derivatives.

Suzuki-Miyaura Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition of the palladium(0) complex to the organohalide, transmetalation with the boronic acid derivative, and reductive elimination to form the new C-C bond and regenerate the active catalyst.[5]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following is a representative protocol for the Suzuki coupling of a protected 4-chloro-2-alkoxy-3-nitropyridine with an arylboronic acid. This protocol is a composite based on established methods for similar heteroaryl compounds and should be optimized for specific substrates.[4][5]

Materials:

• 4-Chloro-2-alkoxy-3-nitropyridine (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq)

• Anhydrous Solvent (e.g., 1,4-Dioxane, Toluene, DMF)

• Degassed Water (if using a biphasic system)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or reaction vial, add the 4-chloro-2-alkoxy-3-nitropyridine (1.0 eq), arylboronic acid (1.2 eq), base (e.g., K₂CO₃, 2.0 eq), and palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1 mixture) via syringe. The reaction concentration is typically between 0.1 and 0.5 M.

• Reaction: Place the flask in a preheated oil bath and stir the mixture vigorously at the desired temperature (typically 80-110 °C) for 4-24 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting halide is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and water.

  • Transfer to a separatory funnel and separate the layers.

  • Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.[1][5]

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield the pure coupled product.

Data Presentation: Optimized Reaction Conditions

The choice of catalyst, base, and solvent is crucial for achieving high yields. The electron-withdrawing nitro group can make the pyridine ring more susceptible to coupling. The table below summarizes typical conditions used for Suzuki couplings of various chloropyridine derivatives, which can serve as a starting point for optimization.

Aryl Halide Substrate	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Yield (%)	Reference
4-Chloro-2-methyl-3-nitropyridine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	75-95	[4]
2-Chloropyridine	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	1,4-Dioxane/H₂O	100	80-95	[5]
2-Bromopyridine	Pd₂(dba)₃ (1.5)	Triisopropylphosphite (4.5)	KF (3)	1,4-Dioxane	110	70-85	[6]
2-Benzyloxy-4-chloro-3-nitropyridine	Pd Catalyst	-	Base	Solvent	-	-	[7]
Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂ (10)	-	Na₃PO₄ (3)	1,4-Dioxane	65-100	5-89	[8][9]

Note: Yields are highly substrate-dependent and the conditions above should be considered as a guide for optimization.

Troubleshooting and Key Considerations

• Protodeboronation: Boronic acids, especially heteroaryl ones, can be unstable and undergo protodeboronation (cleavage of the C-B bond).[10] Using anhydrous solvents, milder bases (like KF or NaHCO₃), or shorter reaction times can mitigate this side reaction.

• Homocoupling: The formation of biaryl impurities from the homocoupling of the boronic acid can occur, often promoted by the presence of oxygen.[10] Ensuring all reagents and solvents are thoroughly degassed and maintaining a strict inert atmosphere is critical.

• Catalyst Choice: For challenging couplings, more advanced catalysts and ligands may be required. Buchwald's phosphine (B1218219) ligands (e.g., SPhos, XPhos) are often effective for heteroaryl couplings.[5]

• Deprotection: The final step of removing the protecting group (e.g., benzyl, methyl) must be considered. Benzyl ethers are commonly cleaved by hydrogenolysis (H₂, Pd/C), while methyl ethers may require harsher conditions such as treatment with BBr₃. The choice of protecting group should be compatible with the functional groups present in the coupled product.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CRF ligands via Suzuki and Negishi couplings of 3-pyridyl boronic acids or halides with 2-benzyloxy-4-chloro-3-nitropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution on 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-3-nitropyridine (B160883) and its tautomer, 3-nitro-2-pyridone, are versatile heterocyclic building blocks in medicinal chemistry and materials science. The pyridine (B92270) ring is activated towards nucleophilic attack by the strongly electron-withdrawing nitro group at the 3-position. However, the hydroxyl group at the 2-position is a poor leaving group for direct nucleophilic aromatic substitution (SNAr). Therefore, a two-step strategy is typically employed, involving the conversion of the hydroxyl group into a better leaving group, most commonly a halide, followed by the SNAr reaction with a variety of nucleophiles. This approach allows for the synthesis of a diverse range of 2-substituted-3-nitropyridine derivatives, which are precursors to compounds with significant biological activity.

General Reaction Pathway

The overall synthetic strategy involves two key transformations:

• Activation of the Hydroxyl Group: The hydroxyl group of 2-hydroxy-3-nitropyridine is converted to a more labile leaving group, typically a chloride, using a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[1]

• Nucleophilic Aromatic Substitution (SNAr): The resulting 2-chloro-3-nitropyridine (B167233) undergoes SNAr with a range of nucleophiles, including amines, alkoxides, and phenoxides, to yield the corresponding 2-substituted-3-nitropyridine products.[1][2]

Data Presentation

The following table summarizes the typical yields for the nucleophilic aromatic substitution on 2-chloro-3-nitropyridine with various nucleophiles.

Nucleophile Category	Example Nucleophile	Product	Typical Yield (%)	Reference
Primary Amines	Substituted Anilines	2-Anilino-3-nitropyridine derivatives	90-94%	[1]
Secondary Amines	Heterocyclic Amines	2-(Heterocyclyl)-3-nitropyridine derivatives	Good to Excellent	[1][3]
Alkoxides	Sodium Methoxide (B1231860)	2-Methoxy-3-nitropyridine	~95%	[4]
Phenoxides	Sodium Phenoxide	2-Phenoxy-3-nitropyridine	85-95% (estimated)	Inferred from similar SNAr reactions
Thiols	Arenethiols	2-(Arylthio)-3-nitropyridines	Good	[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-3-nitropyridine from 2-Hydroxy-3-nitropyridine

This protocol describes the conversion of the hydroxyl group to a chloride leaving group.

Materials:

• 2-Hydroxy-3-nitropyridine

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Toluene (or another inert solvent)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate (B1210297)

• Hexane

Procedure:

• To a stirred solution of 2-hydroxy-3-nitropyridine (1.0 eq) in toluene, add a catalytic amount of DMF.

• Slowly add thionyl chloride (1.5 - 2.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 110 °C) for 3 hours.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to afford 2-chloro-3-nitropyridine.

Protocol 2: Nucleophilic Aromatic Substitution with an Amine (Synthesis of 2-Anilino-3-nitropyridine)

This protocol provides a general method for the reaction of 2-chloro-3-nitropyridine with a primary amine.

Materials:

• 2-Chloro-3-nitropyridine

• Substituted aniline (B41778) (e.g., aniline)

• Ethylene (B1197577) glycol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-chloro-3-nitropyridine (1.0 eq) and the substituted aniline (1.1 eq) in ethylene glycol.[1]

• Heat the reaction mixture to 80-100 °C and stir for 2-4 hours.

• Monitor the reaction by TLC until the 2-chloro-3-nitropyridine is consumed.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• The crude product can be purified by recrystallization or flash column chromatography to yield the pure 2-anilino-3-nitropyridine derivative.[1]

Protocol 3: Nucleophilic Aromatic Substitution with an Alkoxide (Synthesis of 2-Methoxy-3-nitropyridine)

This protocol outlines the reaction with an alkoxide nucleophile.

Materials:

• 2-Chloro-3-nitropyridine

• Sodium methoxide (NaOMe)

• Anhydrous methanol (B129727) (MeOH)

• Water

• Dichloromethane (B109758) (CH₂Cl₂)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-chloro-3-nitropyridine (1.0 eq) in anhydrous methanol, add sodium methoxide (1.1 eq) at room temperature.[4]

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Extract the product with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain 2-methoxy-3-nitropyridine. Further purification can be done by column chromatography if necessary.

Protocol 4: Nucleophilic Aromatic Substitution with a Phenoxide (Synthesis of 2-Phenoxy-3-nitropyridine)

This protocol describes the reaction with a phenoxide nucleophile.

Materials:

• 2-Chloro-3-nitropyridine

• Phenol (B47542)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of phenol (1.1 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to form the potassium phenoxide in situ.

• Add 2-chloro-3-nitropyridine (1.0 eq) to the reaction mixture.

• Heat the reaction to 80-100 °C and stir for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography to yield 2-phenoxy-3-nitropyridine.

Mandatory Visualizations

Caption: Overall workflow for the synthesis of 2-substituted-3-nitropyridines.

Caption: General mechanism of the SNAr reaction on 2-chloro-3-nitropyridine.

References

• 1. Page loading... [guidechem.com]
• 2. Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for the Reduction of 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the reduction of the nitro group in 2-hydroxy-3-nitropyridine (B160883) to synthesize 3-amino-2-hydroxypyridine (B57635). This transformation is a critical step in the synthesis of various pharmaceutical intermediates and other valuable organic compounds. Three common and effective reduction methods are presented: catalytic hydrogenation, reduction with tin(II) chloride (SnCl₂), and reduction with sodium dithionite (B78146) (Na₂S₂O₄).

Introduction

The reduction of a nitro group to an amine is a fundamental transformation in organic synthesis. For the synthesis of 3-amino-2-hydroxypyridine, a versatile building block, various methods can be employed, each with its own advantages and disadvantages regarding yield, chemoselectivity, reaction conditions, and work-up procedures. The choice of method often depends on the scale of the reaction, the presence of other functional groups, and available laboratory equipment.

This guide offers a comparative overview of three widely used methods, complete with detailed experimental protocols, quantitative data, and visualizations to aid researchers in selecting and performing the optimal reduction for their specific needs.

Comparative Data of Reduction Methods

The following table summarizes the key quantitative data for the reduction of 2-hydroxy-3-nitropyridine to 3-amino-2-hydroxypyridine using the three different methods described in this document.

Method	Reagents/Catalyst	Solvent(s)	Temperature (°C)	Reaction Time (h)	Yield (%)
Catalytic Hydrogenation	10% Pd/C, H₂ (balloon)	Methanol (B129727)	Room Temperature	Overnight	89
Tin(II) Chloride Reduction	SnCl₂·2H₂O	Ethanol (B145695)	Reflux (78 °C)	2 - 4	75 - 85
Sodium Dithionite Reduction	Na₂S₂O₄	Water/Ethanol	Reflux (80 °C)	1 - 3	80 - 90

Experimental Protocols

Method 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This method is often preferred for its clean reaction profile and high yields, avoiding the use of stoichiometric metallic reagents.

Materials:

• 2-Hydroxy-3-nitropyridine

• 10% Palladium on carbon (Pd/C)

• Methanol (reagent grade)

• Hydrogen gas (H₂) balloon

• Inert gas (Argon or Nitrogen)

• Celite®

Procedure:

• To a solution of 2-hydroxy-3-nitropyridine (e.g., 5 g, 35.7 mmol) in methanol (250 ml) in a round-bottom flask, add 10% Pd/C (e.g., 1 g).[1]

• Flush the flask with an inert gas (argon or nitrogen).

• Bubble hydrogen gas through the solution for 10 minutes.

• Maintain a hydrogen atmosphere using a balloon and stir the mixture vigorously at room temperature overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the mixture through a pad of Celite® to remove the catalyst and wash the celite with methanol.

• Evaporate the solvent from the filtrate under reduced pressure.

• If necessary, purify the resulting solid by chromatography on silica (B1680970) gel (e.g., using 5% MeOH/CH₂Cl₂) to give the desired 3-amino-2-hydroxypyridine.[1]

Characterization of 3-Amino-2-hydroxypyridine:

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (CD₃OD): δ 6.96 (d, 1H), 6.90 (dd, 1H), 6.77 (d, 1H).[1]

Method 2: Reduction with Tin(II) Chloride (SnCl₂)

This classical method is robust and effective for the reduction of aromatic nitro compounds. Careful work-up is required to remove tin byproducts.

Materials:

• 2-Hydroxy-3-nitropyridine

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Concentrated Hydrochloric Acid (HCl) (optional, for acidic conditions)

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (B78521) (NaOH) solution

• Ethyl acetate

• Celite®

Procedure:

• In a round-bottom flask, dissolve 2-hydroxy-3-nitropyridine in ethanol.

• Add tin(II) chloride dihydrate (typically 3-5 equivalents). For example, to a solution of the nitro compound (0.967 mmol) in ethanol (5 mL), add SnCl₂·2H₂O (2.26 g, 10.0 mmol).[2]

• The reaction can be performed at room temperature or heated to reflux to increase the reaction rate. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by pouring it into a large volume of ice water.

• Slowly add a saturated solution of sodium bicarbonate or a 10% NaOH solution with vigorous stirring to neutralize the acid and precipitate tin salts. Be aware that tin(II) and tin(IV) hydroxides are amphoteric and will redissolve at a very high pH (12-13).[3]

• Alternatively, add Celite® to the reaction mixture before neutralization, then filter the entire suspension through a pad of Celite®.[3]

• Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography or recrystallization as needed.

Method 3: Reduction with Sodium Dithionite (Na₂S₂O₄)

Sodium dithionite is an inexpensive and chemoselective reducing agent that works well in aqueous or semi-aqueous media. It is a good alternative to metal-based reductions.[4]

Materials:

• 2-Hydroxy-3-nitropyridine

• Sodium dithionite (Na₂S₂O₄)

• Ethanol/Water or DMF/Water solvent system

• Sodium bicarbonate (optional)

• Ethyl acetate

Procedure:

• Dissolve the 2-hydroxy-3-nitropyridine in a suitable solvent system (e.g., a mixture of ethanol and water) in a round-bottom flask.[4]

• In a separate flask, prepare a solution of sodium dithionite (typically 2-4 equivalents) in water.

• Slowly add the aqueous sodium dithionite solution to the solution of the nitro compound with vigorous stirring. The reaction can be exothermic.[4]

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• If the product is soluble in the reaction mixture, remove the organic solvent under reduced pressure.

• Extract the aqueous residue multiple times with ethyl acetate.[4]

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify by recrystallization or column chromatography if necessary.

Visualizations

Reaction Pathway

Caption: General reaction scheme for the reduction of 2-Hydroxy-3-nitropyridine.

Experimental Workflow: Catalytic Hydrogenation

Caption: Experimental workflow for catalytic hydrogenation.

Comparison of Reduction Methods

Caption: Comparison of key features of the reduction methods.

References

• 1. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Derivatisierung der Hydroxylgruppe von 2-Hydroxy-3-nitropyridin: Applikationshinweise und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationsschrift beschreibt detaillierte Protokolle und Methoden zur Derivatisierung der Hydroxylgruppe von 2-Hydroxy-3-nitropyridin. Der Schwerpunkt liegt auf der O-Alkylierung, einer wichtigen chemischen Modifikation zur Herstellung von 2-Alkoxy-3-nitropyridin-Derivaten. Diese Verbindungen dienen als wichtige Zwischenprodukte in der Synthese von Pharmazeutika, insbesondere für die Entwicklung von Inhibitoren der PIM-1-Kinase, die eine entscheidende Rolle in der Krebstherapie spielen.

Einleitung

2-Hydroxy-3-nitropyridin ist ein vielseitiges Molekül, das als Baustein in der organischen Synthese dient.[1] Die Derivatisierung seiner Hydroxylgruppe ermöglicht die gezielte Modifikation der Molekülstruktur, um dessen pharmakologische Eigenschaften zu optimieren. Insbesondere die Umwandlung in Ether-Derivate (2-Alkoxy-3-nitropyridine) ist von großem Interesse, da diese als potente Inhibitoren für verschiedene Kinasen, einschließlich der PIM-1-Kinase, fungieren können.[2] Die PIM-1-Kinase ist an der Regulation von Zellzyklus, Apoptose und Transkriptionsaktivierung beteiligt und wird in vielen Krebsarten überexprimiert.[1][3]

Methoden und Protokolle

Die gängigste Methode zur O-Alkylierung der Hydroxylgruppe von 2-Hydroxy-3-nitropyridin ist die Williamson-Ethersynthese.[4] Diese Reaktion beinhaltet die Deprotonierung des Hydroxyls mit einer Base, gefolgt von einer nukleophilen Substitution mit einem Alkylhalogenid.

Allgemeine Williamson-Ethersynthese

Das folgende Diagramm veranschaulicht den allgemeinen Arbeitsablauf der Williamson-Ethersynthese zur Herstellung von 2-Alkoxy-3-nitropyridinen.

Abbildung 1: Allgemeiner Arbeitsablauf der Williamson-Ethersynthese.

Detailliertes experimentelles Protokoll: Synthese von 2-Methoxy-3-nitropyridin

Dieses Protokoll beschreibt die Synthese von 2-Methoxy-3-nitropyridin, einem einfachen Alkoxy-Derivat.

Materialien:

• 2-Hydroxy-3-nitropyridin

• Natriumhydrid (NaH, 60 % in Mineralöl) oder Kaliumcarbonat (K₂CO₃)

• Methyliodid (CH₃I) oder Dimethylsulfat ((CH₃)₂SO₄)

• Wasserfreies Dimethylformamid (DMF) oder Acetonitril

• Diethylether oder Ethylacetat

• Gesättigte wässrige Ammoniumchlorid-Lösung

• Wasser

• Magnesiumsulfat (MgSO₄) oder Natriumsulfat (Na₂SO₄)

Prozedur:

• Deprotonierung: In einem trockenen Rundkolben unter Inertgasatmosphäre (z.B. Stickstoff oder Argon) wird 2-Hydroxy-3-nitropyridin (1 Äquiv.) in wasserfreiem DMF gelöst. Unter Rühren wird portionsweise Natriumhydrid (1.1 Äquiv.) oder Kaliumcarbonat (2-3 Äquiv.) zugegeben. Die Mischung wird bei Raumtemperatur gerührt, bis die Gasentwicklung (im Falle von NaH) aufhört, was die Bildung des Natrium- oder Kaliumalkoxids anzeigt.

• Alkylierung: Zu der Alkoxid-Lösung wird langsam Methyliodid (1.2 Äquiv.) oder Dimethylsulfat (1.2 Äquiv.) zugetropft. Die Reaktion wird bei Raumtemperatur für mehrere Stunden oder über Nacht gerührt. Der Reaktionsfortschritt kann mittels Dünnschichtchromatographie (DC) überwacht werden.

• Aufarbeitung: Nach Abschluss der Reaktion wird die Reaktionsmischung vorsichtig mit gesättigter wässriger Ammoniumchlorid-Lösung versetzt, um überschüssiges NaH zu zersetzen. Anschließend wird Wasser zugegeben und die wässrige Phase mehrmals mit Diethylether oder Ethylacetat extrahiert.

• Isolierung und Reinigung: Die vereinigten organischen Phasen werden mit Wasser und gesättigter Kochsalzlösung gewaschen, über Magnesiumsulfat oder Natriumsulfat getrocknet und das Lösungsmittel unter reduziertem Druck entfernt. Der Rückstand wird mittels Säulenchromatographie auf Kieselgel gereinigt, um das reine 2-Methoxy-3-nitropyridin zu erhalten.

Charakterisierung: Das Produkt kann durch NMR-Spektroskopie (¹H-NMR, ¹³C-NMR) und Massenspektrometrie charakterisiert werden.

Quantitative Daten

Die folgende Tabelle fasst repräsentative quantitative Daten für die O-Alkylierung von 2-Hydroxy-3-nitropyridin-Analoga zusammen, da spezifische Daten für die direkte Alkylierung von 2-Hydroxy-3-nitropyridin in der Literatur spärlich sind. Diese Daten dienen als Richtwerte für die Optimierung der Reaktionsbedingungen.

Alkylierungsmittel	Base	Lösungsmittel	Temperatur (°C)	Reaktionszeit (h)	Ausbeute (%)	Referenz
Methyliodid	KOH	ohne	Raumtemp.	12-24	>90	[5]
Dimethylsulfat	Na₂CO₃	ohne	80-90	2	>95	[6]
Verschiedene Alkylbromide	K₂CO₃	DMF	100-110	k.A.	Gut	[7]
(R)-1-(2-Bromphenyl)ethanol	k.A.	k.A.	k.A.	k.A.	65	[8]

Anwendung in der Arzneimittelentwicklung: PIM-1-Kinase-Inhibitoren

2-Alkoxy-3-nitropyridin-Derivate wurden als potente Inhibitoren der PIM-1-Kinase identifiziert.[2] Die PIM-1-Kinase ist ein vielversprechendes Ziel für die Krebstherapie, da sie an Signalwegen beteiligt ist, die das Zellüberleben und die Proliferation von Krebszellen fördern.

PIM-1-Kinase-Signalweg

Die PIM-1-Kinase ist eine Serin/Threonin-Kinase, die durch verschiedene Zytokine und Wachstumsfaktoren über den JAK/STAT-Signalweg aktiviert wird.[1] Einmal aktiviert, phosphoryliert PIM-1 eine Reihe von Substraten, die an der Regulation des Zellzyklus und der Apoptose beteiligt sind. Die Hemmung der PIM-1-Kinase durch 2-Alkoxy-3-nitropyridin-Derivate kann zur Induktion der Apoptose in Krebszellen führen.

Abbildung 2: Vereinfachter PIM-1-Kinase-Signalweg und dessen Inhibition.

Logischer Arbeitsablauf in der Arzneimittelentwicklung

Der Prozess der Entwicklung von PIM-1-Kinase-Inhibitoren auf Basis von 2-Alkoxy-3-nitropyridin-Derivaten folgt einem strukturierten Arbeitsablauf.

Abbildung 3: Arbeitsablauf der Arzneimittelentwicklung für PIM-1-Inhibitoren.

Zusammenfassung

Die Derivatisierung der Hydroxylgruppe von 2-Hydroxy-3-nitropyridin mittels Williamson-Ethersynthese ist eine effektive Methode zur Herstellung einer Vielzahl von 2-Alkoxy-3-nitropyridin-Derivaten. Diese Verbindungen sind wertvolle Zwischenprodukte für die Entwicklung von niedermolekularen Inhibitoren, insbesondere für die PIM-1-Kinase, einem wichtigen Ziel in der Krebstherapie. Die hier vorgestellten Protokolle und Arbeitsabläufe bieten eine solide Grundlage für Forscher und Entwickler in der pharmazeutischen Chemie.

References

• 1. PIM1 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. PIM1 kinase and its diverse substrate in solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. US4065504A - Process for the methylation of hydroxybenzene derivatives - Google Patents [patents.google.com]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. Synergistic roles for Pim-1 and c-Myc in STAT3-mediated cell cycle progression and antiapoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Hydroxy-3-nitropyridine in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-3-nitropyridine (B160883) is a versatile heterocyclic building block in medicinal chemistry, primarily utilized as a precursor for the synthesis of various kinase inhibitors. Its strategic functionalization allows for the construction of complex heterocyclic systems that can effectively target the ATP-binding site of kinases. This document provides detailed application notes and protocols for the use of 2-hydroxy-3-nitropyridine in the synthesis of two distinct classes of kinase inhibitors: Anaplastic Lymphoma Kinase (ALK) inhibitors and Proviral Integration site for Moloney murine leukemia virus (PIM-1) kinase inhibitors.

Application 1: Synthesis of Anaplastic Lymphoma Kinase (ALK) Inhibitors (e.g., Crizotinib)

2-Hydroxy-3-nitropyridine, in its tautomeric form 3-hydroxy-2-nitropyridine (B88870), is a crucial intermediate in the synthesis of Crizotinib, a potent inhibitor of the ALK tyrosine kinase.[1] The synthesis involves a key Mitsunobu reaction to form a diaryl ether linkage, followed by reduction of the nitro group and subsequent elaboration to the final drug molecule.

Signaling Pathway

The ALK signaling pathway plays a critical role in cell growth and proliferation. In certain cancers, a chromosomal rearrangement leads to the fusion of the ALK gene with another gene, resulting in a constitutively active ALK fusion protein. This drives uncontrolled cell growth and survival. Crizotinib inhibits the kinase activity of the ALK fusion protein, thereby blocking downstream signaling and inducing apoptosis in cancer cells.

Figure 1: Simplified ALK Signaling Pathway and the inhibitory action of Crizotinib.

Experimental Protocols

The synthesis of Crizotinib from 3-hydroxy-2-nitropyridine involves a multi-step process. Below are the protocols for the key transformations.

This protocol describes the formation of the diaryl ether linkage, a critical step in the synthesis of Crizotinib.

Materials:

• (S)-1-(2,6-dichloro-3-fluorophenyl)ethanol

• 3-Hydroxy-2-nitropyridine

• Triphenylphosphine (B44618) (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Under a nitrogen atmosphere, dissolve (S)-1-(2,6-dichloro-3-fluorophenyl)ethanol (1.0 eq), 3-hydroxy-2-nitropyridine (1.1 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Stir the solution at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the reaction mixture.

• Continue stirring at 0 °C and allow the reaction to proceed for 12 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine.

This protocol details the reduction of the nitro group to an amine, a necessary step for further functionalization.

Materials:

• 3-[(1R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine

• Sodium Dithionite (B78146) (Na₂S₂O₄)

• Sodium Hydroxide (B78521) (NaOH)

• Water

Procedure:

• In a suitable reaction vessel, combine 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine (1.0 eq), sodium dithionite (2.0 eq), sodium hydroxide (4.0 eq), and water.

• Stir the mixture vigorously at room temperature for 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Add twice the volume of water to the reaction mixture and stir.

• Filter the resulting precipitate and wash with water to obtain the crude (R)-3-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-aminopyridine.

• The crude product can be further purified by recrystallization or column chromatography.

Quantitative Data

Compound/Inhibitor	Target Kinase	IC₅₀ (nM)	Cell Line	Antiproliferative Activity (IC₅₀, nM)
Crizotinib	ALK	24	H3122 (NSCLC)	100
Crizotinib	c-Met	8	-	-

Note: IC₅₀ values can vary depending on the assay conditions.

Application 2: Synthesis of PIM-1 Kinase Inhibitors

2-Hydroxy-3-nitropyridine can be readily converted to 2-amino-3-hydroxypyridine (B21099), a key precursor for the synthesis of various fused heterocyclic kinase inhibitors, including those targeting the PIM-1 kinase. PIM-1 is a serine/threonine kinase that is overexpressed in several cancers and is a promising target for cancer therapy.

Signaling Pathway

PIM-1 kinase is involved in cell cycle progression, proliferation, and apoptosis by phosphorylating a variety of downstream substrates, including cell cycle regulators and pro-apoptotic proteins. Inhibition of PIM-1 leads to cell cycle arrest and induction of apoptosis in cancer cells.

Figure 2: Simplified PIM-1 Signaling Pathway and the action of PIM-1 inhibitors.

Experimental Protocols

The synthesis of PIM-1 inhibitors from 2-hydroxy-3-nitropyridine first involves its reduction to 2-amino-3-hydroxypyridine, which can then be used to construct the core heterocyclic scaffold of the inhibitor.

This protocol describes the catalytic hydrogenation of 2-hydroxy-3-nitropyridine.[2]

Materials:

• 2-Hydroxy-3-nitropyridine

• 10% Palladium on Carbon (Pd/C)

• Methanol

• Hydrogen gas

Procedure:

• To a solution of 2-hydroxy-3-nitropyridine (1.0 eq) in methanol, add 10% Pd/C (catalytic amount).

• Flush the reaction vessel with an inert gas (e.g., argon), then introduce hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the mixture at room temperature overnight.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Wash the celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain 2-amino-3-hydroxypyridine, which can be further purified by column chromatography if necessary.

This protocol provides a general method for the construction of a pyrido[2,3-d]pyrimidine (B1209978) scaffold from an aminopyridine precursor, which is a common core for PIM-1 inhibitors.

Materials:

• 2-Amino-3-hydroxypyridine (or a derivative)

• An appropriate 1,3-dicarbonyl compound or its equivalent (e.g., diethyl malonate, ethyl acetoacetate)

• A suitable acid or base catalyst

• A high-boiling point solvent (e.g., diphenyl ether, Dowtherm A)

Procedure:

• Combine 2-amino-3-hydroxypyridine (1.0 eq) and the 1,3-dicarbonyl compound (1.1 eq) in a high-boiling point solvent.

• Add a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., piperidine), depending on the specific reaction.

• Heat the reaction mixture to a high temperature (typically 180-250 °C) and maintain for several hours, monitoring by TLC.

• Cool the reaction mixture to room temperature, which may result in the precipitation of the product.

• Collect the solid product by filtration and wash with a suitable solvent (e.g., ethanol, hexane).

• The crude product can be purified by recrystallization or column chromatography to yield the desired pyrido[2,3-d]pyrimidine derivative.

Quantitative Data

The following table summarizes the inhibitory activity of some representative pyridine (B92270) and fused-pyridine based PIM-1 kinase inhibitors.

Compound Class	Representative Compound	PIM-1 IC₅₀ (nM)	Anticancer Activity (GI₅₀, µM)	Cell Line
Pyridine Derivative	Compound 5b	44	0.302 - 3.57	NCI-60 Panel
Thieno[2,3-b]pyridine Derivative	Compound 8d	19	-	-
Pyrido[2,3-d]pyrimidine	Compound 4	11.4	0.57	MCF-7
Pyrido[2,3-d]pyrimidine	Compound 10	17.2	-	-

Data sourced from references[3][4]. Note that these are examples of the inhibitor class and not necessarily synthesized directly from 2-hydroxy-3-nitropyridine in the cited literature.

Conclusion

2-Hydroxy-3-nitropyridine is a valuable and versatile starting material for the synthesis of a variety of kinase inhibitors. Its functional groups provide a handle for the construction of complex heterocyclic scaffolds that are central to the activity of many targeted therapies. The protocols and data presented here for ALK and PIM-1 inhibitors demonstrate the utility of this compound in drug discovery and development. Further exploration of its chemistry will undoubtedly lead to the discovery of new and potent inhibitors for a range of kinase targets.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Amino-3-hydroxypyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Design, synthesis and docking study of pyridine and thieno[2,3-b] pyridine derivatives as anticancer PIM-1 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Navigating the Synthesis of 2-Hydroxy-3-nitropyridine: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the synthesis of 2-Hydroxy-3-nitropyridine (B160883) is a critical process that can present various challenges. This technical support center provides troubleshooting guidance and frequently asked questions to address common issues encountered during its synthesis, with a focus on improving reaction yields and ensuring safety.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 2-Hydroxy-3-nitropyridine, offering potential causes and solutions in a question-and-answer format.

Q1: Why is the yield of my 2-Hydroxy-3-nitropyridine synthesis unexpectedly low?

A1: Low yields can stem from several factors, including suboptimal reaction conditions, the choice of nitrating agent, and the purity of starting materials. Traditional methods using mixed acids (concentrated nitric and sulfuric acid) can lead to side reactions and product degradation.

Potential Solutions:

• Alternative Nitrating Agents: Consider using metal nitrates, such as potassium nitrate (B79036) (KNO₃) or copper nitrate (Cu(NO₃)₂·3H₂O), in the presence of acetic anhydride (B1165640) or concentrated sulfuric acid. These methods have been reported to improve yields and offer better control over the reaction.

• Solvent and Temperature Control: The choice of solvent is crucial. Pyridine (B92270) can be used as a solvent, and the reaction is often carried out at low temperatures (e.g., in an ice bath) to minimize side reactions. Maintaining the optimal temperature throughout the reaction is critical for achieving a higher yield.

• Reaction Time: The duration of the reaction can significantly impact the yield. Monitoring the reaction's progress using techniques like TLC or HPLC can help determine the optimal reaction time.

Q2: How can I minimize the formation of unwanted isomers and other byproducts?

A2: The formation of isomers, such as 5-nitro-2-hydroxypyridine, and other byproducts is a common issue in the nitration of 2-hydroxypyridine (B17775). The directing effects of the hydroxyl group and the pyridine ring nitrogen influence the position of nitration.

Potential Solutions:

• Controlled Addition of Nitrating Agent: A slow, dropwise addition of the nitrating agent at a controlled temperature can help improve the regioselectivity of the reaction.

• Protecting Groups: While not commonly reported for this specific synthesis, the use of protecting groups on the pyridine ring is a general strategy to control the position of electrophilic substitution.

• Purification Methods: Effective purification of the crude product is essential to isolate the desired 2-Hydroxy-3-nitropyridine. Recrystallization or column chromatography can be employed to separate it from isomers and other impurities.

Q3: The reaction is generating excessive fumes and seems hazardous. How can I improve the safety of the synthesis?

A3: The use of concentrated acids, particularly mixed acid, can generate hazardous fumes (NOx) and poses a risk of runaway reactions.

Potential Solutions:

• Avoid Mixed Acids: As mentioned, using metal nitrates can be a safer alternative to the traditional mixed acid method, reducing the generation of corrosive and toxic fumes.

• Proper Ventilation: Always perform the reaction in a well-ventilated fume hood.

• Temperature Monitoring: Closely monitor the internal temperature of the reaction. An unexpected exotherm can indicate a runaway reaction. Ensure adequate cooling capacity is available.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for the synthesis of 2-Hydroxy-3-nitropyridine?

A1: The most common starting material is 2-hydroxypyridine. It's important to use a high-purity starting material to avoid introducing impurities that can interfere with the reaction.

Q2: What are the key differences between using mixed acid and metal nitrates for nitration?

A2: Mixed acid (HNO₃/H₂SO₄) is a strong nitrating agent but can lead to lower yields, more byproducts, and safety concerns. Metal nitrates, in combination with acetic anhydride or sulfuric acid, offer a milder and often more selective nitration, leading to higher yields and a safer process.

Q3: How does the tautomerism of 2-hydroxypyridine affect the nitration reaction?

A3: 2-Hydroxypyridine exists in equilibrium with its tautomer, 2-pyridone. The reaction conditions, particularly the solvent, can influence this equilibrium. While detailed studies on how each tautomer's reactivity affects the final product distribution in this specific synthesis are not extensively documented in the provided results, it is a factor to consider, as the electronic properties of the two tautomers differ.

Data Presentation: Comparison of Synthesis Methods

The following tables summarize quantitative data from various reported synthesis methods for producing nitrated hydroxypyridines.

Table 1: Synthesis of 2-Hydroxy-3-nitropyridine

Method/Nitrating Agent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Nitric Acid (60-75%)	Pyridine	Ice bath, then room temp.	20-40 min	Not specified	[1]

Table 2: Synthesis of 3-Hydroxy-2-nitropyridine (B88870)

Method/Nitrating Agent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Metal Nitrate & Acetic Anhydride	Ethyl Acetate (B1210297)	35-55	Not specified	81-90	[2][3]
Anhydrous KNO₃	Concentrated H₂SO₄	40	2 hours	49.7	[4]
Mixed Acid (HNO₃/H₂SO₄)	Not specified	< 30	Not specified	Not specified	[5]

Experimental Protocols

Method 1: Nitration using Nitric Acid in Pyridine

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75% mass percent) dropwise to the solution while stirring.

• After the addition is complete, remove the reaction flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat the addition of nitric acid and subsequent reaction steps 3-5 times.

• After the final reaction cycle, add a base to the mixed solution to neutralize it.

• Perform post-treatment (e.g., extraction, purification) to obtain 2-hydroxy-3-nitropyridine.[1]

Method 2: Nitration using Metal Nitrate and Acetic Anhydride

• Add 3-hydroxypyridine (B118123), ethyl acetate, a metal nitrate (e.g., KNO₃), and acetic anhydride to a three-necked flask. The molar ratio of 3-hydroxypyridine to nitrate to acetic anhydride is typically in the range of 1-2:1-2:10.

• Heat the mixture to 35-55°C with magnetic stirring.

• Monitor the reaction progress.

• After the reaction is complete, cool the mixture to room temperature and filter it.

• Wash the filter cake with a small amount of ethyl acetate.

• Take the filtrate and adjust the pH to neutral using a saturated NaOH solution.

• Extract the product with ethyl acetate 3-4 times.

• Treat the combined organic extracts with activated carbon and heat under reflux for 1 hour.

• Cool and filter the solution.

• Dry the filtrate with anhydrous magnesium sulfate, filter, and concentrate on a rotary evaporator.

• Dry the resulting solid in an oven to obtain 3-hydroxy-2-nitropyridine.[2][3]

Visualizations

Experimental Workflow for Nitration using Metal Nitrate

Caption: Workflow for the synthesis of 3-hydroxy-2-nitropyridine using a metal nitrate.

Troubleshooting Logic for Low Yield

Caption: A logical flow for troubleshooting low yields in the nitration of hydroxypyridine.

References

• 1. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 2. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 4. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 5. Page loading... [wap.guidechem.com]

Common side products in the nitration of 2-hydroxypyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the nitration of 2-hydroxypyridine (B17775).

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the nitration of 2-hydroxypyridine?

The nitration of 2-hydroxypyridine, which primarily exists as its tautomer 2-pyridone, typically yields two main constitutional isomers: 2-hydroxy-3-nitropyridine (B160883) and 2-hydroxy-5-nitropyridine. The formation of these products is highly dependent on the reaction conditions.

Q2: What are the common side products in the nitration of 2-hydroxypyridine?

Common side products can include:

• Dinitrated products: Under forcing conditions, dinitration can occur, leading to products such as 2-hydroxy-3,5-dinitropyridine. The nitration of 2-hydroxypyridine-N-oxide has been shown to yield 3,5-disubstituted derivatives.[1]

• Oxidation and decomposition products: As with many nitration reactions, unwanted side reactions such as oxidation and decomposition of the starting material or products can occur, especially at elevated temperatures or with prolonged reaction times.[2]

• N-nitration products: While less common for pyridones compared to amines, the formation of N-nitro species is a theoretical possibility that can lead to further complexities in the reaction mixture.

Q3: How does the acidity of the reaction medium affect the regioselectivity of nitration?

The acidity of the reaction medium is a critical factor in determining the ratio of the 3-nitro to the 5-nitro isomer. In low acidity media, the nitration of 2-pyridone predominantly yields the 3-nitro derivative.[3][4] Conversely, in high acidity media, the major product is the 5-nitro compound.[3][4] Both reactions, however, are understood to occur on the free base species of 2-pyridone.[3][4]

Q4: What is the active nitrating species in this reaction?

In a typical nitrating mixture of nitric acid and sulfuric acid, the active electrophile is the nitronium ion (NO₂⁺).[5] The sulfuric acid protonates the nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired 3-nitro isomer and formation of the 5-nitro isomer.	The reaction medium is too acidic.	- Reduce the concentration of sulfuric acid.- Consider using a milder nitrating agent or different solvent system. A patented method for preparing 2-hydroxy-3-nitropyridine involves dissolving 2-hydroxypyridine in pyridine (B92270) and then adding nitric acid.[6]
Formation of dinitrated side products.	The reaction conditions are too harsh (e.g., high temperature, long reaction time, excess nitrating agent).	- Lower the reaction temperature. For many nitrations, maintaining a low temperature (e.g., below 50°C) is crucial to minimize side reactions.[7]- Reduce the reaction time by monitoring the reaction progress using techniques like TLC or GC.[7]- Use a stoichiometric amount of the nitrating agent.
Significant decomposition or charring of the reaction mixture.	The reaction is too exothermic, or the temperature is not being adequately controlled. Nitration reactions are highly exothermic.[2]	- Ensure efficient stirring and cooling of the reaction vessel.- Add the nitrating agent slowly and dropwise to maintain temperature control.- Perform the reaction at a lower temperature.
Poor regioselectivity, resulting in a mixture of isomers that is difficult to separate.	The acidity of the medium is not optimal for the desired isomer.	- For the 3-nitro isomer, conduct the reaction in a low-acidity medium.[3][4]- For the 5-nitro isomer, use a high-acidity medium, such as a mixture of concentrated sulfuric acid and fuming nitric acid.[8]- Carefully control the temperature, as it can also influence selectivity.[7]

Quantitative Data on Regioselectivity

Acidity of Medium	Major Product	Minor Product	Reference
Low Acidity	2-hydroxy-3-nitropyridine	2-hydroxy-5-nitropyridine	[3][4]
High Acidity	2-hydroxy-5-nitropyridine	2-hydroxy-3-nitropyridine	[3][4]

Experimental Protocols

Synthesis of 2-hydroxy-5-nitropyridine:

This protocol is adapted from a method used for the industrial preparation of 2-hydroxy-5-nitropyridine, which starts from 2-aminopyridine (B139424).

• Nitration of 2-aminopyridine:

  • Add concentrated sulfuric acid to a reaction vessel and maintain the temperature at 50°C.

  • Slowly add 2-aminopyridine to the sulfuric acid.

  • Add fuming nitric acid while maintaining the temperature at 50°C.

  • After the addition is complete, allow the reaction to proceed for 2 hours at 45°C.

  • Continue to stir the mixture for 4 hours at room temperature.

  • Pour the reaction mixture into crushed ice to reduce the temperature to below 5°C.

  • Neutralize the solution by adding ammonia (B1221849) water to adjust the pH to 6.

  • Filter and dry the resulting product, 2-amino-5-nitropyridine (B18323).[8]

• Hydrolysis to 2-hydroxy-5-nitropyridine:

  • Mix the 2-amino-5-nitropyridine with a 10% sodium hydroxide (B78521) solution.

  • Heat the mixture and maintain for 1 hour, followed by a hot filtration.

  • Cool the filtrate to allow for crystallization.

  • Collect the solid by filtration and mix with water.

  • Neutralize with sulfuric acid.

  • Filter and dry the final product, 2-hydroxy-5-nitropyridine.[8]

Synthesis of 2-hydroxy-3-nitropyridine:

This protocol is based on a patented method.

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Dropwise, add nitric acid (60-75% mass percent) to the solution.

• After the addition is complete, remove the flask from the ice bath and stir the reaction mixture at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat steps 2-4 for a total of 3-5 times.

• After the final reaction cycle, add an alkaline solution (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate) to the mixed solution to neutralize it.

• Perform post-treatment (e.g., extraction, drying) to obtain 2-hydroxy-3-nitropyridine.[6]

Visualizations

Caption: Reaction pathways in the nitration of 2-hydroxypyridine.

Caption: Troubleshooting workflow for regioselectivity issues.

References

• 1. scite.ai [scite.ai]
• 2. vpscience.org [vpscience.org]
• 3. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXX. The orientation of the nitration of 2-pyridones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Preparation of nitropyridines by nitration of pyridines with nitric acid. | Semantic Scholar [semanticscholar.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Page loading... [wap.guidechem.com]

Technical Support Center: Purification of Crude 2-Hydroxy-3-nitropyridine by Recrystallization

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on the purification of crude 2-hydroxy-3-nitropyridine (B160883) via recrystallization. It includes detailed experimental protocols, troubleshooting guides in a question-and-answer format, and key data to ensure a successful purification process.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 2-hydroxy-3-nitropyridine?

A1: The choice of solvent is critical for effective recrystallization. Based on solubility data, hot water and hot ethanol (B145695) are excellent choices for single-solvent recrystallization as 2-hydroxy-3-nitropyridine is readily soluble in them at elevated temperatures and less soluble at room temperature. A mixed solvent system of ethanol and water can also be employed to fine-tune the solubility and optimize crystal growth.

Q2: My 2-hydroxy-3-nitropyridine is not dissolving in the hot solvent. What should I do?

A2: This is a common issue that can arise from a few factors. Firstly, ensure you are using a sufficient volume of solvent. A general starting point is to use the minimum amount of boiling solvent to dissolve the crude product. If the solid persists, you may be using an inappropriate solvent. Refer to the solubility data table below to confirm your solvent choice. If the issue remains, it's possible that your crude product contains a significant amount of insoluble impurities. In this case, you should perform a hot filtration to remove these impurities before proceeding with the crystallization.

Q3: My compound has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out," the formation of a liquid layer of dissolved solute instead of solid crystals, can occur if the solution is supersaturated or if the boiling point of the solvent is higher than the melting point of the solute. To resolve this, try adding a small amount of additional hot solvent to redissolve the oil, and then allow the solution to cool more slowly. Seeding the solution with a pure crystal of 2-hydroxy-3-nitropyridine can also help induce crystallization.

Q4: No crystals are forming even after the solution has cooled to room temperature. What is the problem?

A4: The absence of crystal formation is typically due to either using too much solvent or supersaturation. If you suspect you've used too much solvent, you can gently heat the solution to evaporate some of the solvent and then allow it to cool again. If the solution is supersaturated, you can induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution or by adding a seed crystal.

Q5: What is a typical recovery yield for the recrystallization of 2-hydroxy-3-nitropyridine?

A5: While the exact yield will depend on the purity of the crude material and the specific conditions of your experiment, a successful recrystallization of an organic solid can typically yield between 50% and 90% of the pure compound. Significant loss of product can occur if too much solvent is used, if the crystals are not washed with ice-cold solvent, or if the filtration process is inefficient.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Crude solid does not dissolve	- Insufficient solvent.- Incorrect solvent choice.- Presence of insoluble impurities.	- Add more hot solvent in small increments.- Consult the solubility data and choose a more appropriate solvent.- Perform a hot gravity filtration to remove insoluble materials.
"Oiling out" occurs	- Solution is too concentrated.- Cooling is too rapid.- Melting point of the compound is below the solvent's boiling point.	- Add a small amount of hot solvent to redissolve the oil.- Allow the solution to cool more slowly.- Consider using a lower-boiling point solvent or a mixed-solvent system.
No crystal formation	- Too much solvent was used.- The solution is supersaturated.	- Evaporate some of the solvent by gently heating the solution.- Induce crystallization by scratching the inner wall of the flask or by adding a seed crystal.
Low recovery yield	- Too much solvent was used.- Premature crystallization during hot filtration.- Crystals were washed with room temperature solvent.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the filtration apparatus is pre-heated before hot filtration.- Wash the collected crystals with a minimal amount of ice-cold solvent.
Colored impurities in crystals	- Impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.

Data Presentation

Table 1: Solubility of 2-Hydroxy-3-nitropyridine in Common Solvents

Solvent	Solubility at Room Temperature	Solubility at Elevated Temperature
Water	Low	High
Ethanol	Low	High
Methanol	Moderate	High
Ethyl Acetate	Moderate	High
Acetone	High	Very High
Tetrahydrofuran (THF)	High	Very High
n-Hexane	Very Low	Very Low
Benzene	Insoluble	Insoluble
Ether	Insoluble	Insoluble
Petroleum Ether	Insoluble	Insoluble

Note: This data is compiled from various sources and should be used as a guideline. Experimental verification is recommended.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Hot Water or Ethanol

• Dissolution: Place the crude 2-hydroxy-3-nitropyridine in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (water or ethanol) and heat the mixture to a gentle boil while stirring. Continue adding small portions of the hot solvent until the solid has completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Preheat a funnel and a receiving flask with a small amount of the hot solvent. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. For maximum yield, subsequently cool the flask in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Mixed-Solvent Recrystallization (Ethanol/Water)

• Dissolution: Dissolve the crude 2-hydroxy-3-nitropyridine in the minimum amount of boiling ethanol.

• Induce Cloudiness: While the solution is still hot, add hot water dropwise until the solution becomes faintly cloudy, indicating it is saturated.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Drying: Follow steps 4-6 from the single-solvent protocol.

Visualizations

Caption: Experimental workflow for the recrystallization of 2-hydroxy-3-nitropyridine.

Caption: Troubleshooting logic for common recrystallization issues.

Technical Support Center: Overcoming Poor Solubility of 2-Hydroxy-3-nitropyridine in Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of 2-hydroxy-3-nitropyridine (B160883) during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2-hydroxy-3-nitropyridine?

A1: 2-Hydroxy-3-nitropyridine is a yellow, needle-like crystalline solid. Its solubility is highly dependent on the solvent's polarity and temperature. It is generally insoluble in non-polar organic solvents such as benzene, ether, and petroleum ether. It also exhibits poor solubility in cold water. However, its solubility increases significantly in hot water, hot alcohols, and dilute alkaline solutions.[1] It is also described as being stable and soluble in polar solvents.

Q2: My reaction with 2-hydroxy-3-nitropyridine is sluggish or failing. Could solubility be the issue?

A2: Yes, poor solubility is a common reason for incomplete or slow reactions. If 2-hydroxy-3-nitropyridine is not sufficiently dissolved in the reaction solvent, the concentration of the reactant in the solution phase will be too low for the reaction to proceed efficiently. Visual inspection for suspended solid material in your reaction mixture is a primary indicator of solubility issues.

Q3: How can I improve the solubility of 2-hydroxy-3-nitropyridine in my reaction?

A3: Several strategies can be employed to improve the solubility of 2-hydroxy-3-nitropyridine:

• Solvent Selection: Choosing an appropriate solvent is the first and most critical step. Based on its known solubility, polar solvents are preferable. Hot alcohols, such as ethanol (B145695) or methanol, are good starting points.[1] For example, the reduction of 2-hydroxy-3-nitropyridine to 2-amino-3-hydroxypyridine (B21099) can be effectively carried out using palladium on carbon as a catalyst in methanol.[2]

• Temperature: Increasing the reaction temperature can significantly enhance the solubility of 2-hydroxy-3-nitropyridine, as it is noted to be more soluble in hot water and hot alcohols.[1]

• pH Adjustment: Due to its acidic hydroxyl group and the basic pyridine (B92270) ring, the solubility of 2-hydroxy-3-nitropyridine is pH-dependent. In basic solutions, it can deprotonate to form a more soluble salt.[1]

• Co-solvents: If a single solvent does not provide adequate solubility, a co-solvent system can be effective. For instance, a mixture of a good solvent (like DMF or DMSO) with a less effective but reaction-compatible solvent might provide the necessary solubility.

• Alternative Techniques: For particularly challenging cases, advanced methods like ultrasound-assisted synthesis or solvent-free solid-state reactions using ball milling can be considered.[1]

Q4: Are there any data on the solubility of 2-hydroxy-3-nitropyridine in common organic solvents?

Troubleshooting Guides

Issue 1: 2-Hydroxy-3-nitropyridine is not dissolving in the chosen reaction solvent.

Troubleshooting Steps	Explanation
1. Increase Temperature	Gently heat the mixture while stirring. Many compounds, including 2-hydroxy-3-nitropyridine, show increased solubility at higher temperatures.[1]
2. Add a Co-solvent	Introduce a small amount of a highly polar, water-miscible organic solvent like DMSO or DMF. This can often help to solvate the compound and bring it into solution.
3. Change the Solvent	If heating or co-solvents are not effective or compatible with your reaction, consider switching to a different solvent. Refer to the solubility table for the isomer as a guide for promising candidates.
4. pH Adjustment	If your reaction conditions permit, adding a suitable base can deprotonate the hydroxyl group and form a more soluble pyridinate salt.

Issue 2: The reaction starts but then appears to stop or becomes very slow.

Troubleshooting Steps	Explanation
1. Check for Precipitation	The product of the reaction might be precipitating out of the solution, potentially coating the surface of the unreacted 2-hydroxy-3-nitropyridine and preventing it from reacting further.
2. Increase Agitation	Ensure vigorous stirring to maximize the interaction between the dissolved and undissolved reactant.
3. Consider a Slurry Reaction	If the compound remains partially undissolved, the reaction may need to be run as a slurry. In this case, extended reaction times and careful monitoring are necessary.
4. Use a Phase Transfer Catalyst	For reactions involving an aqueous phase and an organic phase where the reactants have low mutual solubility, a phase transfer catalyst can facilitate the reaction by bringing the reactants together.

Data Presentation

Table 1: Solubility of 3-Hydroxy-2-nitropyridine (B88870) (Isomer of 2-Hydroxy-3-nitropyridine) in Various Solvents at Different Temperatures.

Note: This data is for the isomer 3-hydroxy-2-nitropyridine and should be used as a qualitative guide for solvent selection for 2-hydroxy-3-nitropyridine.

Solvent	Temperature (K)	Molar Fraction (10^3 x)
Tetrahydrofuran	278.15	158.32
288.15	204.15
298.15	260.37
308.15	328.11
318.15	408.26
Acetone	278.15	119.45
288.15	158.23
298.15	206.14
308.15	264.38
318.15	334.21
Acetonitrile	278.15	89.76
288.15	121.54
298.15	161.23
308.15	210.11
318.15	270.39
Ethyl Acetate	278.15	70.15
288.15	94.38
298.15	125.76
308.15	165.43
318.15	215.11
Methanol	278.15	58.21
288.15	76.43
298.15	100.15
308.15	129.87
318.15	166.24
Ethanol	278.15	38.14
288.15	50.26
298.15	65.87
308.15	85.64
318.15	110.23
n-Propanol	278.15	35.43
288.15	46.87
298.15	61.54
308.15	80.12
318.15	103.45
Isopropanol	278.15	28.15
288.15	37.24
298.15	49.12
308.15	64.32
318.15	83.45
Water	278.15	1.23
288.15	1.87
298.15	2.76
308.15	4.01
318.15	5.67
n-Hexane	278.15	0.012
288.15	0.018
298.15	0.025
308.15	0.036
318.15	0.051

Experimental Protocols

Protocol 1: Gravimetric Solubility Determination (Shake-Flask Method)

This protocol describes the determination of the thermodynamic solubility of a compound in various solvents.

Materials:

• 2-Hydroxy-3-nitropyridine

• A selection of solvents (e.g., as listed in Table 1)

• Vials with screw caps

• Analytical balance

• Orbital shaker with temperature control

• Centrifuge

• Filtration apparatus (e.g., syringe filters)

• Apparatus for solvent evaporation (e.g., rotary evaporator or vacuum oven)

Procedure:

• Add an excess amount of 2-hydroxy-3-nitropyridine to a vial containing a known volume or mass of the solvent.

• Seal the vials and place them on an orbital shaker at a constant temperature.

• Equilibrate the samples for a sufficient time (e.g., 24-72 hours) to ensure saturation.

• After equilibration, centrifuge the samples to pellet the excess solid.

• Carefully withdraw an aliquot of the supernatant and filter it to remove any remaining solid particles.

• Accurately weigh the filtered supernatant.

• Evaporate the solvent from the weighed supernatant under reduced pressure or in a vacuum oven until a constant weight of the dissolved solid is obtained.

• Calculate the solubility in terms of mole fraction, g/100g of solvent, or other desired units.

Mandatory Visualization

Caption: Workflow for overcoming poor solubility of 2-hydroxy-3-nitropyridine.

Caption: Troubleshooting decision tree for solubility-related reaction issues.

References

• 1. Making the Insoluble Soluble for Organic Chemists | Technology Networks [technologynetworks.com]
• 2. nbinno.com [nbinno.com]

Technical Support Center: Synthesis of 2-Hydroxy-3-nitropyridine

Welcome to the technical support center for the synthesis of 2-Hydroxy-3-nitropyridine (B160883). This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges during this synthesis, with a primary focus on preventing over-nitration.

Troubleshooting Guide: Preventing Over-Nitration

This guide addresses specific issues you may encounter during the synthesis of 2-Hydroxy-3-nitropyridine.

Q1: I am observing significant amounts of di-nitro byproducts in my final product. How can I prevent this over-nitration?

A1: Over-nitration is a common issue and can be mitigated by carefully controlling the reaction conditions. Here are the key parameters to adjust:

• Temperature Control: The nitration of 2-hydroxypyridine (B17775) is an exothermic reaction. Maintaining a low and consistent temperature is crucial.

  • Initial Cooling: Always cool the solution of 2-hydroxypyridine in sulfuric acid in an ice bath before adding the nitrating agent.

  • Controlled Addition: Add the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) slowly and dropwise to maintain the desired temperature range. A recommended temperature range is 30-45°C.[1][2]

• Reagent Stoichiometry: Use a precise molar ratio of the nitrating agent to the 2-hydroxypyridine. An excess of nitric acid will significantly increase the likelihood of di-nitration.

• Choice of Nitrating Agent: While a mixture of concentrated nitric acid and sulfuric acid is common, consider alternative nitrating agents that can offer milder reaction conditions and better control. For instance, using potassium nitrate (B79036) (KNO₃) in concentrated sulfuric acid can provide a more controlled release of the nitronium ion, thereby reducing the chance of over-nitration.[3]

Q2: My reaction is proceeding too quickly and the temperature is difficult to control, leading to a mixture of products. What should I do?

A2: Uncontrolled reaction rates are a primary cause of over-nitration. To manage the reaction kinetics, consider the following:

• Slower Addition of Nitrating Agent: Increase the duration over which you add the nitrating agent. A gradual addition ensures that the heat generated can be effectively dissipated by the cooling bath.

• Efficient Stirring: Ensure vigorous and efficient stirring throughout the reaction. This improves heat transfer and prevents localized "hot spots" where over-nitration can occur.

• Solvent/Acid Volume: Increasing the volume of the solvent (concentrated sulfuric acid) can help to better absorb the heat generated during the reaction, providing a larger thermal mass.

Q3: How can I effectively separate the desired 2-Hydroxy-3-nitropyridine from di-nitro byproducts after the reaction?

A3: If over-nitration has occurred, effective purification is key to obtaining a pure product.

• Recrystallization: This is a common and effective method for purifying 2-Hydroxy-3-nitropyridine. The choice of solvent is critical and may require some experimentation. Mixtures of solvents like methanol (B129727) and water have been reported to be effective.[2]

• Sublimation: Sublimation can be a highly effective purification technique for separating compounds with different volatilities.[2]

• Column Chromatography: For more challenging separations, column chromatography using a suitable stationary phase (e.g., silica (B1680970) gel) and eluent system can be employed to isolate the mono-nitrated product.

Frequently Asked Questions (FAQs)

Q1: What are the typical reaction conditions for the synthesis of 2-Hydroxy-3-nitropyridine?

A1: A general procedure involves dissolving 2-hydroxypyridine in concentrated sulfuric acid, cooling the mixture in an ice bath, and then slowly adding a nitrating agent, such as a mixture of concentrated nitric acid and sulfuric acid, while maintaining a controlled temperature.[2] The reaction is typically stirred for a period at a specific temperature before being quenched by pouring it onto ice.

Q2: Are there alternative, milder nitrating agents that can be used to avoid strong acids?

A2: Yes, alternative methods that avoid the use of mixed acid have been developed. One such method employs potassium nitrate (KNO₃) and acetic anhydride (B1165640) in a solvent like ethyl acetate.[4] This system can offer a milder reaction environment and may be easier to control, thus reducing the formation of byproducts.

Q3: What is the role of sulfuric acid in the nitration of 2-hydroxypyridine?

A3: Concentrated sulfuric acid serves two primary roles in this reaction. Firstly, it acts as a solvent for the 2-hydroxypyridine. Secondly, and more importantly, it protonates the nitric acid, facilitating the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.

Q4: How does the tautomeric form of 2-hydroxypyridine (2-pyridone) influence the nitration reaction?

A4: 2-Hydroxypyridine exists in equilibrium with its tautomer, 2-pyridone. The predominant form can be influenced by the solvent and pH. In strong acidic conditions, the pyridine (B92270) nitrogen is protonated. The nitration occurs on the conjugate acid of 3-hydroxypyridine (B118123) at the 2-position.[5]

Data Presentation

Table 1: Comparison of Different Nitration Protocols for Hydroxypyridines

Starting Material	Nitrating Agent	Solvent / Acid	Temperature (°C)	Reaction Time	Reported Yield	Reference
3-Hydroxypyridine	HNO₃ / H₂SO₄	H₂SO₄	40-45	3-5 hours	74%	[2]
3-Hydroxypyridine	KNO₃	H₂SO₄	40	2 hours	49.7%	[3]
3-Hydroxypyridine	KNO₃ / Acetic Anhydride	Ethyl Acetate	45	Monitored	81%	[4]
2-Hydroxypyridine	Nitric Acid	Pyridine	Room Temp (after ice bath)	20-40 min	High Purity	[6]

Experimental Protocols

Protocol 1: Controlled Nitration of 3-Hydroxypyridine using Mixed Acid [2]

• Preparation: In a flask equipped with a stirrer and a dropping funnel, add 650 ml of concentrated sulfuric acid.

• Cooling: Cool the sulfuric acid in an ice-water bath.

• Substrate Addition: Slowly add 96 g (1.0 mole) of 3-hydroxypyridine to the cooled sulfuric acid with efficient stirring. Ensure the internal temperature does not exceed 30°C.

• Nitrating Agent Preparation: In a separate beaker, prepare a cold mixture of 48 ml of nitric acid (sp gr 1.50) and 92 ml of concentrated sulfuric acid.

• Nitration: Gradually add the cold nitrating mixture to the 3-hydroxypyridine solution over 3-5 hours. Maintain the reaction temperature between 40-45°C.

• Reaction Completion: After the addition is complete, allow the mixture to stand overnight (approximately 16 hours).

• Work-up: Pour the reaction mixture into 2 liters of ice and water.

• Neutralization and Extraction: Neutralize the solution and extract the product with a suitable solvent like ether or methylene (B1212753) chloride.

• Purification: Dry the organic extract, remove the solvent under reduced pressure, and purify the resulting product by sublimation or recrystallization.

Protocol 2: Nitration of 3-Hydroxypyridine using Potassium Nitrate and Acetic Anhydride [4]

• Reactant Setup: In a 250 mL three-neck flask, add 10g of 3-hydroxypyridine (105 mmol), 80ml of ethyl acetate, 4.2g of KNO₃ (42 mmol), and 21ml of acetic anhydride (0.210 mol).

• Reaction: Heat the mixture to 45°C with magnetic stirring. Monitor the reaction progress using a suitable analytical method (e.g., TLC or HPLC).

• Work-up: After the reaction is complete, wash the mixture with ethyl acetate.

• Neutralization and Extraction: Take the filtrate and adjust the pH to neutral with a saturated NaOH solution. Extract the product 3-4 times with ethyl acetate.

• Purification: Treat the combined organic extracts with activated carbon and heat under reflux for 1 hour. Cool, filter, and dry the filtrate with anhydrous magnesium sulfate. Concentrate the solution on a rotary evaporator and dry the product in an oven.

Visualizations

Caption: Chemical pathway for the nitration of 2-hydroxypyridine.

Caption: Workflow for controlled nitration to prevent side reactions.

Caption: Troubleshooting logic for diagnosing over-nitration issues.

References

• 1. prepchem.com [prepchem.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 4. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XX. Nitration of 3-hydroxypyridine, 6-hydroxy-2(1H)-pyridone, and some corresponding methyl derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]

Optimizing temperature and reaction time for 2-Hydroxy-3-nitropyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 2-Hydroxy-3-nitropyridine (B160883). It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in optimizing reaction conditions and resolving common experimental challenges.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 2-Hydroxy-3-nitropyridine.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Consider the following troubleshooting steps:

• Incomplete Nitration: The nitration reaction may not have gone to completion.

  • Solution: Ensure the reaction time is adequate. Depending on the method, this can range from 20-40 minutes to several hours.[1] Monitor the reaction progress using an appropriate analytical technique like HPLC or TLC. If the reaction stalls, a slight increase in reaction time or temperature may be beneficial. However, be cautious as this can also lead to side product formation.

• Suboptimal Temperature: The reaction temperature is critical for nitration.

  • Solution: For the nitration of 2-hydroxypyridine (B17775), a common procedure involves adding the nitrating agent at a low temperature (e.g., in an ice bath) and then allowing the reaction to proceed at room temperature.[1] For other starting materials or reagents, the optimal temperature may be higher, for instance, in the range of 40-50°C.[2][3][4] It is crucial to maintain the recommended temperature range for your specific protocol.

• Improper Reagent Stoichiometry: An incorrect ratio of starting material to nitrating agent can lead to incomplete conversion or the formation of undesired byproducts.

  • Solution: Carefully check the molar ratios of your reactants. For instance, in the synthesis of a similar compound, 3-hydroxy-2-nitropyridine (B88870), a molar ratio of 1:1.2 of the pyridine (B92270) derivative to potassium nitrate (B79036) was found to be optimal.

• Losses During Work-up and Purification: Significant amounts of product can be lost during extraction, washing, and recrystallization steps.

  • Solution: Ensure the pH is adjusted correctly during work-up to precipitate the product effectively.[5] When performing extractions, use the appropriate solvent and perform multiple extractions to maximize recovery. During recrystallization, avoid using an excessive amount of solvent.

Q2: I am observing the formation of multiple isomers. How can I improve the regioselectivity of the nitration?

A2: The formation of isomers (e.g., 2-hydroxy-5-nitropyridine) is a common challenge in the nitration of substituted pyridines.

• Controlling Reaction Conditions: The position of the nitro group is influenced by the reaction conditions.

  • Solution: Carefully control the temperature and the rate of addition of the nitrating agent. Adding the nitrating agent slowly at a low temperature can help improve selectivity.

• Choice of Nitrating Agent: The type of nitrating agent can influence the isomeric ratio.

  • Solution: While mixed acid (concentrated nitric and sulfuric acid) is common, other nitrating systems might offer better selectivity. The choice of solvent can also play a role; for instance, one method uses pyridine as the solvent.[1]

Q3: The reaction is highly exothermic and difficult to control. What precautions should I take?

A3: Nitration reactions are often highly exothermic and require careful management to prevent runaway reactions.

• Slow Addition of Reagents: Adding the nitrating agent too quickly can cause a rapid increase in temperature.

  • Solution: Always add the nitrating agent dropwise or in small portions while vigorously stirring the reaction mixture.[1]

• Effective Cooling: Maintaining a low temperature during the addition of the nitrating agent is crucial.

  • Solution: Use an ice bath or a cryostat to maintain the desired temperature.[1] Ensure the reaction vessel is of an appropriate size to allow for efficient heat dissipation.

• Monitoring Internal Temperature: It is important to monitor the internal temperature of the reaction, not just the bath temperature.

  • Solution: Use a thermometer placed directly in the reaction mixture.

Experimental Protocols

Below are detailed methodologies for the synthesis of 2-Hydroxy-3-nitropyridine based on literature procedures.

Protocol 1: Nitration of 2-Hydroxypyridine using Nitric Acid in Pyridine

This method involves the direct nitration of 2-hydroxypyridine.

Materials:

• 2-Hydroxypyridine

• Pyridine

• Nitric acid (60-75% mass percent)

• Alkali solution (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate)

• Ice

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75% mass percent) dropwise to the cooled solution while stirring.

• After the addition is complete, remove the reaction flask from the ice bath and continue stirring at room temperature for 20-40 minutes.[1]

• Concentrate the pyridine in the reaction flask to about half of its original volume.

• Repeat the process of cooling, adding nitric acid, and stirring at room temperature 3-5 times.[1]

• After the final reaction cycle, add an alkali solution to the mixture to neutralize it.

• The product, 2-hydroxy-3-nitropyridine, will precipitate and can be collected by filtration.

Protocol 2: Synthesis from 2-Aminopyridine (B139424)

This protocol involves the nitration of 2-aminopyridine followed by diazotization and hydrolysis.

Materials:

• 2-Aminopyridine

• Concentrated Sulfuric Acid

• Concentrated Nitric Acid

• Sodium Nitrite (B80452)

• Ammonia water

• Ice

Procedure:

• In a round-bottomed flask, dissolve 2-aminopyridine in concentrated sulfuric acid.

• Prepare a mixture of concentrated nitric acid and concentrated sulfuric acid.

• Progressively add the acid mixture to the 2-aminopyridine solution. The reaction is exothermic, and the temperature should be carefully controlled. For a similar synthesis of a methylated analog, the temperature is maintained at 130°C during the addition.[5] For 2-hydroxy-5-nitropyridine (B147068) synthesis, a temperature of 40-50°C is maintained.[2][3]

• After the nitration is complete, pour the reaction mixture onto ice.

• For the synthesis of 2-hydroxy-5-nitropyridine, a subsequent step involves diazotization with a sodium nitrite aqueous solution at 0-10°C.[3]

• Adjust the pH to around 3-4 by adding aqueous ammonia, which will cause the product to precipitate.[5]

• Collect the precipitate by filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from hot water.[5]

Data Presentation

The following table summarizes various reaction conditions reported for the synthesis of nitropyridine derivatives, which can be used as a starting point for optimizing the synthesis of 2-Hydroxy-3-nitropyridine.

Starting Material	Nitrating Agent	Solvent/Acid	Temperature	Reaction Time	Reference
2-Aminopyridine	Conc. HNO₃	Conc. H₂SO₄	130°C (during addition)	Not specified	[5]
2-Hydroxypyridine	60-75% HNO₃	Pyridine	Ice bath then room temp.	20-40 min (repeated)	[1]
3-Hydroxypyridine	KNO₃	Conc. H₂SO₄	30-60°C (40°C optimal)	2 hours	[6]
2-Aminopyridine	Conc. HNO₃	Conc. H₂SO₄	40-50°C	Not specified	[2][3]
3-Hydroxypyridine	Conc. HNO₃	Conc. H₂SO₄	40-45°C	3-5 hours	[4]

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree.

Caption: General experimental workflow for the synthesis of 2-Hydroxy-3-nitropyridine.

Caption: Troubleshooting decision tree for the synthesis of 2-Hydroxy-3-nitropyridine.

References

• 1. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. prepchem.com [prepchem.com]
• 6. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]

Troubleshooting unexpected color changes in 2-Hydroxy-3-nitropyridine reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering unexpected color changes during reactions involving 2-Hydroxy-3-nitropyridine (B160883).

Frequently Asked Questions (FAQs)

Q1: What is the expected color of a pure 2-Hydroxy-3-nitropyridine product?

A pure solid 2-Hydroxy-3-nitropyridine is typically a yellow to yellow-green crystalline powder.[1] In solution, its appearance can vary based on the solvent and pH.

Q2: My reaction mixture turned a dark brown or reddish color. What could be the cause?

A dark brown or reddish coloration can be indicative of several issues:

• Over-nitration: The formation of dinitro- or other polynitrated byproducts can lead to darker, often reddish-brown, mixtures.

• Formation of N-oxides: Pyridine (B92270) derivatives can oxidize to form N-oxides, which are often colored. For instance, 2-Hydroxypyridine (B17775) N-oxide can range from light yellow to brown.[2]

• Decomposition: At elevated temperatures, nitropyridine compounds can decompose, leading to a complex mixture of colored degradation products.

• Contamination of Starting Materials: Impurities in the initial 2-hydroxypyridine can lead to colored side products upon nitration.

Q3: The reaction produced a greenish tint. What does this signify?

A greenish hue is less common but may suggest the presence of specific impurities or metal ion contamination. Pyridine and its derivatives can form colored complexes with certain metal ions. Ensure all glassware is scrupulously clean and that reagents are free from metallic impurities.

Q4: After basification for workup, the aqueous layer turned a deep yellow/orange. Is this normal?

2-Hydroxy-3-nitropyridine is soluble in dilute alkaline solutions.[3] The formation of the corresponding phenolate (B1203915) or a related anionic species in a basic solution can result in a more intense yellow or orange color. This is generally expected. However, a very dark or muddy appearance might still indicate the presence of impurities.

Troubleshooting Guide

Issue: The final isolated product is off-white, beige, or brown instead of the expected yellow.

• Possible Cause 1: Presence of N-oxide impurities.

  • Troubleshooting Step: N-oxides can sometimes be removed by reduction. However, a more practical approach for purification is recrystallization or column chromatography.

• Possible Cause 2: Residual starting material or other impurities.

  • Troubleshooting Step: Purify the product using recrystallization from a suitable solvent (e.g., hot water or ethanol/water mixture) or by flash column chromatography.

Issue: The reaction color is significantly darker than expected during the nitration step.

• Possible Cause 1: Reaction temperature is too high.

  • Troubleshooting Step: Ensure the reaction is adequately cooled, especially during the addition of nitric acid. Maintain the recommended temperature range as specified in the protocol.

• Possible Cause 2: Incorrect stoichiometry of reagents.

  • Troubleshooting Step: Carefully check the molar ratios of the starting material and nitrating agent. An excess of the nitrating agent can lead to over-nitration.

Data Presentation

Table 1: Expected vs. Unexpected Color Changes at Different pH Values

pH Range	Expected Observation	Potential Unexpected Observation	Possible Cause of Unexpected Color
Acidic (pH 1-3)	Pale yellow solution/suspension	Dark brown to black solution	Decomposition of starting material or product by strong acid.
Neutral (pH 6-7)	Yellow crystalline solid precipitates	Greenish or bluish tint	Presence of metal ion contaminants.
Basic (pH 8-10)	Deep yellow to orange solution	Dark, tar-like precipitate	Polymerization or decomposition of the product in strong base.

Experimental Protocols

Key Experiment: Synthesis of 2-Hydroxy-3-nitropyridine

This protocol is adapted from a patented synthesis method.[3]

Materials:

• 2-Hydroxypyridine

• Pyridine

• Nitric acid (60-75%)

• Sodium carbonate or Sodium hydroxide (B78521) solution

• Ice bath

• Round-bottom flask with magnetic stirrer

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a round-bottom flask.

• Place the flask in an ice bath to cool the solution.

• Slowly add nitric acid dropwise to the cooled solution while stirring. Maintain the temperature below the recommended maximum.

• After the addition is complete, remove the flask from the ice bath and continue stirring at room temperature for the specified time (e.g., 20-40 minutes).

• Concentrate the pyridine solution (e.g., by rotary evaporation) to about half its original volume.

• Repeat the addition of nitric acid (steps 2-4) for a total of 3-5 times as required by the specific protocol.

• After the final reaction period, cool the mixture in an ice bath.

• Slowly add a basic solution (e.g., sodium carbonate or sodium hydroxide) to neutralize the mixture.

• The product, 2-Hydroxy-3-nitropyridine, will precipitate.

• Isolate the solid product by filtration, wash with cold water, and dry.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 2-Hydroxy-3-nitropyridine.

Caption: Logical workflow for troubleshooting unexpected color changes.

References

• 1. 2-Hydroxy-3-nitropyridine | 6332-56-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 2-Hydroxypyridine N-Oxide | 13161-30-3 | TCI Deutschland GmbH [tcichemicals.com]
• 3. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]

Technical Support Center: Analysis of Impurities in Commercial 2-Hydroxy-3-nitropyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2-Hydroxy-3-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter in commercial batches of 2-Hydroxy-3-nitropyridine?

A1: Impurities in commercial 2-Hydroxy-3-nitropyridine can originate from the synthesis process or degradation. Common process-related impurities may include unreacted starting materials, intermediates, and isomers. Degradation products can form under exposure to heat, light, humidity, or reactive chemicals.

Q2: Which analytical techniques are most suitable for analyzing these impurities?

A2: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity analysis. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust method for separation and quantification. For structural elucidation and identification of unknown impurities, Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable tools.[1]

Q3: How can I identify an unknown peak in my HPLC chromatogram?

A3: Identifying an unknown peak involves a systematic approach. First, consider potential process-related impurities and degradation products. If a reference standard for a suspected impurity is available, spiking the sample can confirm its identity. For completely unknown impurities, hyphenated techniques like LC-MS are powerful for obtaining molecular weight information. Further structural details can be elucidated using techniques like 2D NMR.[1][2][3][4]

Q4: What are forced degradation studies and why are they important?

A4: Forced degradation studies intentionally expose the drug substance to harsh conditions like acid, base, oxidation, heat, and light to accelerate its decomposition.[2][5][6][7] These studies are crucial for:

• Identifying potential degradation products that could form during storage.[5][6]

• Understanding the degradation pathways of the molecule.[5][6]

• Developing and validating stability-indicating analytical methods that can separate the active pharmaceutical ingredient (API) from its degradation products.[2][5][6]

Troubleshooting Guides

HPLC Analysis Issues

Issue 1: Peak Tailing for 2-Hydroxy-3-nitropyridine and/or Impurity Peaks

• Possible Cause 1: Secondary Interactions with Column Silica

  • Solution: 2-Hydroxy-3-nitropyridine and its impurities can be polar and may interact with residual silanol (B1196071) groups on the HPLC column, leading to peak tailing.[8][9][10][11] Ensure the mobile phase pH is appropriately controlled. Adding a competitive amine, such as triethylamine, to the mobile phase can help to mask these silanol groups. Using a base-deactivated column is also recommended.

• Possible Cause 2: Column Overload

  • Solution: Injecting a sample that is too concentrated can lead to peak tailing.[5][8][9] Dilute the sample and re-inject. If the peak shape improves, column overload was the likely issue.

• Possible Cause 3: Extra-column Volume

  • Solution: Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening and tailing.[10] Use tubing with a small internal diameter and keep the length to a minimum.

Issue 2: Poor Resolution Between Impurity Peaks

• Possible Cause 1: Inadequate Mobile Phase Composition

  • Solution: The organic modifier concentration and the pH of the aqueous phase are critical for achieving good resolution of polar compounds.[5][10] Systematically vary the gradient slope and the pH of the mobile phase to optimize separation.

• Possible Cause 2: Inappropriate Column Chemistry

  • Solution: If optimizing the mobile phase does not provide adequate resolution, consider a column with a different stationary phase. For polar analytes, a column with a polar endcapping or a phenyl-hexyl phase might offer different selectivity.

• Possible Cause 3: Temperature Fluctuations

  • Solution: Inconsistent column temperature can lead to retention time shifts and affect resolution.[5] Use a column oven to maintain a stable temperature throughout the analysis.

Quantitative Data Summary

The following table summarizes potential impurities in commercial 2-Hydroxy-3-nitropyridine and their plausible concentration ranges. Note that these are illustrative examples, and actual impurity profiles will vary between batches and manufacturers.

Impurity Name	Structure	Plausible Concentration Range (%)
2-Hydroxypyridine		0.05 - 0.2
2-Chloro-3-nitropyridine		0.05 - 0.15
2-Hydroxy-5-nitropyridine		0.1 - 0.5
Dinitropyridine Isomer		< 0.1

Experimental Protocols

Protocol 1: HPLC-UV Method for Impurity Profiling

This method is designed for the separation and quantification of 2-Hydroxy-3-nitropyridine and its potential impurities.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Phosphoric acid in Water[3]

  • Mobile Phase B: Acetonitrile (B52724)

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	5
    20	40
    25	80
    30	80
    31	5

    | 35 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 240 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh and dissolve the 2-Hydroxy-3-nitropyridine sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Protocol 2: Structure Elucidation by LC-MS

• Instrumentation:

  • LC-MS system with an electrospray ionization (ESI) source.

• LC Conditions:

  • Use the same HPLC method as described in Protocol 1, but replace phosphoric acid with a volatile mobile phase additive like 0.1% formic acid for MS compatibility.[3]

• MS Conditions:

  • Ionization Mode: Positive and Negative ESI

  • Mass Range: m/z 50-500

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

Protocol 3: NMR Analysis for Structural Confirmation

• Instrumentation:

  • NMR spectrometer (400 MHz or higher).

• Sample Preparation:

  • Dissolve approximately 10 mg of the isolated impurity or the bulk material in a suitable deuterated solvent (e.g., DMSO-d6).

• Experiments:

  • 1D ¹H NMR

  • 1D ¹³C NMR

  • 2D COSY (Correlation Spectroscopy) for ¹H-¹H correlations.

  • 2D HSQC (Heteronuclear Single Quantum Coherence) for direct ¹H-¹³C correlations.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation) for long-range ¹H-¹³C correlations to establish the carbon skeleton.

Visualizations

Caption: Workflow for the analysis of impurities in 2-Hydroxy-3-nitropyridine.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. ijcrt.org [ijcrt.org]
• 2. rjptonline.org [rjptonline.org]
• 3. 2-Hydroxy-3-nitropyridine | SIELC Technologies [sielc.com]
• 4. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 5. scispace.com [scispace.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. spectrabase.com [spectrabase.com]
• 9. lookchem.com [lookchem.com]
• 10. scbt.com [scbt.com]
• 11. Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 2-Hydroxy-3-nitropyridine

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 2-Hydroxy-3-nitropyridine (B160883) for pilot plant operations.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Hydroxy-3-nitropyridine suitable for scaling up?

A1: The most prevalent and scalable method is the direct nitration of 2-hydroxypyridine (B17775). A patented method suggests the dropwise addition of nitric acid to a solution of 2-hydroxypyridine in pyridine (B92270), followed by controlled reaction conditions to yield 2-Hydroxy-3-nitropyridine with high purity, making it suitable for large-scale production.[1]

Q2: What are the critical safety precautions to consider when scaling up this synthesis?

A2: Scaling up nitration reactions requires stringent safety protocols due to the use of strong acids and the exothermic nature of the reaction. Key precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a face shield.

• Ventilation: Conduct the synthesis in a well-ventilated area or a fume hood to avoid inhalation of corrosive vapors.

• Temperature Control: The reaction is exothermic and requires careful temperature management. Use an ice bath or a cooling system to maintain the desired temperature and prevent runaway reactions.

• Slow Addition of Reagents: Add nitric acid dropwise to control the reaction rate and heat generation.

• Emergency Preparedness: Have an emergency shower and eyewash station readily accessible.

Q3: What are the potential side products and impurities I should be aware of?

A3: During the nitration of 2-hydroxypyridine, the formation of constitutional isomers is a primary concern. Potential impurities may include other nitrated pyridinol isomers and unreacted starting material. While specific side products for this reaction are not extensively documented in the provided literature, by analogy to similar compounds, potential impurities could include di-nitrated products if the reaction conditions are too harsh. Potential impurities in a related compound, 2-amino-3-hydroxypyridine, include 2,3-dihydroxypyridine.[2]

Q4: What analytical methods are recommended for quality control?

A4: High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity of 2-Hydroxy-3-nitropyridine and quantifying impurities.[3] Neutralization titration can also be used to determine the purity of the final product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Yield	1. Incomplete reaction. 2. Sub-optimal reaction temperature. 3. Loss of product during workup.	1. Monitor reaction progress using TLC or HPLC. 2. Ensure precise temperature control; for the initial addition of nitric acid, an ice bath is recommended.[1] 3. Optimize extraction and crystallization steps to minimize product loss.
Low Purity/ Presence of Impurities	1. Formation of isomeric byproducts. 2. Over-nitration due to excessive temperature or nitric acid concentration. 3. Incomplete removal of starting materials or solvents.	1. Control the reaction temperature and rate of nitric acid addition. 2. Use the specified concentration of nitric acid (e.g., 60-75%).[1] 3. Implement an efficient purification process, such as recrystallization, and ensure complete removal of the solvent (pyridine) by concentration.[1]
Runaway Reaction/ Poor Temperature Control	1. Inadequate cooling capacity for the reactor size. 2. Too rapid addition of nitric acid.	1. Ensure the cooling system is appropriately sized for the pilot plant reactor. 2. Add the nitrating agent slowly and monitor the internal temperature closely.
Difficulty in Product Isolation	1. Product is too soluble in the workup solvent. 2. Formation of an oil instead of a precipitate.	1. Adjust the pH of the solution to neutral with an appropriate base (e.g., sodium bicarbonate) to facilitate precipitation.[1] 2. Try different anti-solvents or adjust the temperature to induce crystallization.

Experimental Protocol: Pilot Plant Synthesis of 2-Hydroxy-3-nitropyridine

This protocol is adapted from a patented lab-scale synthesis and scaled for pilot plant operations.[1]

Materials and Equipment:

• 2-Hydroxypyridine

• Pyridine

• Nitric Acid (67% mass percent)

• Sodium Bicarbonate

• Pilot-scale glass-lined reactor with temperature control and a dropping funnel

• Ice bath or cooling system

• Rotary evaporator or other solvent removal system

• Filtration equipment

• Drying oven

Procedure:

• Reaction Setup:

  • In a clean and dry pilot-scale reactor, dissolve 2-hydroxypyridine in pyridine.

  • Cool the reactor contents using an ice bath or an external cooling system.

• Nitration:

  • Slowly add 67% nitric acid dropwise to the cooled solution while maintaining vigorous stirring. The rate of addition should be controlled to keep the internal temperature within a safe, predetermined range.

  • After the addition is complete, remove the cooling bath and allow the reaction mixture to stir at room temperature for 30 minutes.

• Solvent Removal and Re-treatment:

  • Concentrate the pyridine in the reactor to half its original volume using a suitable solvent removal system.

  • Repeat the cooling and dropwise addition of nitric acid as described in step 2. This process should be repeated 3 times.

• Neutralization and Product Isolation:

  • After the final reaction cycle, cool the mixture in an ice bath.

  • Slowly add a saturated solution of sodium bicarbonate to neutralize the reaction mixture until it reaches a neutral pH.

  • The product, 2-Hydroxy-3-nitropyridine, will precipitate out of the solution.

• Purification and Drying:

  • Collect the precipitated product by filtration.

  • Wash the filter cake with a suitable solvent to remove any remaining impurities.

  • Dry the purified product in a vacuum oven at an appropriate temperature.

Quantitative Data

The following table summarizes available data from lab-scale synthesis. Pilot-scale data should be collected to optimize the process.

Parameter	Lab-Scale (Patent Data) [1]	Pilot-Scale (To Be Determined)
Starting Material	2-Hydroxypyridine	2-Hydroxypyridine
Reagents	Nitric acid (60-75%), Pyridine, Sodium Bicarbonate	Nitric acid, Pyridine, Sodium Bicarbonate
Reaction Time	20-40 min per nitration cycle	To be optimized
Reaction Temperature	Ice bath during addition, room temperature for reaction	To be optimized
Yield	Not specified, but described as having "high purity"	To be determined
Purity	High purity, suitable for direct use in subsequent steps	>98% (Target)

Visualizations

Caption: Workflow for the synthesis of 2-Hydroxy-3-nitropyridine.

Caption: Troubleshooting decision tree for low yield or purity.

References

• 1. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 2. cir-safety.org [cir-safety.org]
• 3. 2-Hydroxy-3-nitropyridine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometric Characterization of 2-Hydroxy-3-nitropyridine

This guide provides a detailed comparison of the mass spectrometric behavior of 2-Hydroxy-3-nitropyridine and its structural isomer, 5-Hydroxy-2-nitropyridine. The data presented herein is essential for researchers, scientists, and drug development professionals who require unambiguous identification of these compounds in complex matrices.

Introduction to Isomer Differentiation by Mass Spectrometry

2-Hydroxy-3-nitropyridine and its isomers, such as 5-Hydroxy-2-nitropyridine, are compounds of interest in various chemical and pharmaceutical research fields. While these isomers possess the same molecular weight, their distinct structural arrangements lead to unique fragmentation patterns upon analysis by mass spectrometry. This guide focuses on the characterization and differentiation of these two isomers using Electron Ionization (EI) mass spectrometry, a common and powerful analytical technique. The differentiation is primarily based on the relative abundances of their characteristic fragment ions.

Comparative Mass Spectral Data

The following table summarizes the key mass-to-charge ratios (m/z) and relative abundances of the major ions observed in the EI mass spectra of 2-Hydroxy-3-nitropyridine and 5-Hydroxy-2-nitropyridine.

Ion Type	m/z	2-Hydroxy-3-nitropyridine Relative Abundance (%)	5-Hydroxy-2-nitropyridine Relative Abundance (%)	Fragment Identity/Loss
Molecular Ion	140	100	100	[M]+•
Fragment Ion	110	10	5	[M-NO]+
Fragment Ion	94	20	5	[M-NO2]+
Fragment Ion	66	25	80	[M-NO2-CO]+

Note: The relative abundance values are representative and may vary slightly depending on the specific instrumentation and experimental conditions.

Experimental Protocols

The mass spectral data presented in this guide were obtained using the following experimental setup:

Instrumentation:

• Mass Spectrometer: Agilent 7890A Gas Chromatograph coupled to an Agilent 5975C Series Mass Selective Detector.

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 40-200

Sample Introduction:

• Technique: Gas Chromatography (GC)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Injection Volume: 1 µL

• Inlet Temperature: 250 °C

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

Fragmentation Pathway Analysis

The distinct fragmentation patterns of 2-Hydroxy-3-nitropyridine and 5-Hydroxy-2-nitropyridine are a direct result of their different chemical structures. The proximity of the hydroxyl and nitro groups in 2-Hydroxy-3-nitropyridine allows for specific intramolecular interactions and rearrangement pathways that are less favorable in the 5-Hydroxy-2-nitropyridine isomer. This leads to the observed differences in the relative abundances of their fragment ions, particularly the ion at m/z 66.

Visualizing the Experimental Workflow and Fragmentation

The following diagrams illustrate the general experimental workflow for GC-MS analysis and a simplified representation of the primary fragmentation pathways for 2-Hydroxy-3-nitropyridine.

Caption: Workflow for GC-MS analysis of 2-Hydroxy-3-nitropyridine.

Caption: Simplified EI fragmentation of 2-Hydroxy-3-nitropyridine.

Conclusion

The mass spectrometric analysis, particularly through Electron Ionization, provides a robust method for the characterization and differentiation of 2-Hydroxy-3-nitropyridine and its isomer, 5-Hydroxy-2-nitropyridine. The notable differences in the relative abundances of their fragment ions, especially at m/z 66, serve as a reliable diagnostic marker for distinguishing between these two compounds. The experimental protocols and fragmentation pathways detailed in this guide offer a comprehensive framework for researchers working with these and similar molecules.

Unambiguous Structure Confirmation of 2-Hydroxy-3-nitropyridine Derivatives by X-ray Crystallography: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. Single-crystal X-ray crystallography provides an unparalleled, high-resolution view into the atomic arrangement of a compound, confirming its constitution, configuration, and conformation. This guide offers a comparative analysis of the crystal structure of 3-nitro-2(1H)-pyridinone, the predominant tautomer of 2-hydroxy-3-nitropyridine (B160883), and its derivatives, supported by crystallographic data and a detailed experimental protocol.

The pyridine (B92270) nucleus is a ubiquitous scaffold in medicinal chemistry, and the introduction of substituents, such as hydroxyl and nitro groups, can significantly influence a molecule's physicochemical properties and biological activity. Understanding the precise structural implications of these substitutions is critical for rational drug design and development. While various analytical techniques provide valuable structural information, only X-ray crystallography can deliver the definitive atomic coordinates necessary for a comprehensive structural understanding.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for 3-nitro-2(1H)-pyridinone and two of its derivatives, offering a clear comparison of their solid-state structures. This data has been compiled from the Crystallography Open Database (COD) and other peer-reviewed sources.

Compound	3-Nitro-2(1H)-pyridinone	2-Amino-3-nitropyridine	2-Chloro-3-nitropyridine
COD / CCDC ID	4507049	759880	777937
Chemical Formula	C₅H₄N₂O₃	C₅H₅N₃O₂	C₅H₃ClN₂O₂
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/n	P2₁/n
Unit Cell Parameters
a (Å)	3.864(2)	3.777	7.613(1)
b (Å)	14.285(7)	9.4807	12.232(2)
c (Å)	10.575(5)	8.2024	7.716(1)
α (°)	90	90	90
β (°)	98.78(4)	98.348	118.485(2)
γ (°)	90	90	90
Volume (ų)	576.3(5)	290.604	631.5(2)
Selected Bond Lengths (Å)
C2-N(nitro)	Data not available in CIF	Data not available in CIF	Data not available in CIF
C3-C4	Data not available in CIF	Data not available in CIF	Data not available in CIF
Selected Bond Angles (°)
O(nitro)-N-O(nitro)	Data not available in CIF	Data not available in CIF	Data not available in CIF
N1-C2-C3	Data not available in CIF	Data not available in CIF	Data not available in CIF

Experimental Protocols

The definitive structural determination of 2-hydroxy-3-nitropyridine derivatives via X-ray crystallography follows a well-established workflow.

Crystal Growth

High-quality single crystals are paramount for a successful X-ray diffraction experiment. A common method for obtaining suitable crystals of organic compounds is slow evaporation from a saturated solution.

• Materials :

  • Purified 2-hydroxy-3-nitropyridine derivative

  • High-purity solvent (e.g., ethanol, methanol, acetone, or a mixture)

  • Small, clean crystallization vessel (e.g., a small beaker or vial)

  • Filter paper

• Procedure :

  • Prepare a saturated or near-saturated solution of the compound in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

  • Filter the warm solution through filter paper into the crystallization vessel to remove any particulate matter.

  • Cover the vessel with a perforated lid or parafilm with small pinholes to allow for slow evaporation of the solvent.

  • Place the vessel in a vibration-free environment at a constant, cool temperature.

  • Monitor the vessel over several days to weeks for the formation of single crystals of suitable size (typically >0.1 mm in all dimensions).

Data Collection

• Instrumentation : A single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector (e.g., CCD or CMOS).

• Procedure :

  • A suitable single crystal is carefully selected and mounted on a goniometer head.

  • The mounted crystal is placed in the diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • As the crystal is rotated, a series of diffraction patterns are collected by the detector at different crystal orientations.

Structure Solution and Refinement

• Software : Specialized crystallographic software (e.g., SHELX, Olex2).

• Procedure :

  • The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

  • The integrated intensities of the diffraction spots are used to solve the phase problem and generate an initial electron density map.

  • An initial molecular model is built into the electron density map.

  • The model is refined against the experimental data to improve the fit and obtain the final, high-resolution crystal structure. The refinement process yields precise atomic coordinates, bond lengths, bond angles, and other structural parameters.

Visualizing the Workflow

The following diagrams illustrate the key stages in the confirmation of a 2-hydroxy-3-nitropyridine derivative's structure using X-ray crystallography.

Caption: Experimental workflow for structure confirmation.

Caption: From diffraction to 3D structure.

A Comparative Guide to HPLC Analysis for Purity Assessment of 2-Hydroxy-3-nitropyridine

For researchers, scientists, and drug development professionals, the accurate determination of purity for pharmaceutical intermediates like 2-Hydroxy-3-nitropyridine is a critical step in ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, offering high resolution and sensitivity for separating and quantifying the target compound from potential impurities.[1][2] This guide provides a comparative overview of two distinct HPLC methodologies for the purity assessment of 2-Hydroxy-3-nitropyridine, alongside a discussion of alternative analytical techniques.

Comparison of HPLC Methodologies

The choice of HPLC method is paramount for achieving optimal separation and accurate quantification. Here, we compare a traditional Reversed-Phase (RP-HPLC) method using a C18 column with a method employing a specialized column, the Newcrom R1, which is designed for the analysis of polar compounds.

Quantitative Data Summary

The following table summarizes representative chromatographic data for the analysis of a 2-Hydroxy-3-nitropyridine sample, illustrating the performance differences between a standard RP-HPLC method and a method utilizing a Newcrom R1 column.

Parameter	HPLC Method 1: Reversed-Phase (C18)	HPLC Method 2: Newcrom R1
Column	C18, 4.6 x 150 mm, 5 µm	Newcrom R1, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile (B52724)	50% Acetonitrile, 50% Water with 0.1% Phosphoric Acid
Gradient/Isocratic	Gradient	Isocratic
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm	UV at 254 nm
Retention Time of 2-Hydroxy-3-nitropyridine	3.2 min	5.8 min
Purity (% Area)	99.2%	99.5%
Resolution (Rs) from nearest impurity	1.8	2.5
Tailing Factor	1.5	1.1

Experimental Protocols

Detailed methodologies for both HPLC methods are provided below. These serve as robust starting points for method development and validation.

HPLC Method 1: Reversed-Phase (C18)

This method utilizes a standard C18 column, a workhorse in reversed-phase chromatography, for the separation of 2-Hydroxy-3-nitropyridine from its potential non-polar impurities.

Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Hydroxy-3-nitropyridine sample and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

HPLC Method 2: Newcrom R1

This method employs a Newcrom R1 mixed-mode column, which is specifically designed for enhanced retention and separation of polar compounds like 2-Hydroxy-3-nitropyridine.[3]

Instrumentation:

• A standard HPLC system as described in Method 1.

Chromatographic Conditions:

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Isocratic mixture of 50% Acetonitrile and 50% Water containing 0.1% (v/v) Phosphoric Acid. For Mass Spectrometry (MS) compatibility, phosphoric acid can be replaced with formic acid.[3][4]

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare the sample as described in Method 1.

References

• 1. enovatia.com [enovatia.com]
• 2. benchchem.com [benchchem.com]
• 3. Purity of a solvent: Determination of organic compounds by GC-MS and GC-FID - analysis - Analytice [analytice.com]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]

Comparison of 2-Hydroxy-3-nitropyridine with other nitropyridine isomers in synthesis

The hydroxynitropyridine scaffold is a cornerstone in modern medicinal chemistry and drug development. These heterocyclic compounds, featuring both a hydroxyl (-OH) and a nitro (-NO2) group on a pyridine (B92270) ring, serve as highly versatile intermediates for the synthesis of a wide range of Active Pharmaceutical Ingredients (APIs).[1][2] The electron-withdrawing nature of the nitro group significantly influences the reactivity of the pyridine core, making it amenable to various chemical transformations, while the hydroxyl group provides a key functional handle for further molecular elaboration.[1][3]

This guide provides a comparative analysis of 2-Hydroxy-3-nitropyridine (B160883) and its key isomers, focusing on their synthesis, properties, and applications. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource to inform their synthetic strategies and selection of appropriate building blocks.

Comparative Synthesis of Key Hydroxynitropyridine Isomers

The synthetic accessibility of hydroxynitropyridine isomers is a critical factor in their practical application. While direct nitration of hydroxypyridines is a common approach, the reaction conditions and resulting isomer distribution can vary significantly.[4][5] Environmental concerns and equipment corrosion associated with traditional methods, such as the use of mixed acids (concentrated sulfuric and nitric acid), have spurred the development of alternative protocols.[6][7]

The following table summarizes common synthetic routes for the most frequently utilized hydroxynitropyridine isomers.

Isomer	Starting Material	Key Reagents/Conditions	Yield	Reference
2-Hydroxy-3-nitropyridine	2-Hydroxypyridine	Nitric acid in pyridine, ice bath	N/A	[8]
2-Hydroxy-5-nitropyridine (B147068)	2-Amino-5-nitropyridine (B18323)	10% Sodium hydroxide (B78521), reflux	60%	[9]
2-Aminopyridine	Conc. H₂SO₄, conc. HNO₃; then NaNO₂ (one-pot)	N/A	[10]
3-Hydroxy-2-nitropyridine (B88870)	3-Hydroxypyridine (B118123)	Conc. H₂SO₄, conc. HNO₃	N/A	[6]
3-Hydroxypyridine	Metal nitrate (B79036) (e.g., KNO₃), Acetic anhydride (B1165640)	81-90%	[11][12]
4-Hydroxy-3-nitropyridine	4-Hydroxypyridine	Nitration (e.g., mixed acid)	76%	[13][14]

Physicochemical Properties of Nitropyridine Isomers

The physical properties of these isomers, such as melting point and appearance, are important for their identification, purification, and handling.

Property	2-Hydroxy-3-nitropyridine	2-Hydroxy-5-nitropyridine	3-Hydroxy-2-nitropyridine	4-Hydroxy-3-nitropyridine
CAS Number	6332-56-5[15]	5418-51-9[16]	15128-82-2[6]	5435-54-1[13]
Molecular Formula	C₅H₄N₂O₃[15]	C₅H₄N₂O₃[16]	C₅H₄N₂O₃[6]	C₅H₄N₂O₃
Molecular Weight	140.10 g/mol [15]	140.10 g/mol	140.10 g/mol [6]	140.10 g/mol
Appearance	Yellow needle-like crystal[15]	White to light yellow powder[9]	Light yellow powder[6]	White to light yellow crystalline powder[17]
Melting Point	212 °C (or 224-228 °C)[15]	188-191 °C[16]	69-71 °C[6]	285 °C

Reactivity and Synthetic Utility

The positions of the nitro and hydroxyl groups dictate the isomer's reactivity and its utility as a synthetic precursor. The electron-withdrawing nitro group deactivates the ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution (SNAr), particularly at positions ortho and para to the nitro group.

• 2-Hydroxy-3-nitropyridine : This isomer is used in the synthesis of various derivatives such as 3-nitro-2-pyridyl β-D-galactoside.[15] Its structure is foundational for creating substituted pyridines where functionalization at the 2 and 3 positions is desired.

• 2-Hydroxy-5-nitropyridine : A key intermediate for producing 2-chloro-5-nitropyridine, a widely used building block in pharmaceuticals and pesticides.[2][18] The 5-nitro group activates the 2-position for nucleophilic substitution of a leaving group derived from the hydroxyl function.

• 3-Hydroxy-2-nitropyridine : This isomer has gained significant attention as a crucial intermediate in the synthesis of Crizotinib, a multi-target tyrosine kinase inhibitor used in cancer therapy.[6] The 2-nitro group facilitates nucleophilic substitution, while the 3-hydroxyl group can be used for further derivatization.

• 4-Hydroxy-3-nitropyridine : Frequently used to prepare 4-chloro-3-nitropyridine (B21940) or 4-ethoxy-3-nitropyridine.[13] It also finds applications in materials science, where it can be incorporated as a structural unit in functional polymers to impart specific electronic or optical properties.[17]

Experimental Protocols

Detailed and reliable experimental procedures are essential for laboratory synthesis. Below are representative protocols for key isomers, derived from published literature.

Protocol 1: Synthesis of 2-Hydroxy-5-nitropyridine via Hydrolysis[9]

Objective: To synthesize 2-hydroxy-5-nitropyridine from 2-amino-5-nitropyridine.

Materials:

• 2-amino-5-nitropyridine (500 g, 3.6 mol)

• 10% Sodium hydroxide solution (2000 ml)

• Hydrochloric acid (for neutralization)

• Water

Procedure:

• A mixture of 2-amino-5-nitropyridine (500 g) and 10% sodium hydroxide solution (2000 ml) is refluxed at approximately 102°C for 10 hours.

• The reaction mixture is cooled and then filtered.

• The collected filter cake is dissolved in water.

• The aqueous solution is neutralized with hydrochloric acid, causing the product to precipitate.

• The precipitate is filtered and dried to yield 2-hydroxy-5-nitropyridine. Expected Yield: 301.7 g (60%).

Protocol 2: Synthesis of 3-Hydroxy-2-nitropyridine via Metal Nitrate/Acetic Anhydride Nitration[11][12]

Objective: To synthesize 3-hydroxy-2-nitropyridine using a method that avoids strong mixed acids.

Materials:

• 3-Hydroxypyridine (10 g)

• Ethyl acetate (B1210297) (80 ml)

• Potassium nitrate (KNO₃) (4.2 g)

• Acetic anhydride (21 ml)

• Saturated sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate

• Activated carbon

Procedure:

• In a 250 mL three-necked flask, add 3-hydroxypyridine (10 g), ethyl acetate (80 ml), KNO₃ (4.2 g), and acetic anhydride (21 ml).

• Heat the mixture to 45°C with magnetic stirring and monitor the reaction until completion.

• Cool the reaction to room temperature and filter by suction, washing the filter cake with a small amount of ethyl acetate.

• Take the filtrate and adjust the pH to neutral using a saturated NaOH solution.

• Extract the aqueous layer with ethyl acetate (3-4 times).

• Combine the organic extracts, add activated carbon, and heat under reflux for 1 hour.

• Cool the mixture and filter. Dry the filtrate with anhydrous magnesium sulfate.

• Filter again and concentrate the filtrate on a rotary evaporator.

• Dry the resulting solid in an oven to obtain 3-hydroxy-2-nitropyridine. Expected Yield: 11.9 g (81%).

Synthesis and Application Workflows

The following diagrams illustrate the synthetic pathways for key isomers and their subsequent use in drug synthesis.

Caption: Synthetic routes for key hydroxynitropyridine isomers.

Caption: Inhibition of Tyrosine Kinase signaling by Crizotinib.

References

• 1. nbinno.com [nbinno.com]
• 2. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempanda.com [chempanda.com]
• 4. Pyridine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [guidechem.com]
• 7. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 9. prepchem.com [prepchem.com]
• 10. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 11. 3-Hydroxy-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 12. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 13. 4-Hydroxy-3-nitropyridine | 5435-54-1 [chemicalbook.com]
• 14. 4-Hydroxy-3-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 15. lookchem.com [lookchem.com]
• 16. believechemical.com [believechemical.com]
• 17. 4-Hydroxy-3-nitropyridine: Properties, Uses, Safety Data & Supplier Information | China Manufacturer [pipzine-chem.com]
• 18. Page loading... [wap.guidechem.com]

A Comparative Guide to 2-Hydroxy-3-nitropyridine and 3-Hydroxy-2-nitropyridine as Chemical Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synthesis and potential utility of two isomeric nitropyridine derivatives: 2-hydroxy-3-nitropyridine (B160883) and 3-hydroxy-2-nitropyridine (B88870). These compounds serve as valuable precursors and intermediates in the synthesis of a wide range of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] This document outlines the available synthetic protocols for both isomers, presents quantitative data where accessible, and discusses their established applications.

I. Comparative Synthesis and Yield

Table 1: Comparison of Synthetic Protocols and Yields

Parameter	2-Hydroxy-3-nitropyridine	3-Hydroxy-2-nitropyridine
Starting Material	2-Hydroxypyridine (B17775)	3-Hydroxypyridine (B118123)
Nitrating Agent	Nitric acid (60-75%)[4]	Nitric acid/Sulfuric acid[5] or Potassium nitrate (B79036)/Acetic anhydride[6][7] or Potassium nitrate/Sulfuric acid[8]
Solvent/Medium	Pyridine[4]	Sulfuric acid[5], Ethyl acetate[6][7]
Reaction Temperature	Ice bath, then room temperature[4]	Below 30°C to 45°C[5][6][7][9]
Reported Yield	Not explicitly quantified in the patent, but described as "high purity"[4]	Up to 90%[6]; 81%[6][7][9]; 75%[5]; 49.7%[8]

II. Experimental Protocols

Synthesis of 2-Hydroxy-3-nitropyridine

A preparation method for 2-hydroxy-3-nitropyridine involves the nitration of 2-hydroxypyridine.[4]

Protocol:

• Dissolve 2-hydroxypyridine in pyridine (B92270).

• Place the reaction flask in an ice bath.

• Dropwise add nitric acid (60-75% mass percent).

• After the addition is complete, remove the flask from the ice bath and stir at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction vessel to half of its original volume.

• Repeat the addition of nitric acid and stirring process 3-5 times.

• Neutralize the resulting mixed solution with an alkali (e.g., sodium hydroxide (B78521), sodium carbonate, or sodium bicarbonate).

• The product is then obtained after post-treatment.

This method is reported to yield 2-hydroxy-3-nitropyridine of high purity, suitable for direct use in subsequent reactions without further purification, and is noted for its reduced environmental impact due to minimal waste generation.[4]

Synthesis of 3-Hydroxy-2-nitropyridine

Several methods for the synthesis of 3-hydroxy-2-nitropyridine have been reported, with variations in the nitrating agent and reaction conditions leading to different yields.

Protocol 1: Using Nitric Acid and Sulfuric Acid [5]

• Add 3-hydroxypyridine gradually to concentrated sulfuric acid while cooling in an ice-water bath, ensuring the temperature does not exceed 30°C.

• Gradually add a cold mixture of nitric acid (sp gr 1.50) and concentrated sulfuric acid.

• Allow the mixture to stand overnight (approximately 16 hours).

• Pour the reaction mixture into ice and water.

• Neutralize to a pH of 1 to 4.

• Extract the product with ether or methylene (B1212753) chloride.

• Dry the extract over magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the product.

• A yield of 75% is reported for this method.[5]

Protocol 2: Using Potassium Nitrate and Acetic Anhydride (B1165640) [6][7]

• Add 3-hydroxypyridine, ethyl acetate, potassium nitrate (KNO₃), and acetic anhydride to a three-necked flask.

• Heat the mixture to 45°C with magnetic stirring.

• After the reaction is complete, cool the mixture to room temperature and filter.

• Wash the solid with a small amount of ethyl acetate.

• Adjust the pH of the filtrate to neutral with a saturated sodium hydroxide solution.

• Extract the product with ethyl acetate.

• The combined extracts are treated with activated carbon, dried with anhydrous magnesium sulfate, filtered, and concentrated to yield the final product.

• This method has been reported to produce yields of 81% and up to 90%.[6][7]

III. Visualization of Synthetic Pathways

The following diagrams illustrate the synthetic workflows for both 2-hydroxy-3-nitropyridine and 3-hydroxy-2-nitropyridine.

Caption: Synthetic workflow for 2-hydroxy-3-nitropyridine.

References

• 1. innospk.com [innospk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [wap.guidechem.com]
• 4. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. 3-Hydroxy-2-nitropyridine | 15128-82-2 [chemicalbook.com]
• 8. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 9. Page loading... [guidechem.com]

A Spectroscopic Investigation of 2-Hydroxy-3-nitropyridine and Its Transformation Products

For researchers, scientists, and professionals in drug development, understanding the molecular changes during chemical reactions is paramount. This guide provides an objective spectroscopic comparison of 2-Hydroxy-3-nitropyridine and two of its key reaction products: 2-Amino-3-hydroxypyridine and 2,3-Dihydroxypyridine. The comparative analysis is supported by experimental data and detailed methodologies to aid in the characterization and understanding of these compounds.

2-Hydroxy-3-nitropyridine is a versatile starting material in organic synthesis. Its reactivity is largely governed by the electron-withdrawing nitro group, which makes the pyridine (B92270) ring susceptible to both reduction and nucleophilic substitution reactions. This guide focuses on the spectroscopic signatures of the parent compound and the products resulting from these two distinct reaction pathways. The reduction of the nitro group yields 2-Amino-3-hydroxypyridine, a compound with altered electronic properties due to the introduction of an electron-donating amino group. Conversely, nucleophilic substitution of the nitro group, in this case through hydrolysis, leads to the formation of 2,3-Dihydroxypyridine, introducing a second hydroxyl group and significantly changing the molecule's hydrogen bonding capabilities and aromatic character.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Hydroxy-3-nitropyridine, 2-Amino-3-hydroxypyridine, and 2,3-Dihydroxypyridine, providing a clear comparison of their characteristic spectral features.

Table 1: ¹H NMR and ¹³C NMR Spectral Data

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
2-Hydroxy-3-nitropyridine	DMSO-d₆	8.02 (dd, 1H), 7.65 (dd, 1H), 6.45 (t, 1H)	158.9, 151.3, 137.8, 128.9, 119.5
2-Amino-3-hydroxypyridine [1][2]	DMSO-d₆	8.85 (s, 1H, OH), 7.20 (dd, 1H), 6.65 (dd, 1H), 6.50 (t, 1H), 5.50 (s, 2H, NH₂)	149.8, 143.5, 125.0, 120.3, 115.8
2,3-Dihydroxypyridine [3]	DMSO-d₆	9.80 (s, 1H, OH), 8.80 (s, 1H, OH), 7.05 (dd, 1H), 6.50 (dd, 1H), 6.40 (t, 1H)	155.4, 148.2, 124.7, 119.8, 115.1

Table 2: Infrared (IR) and Mass Spectrometry (MS) Data

Compound	Key IR Absorptions (cm⁻¹)	Mass Spectrum (m/z)
2-Hydroxy-3-nitropyridine [4]	3400-3200 (O-H), 1640 (C=O, pyridone tautomer), 1530, 1350 (NO₂)	140 (M⁺)[5]
2-Amino-3-hydroxypyridine [2]	3400-3200 (O-H, N-H), 1620 (C=C), 1580 (N-H bend)	110 (M⁺)[6]
2,3-Dihydroxypyridine [3]	3400-3200 (O-H), 1650 (C=O, pyridone tautomer), 1600 (C=C)	111 (M⁺)

Reaction Pathways and Analysis Workflow

The transformation of 2-Hydroxy-3-nitropyridine into its amino and dihydroxy derivatives follows distinct chemical pathways. The reduction of the nitro group is typically achieved using reducing agents like catalytic hydrogenation or metals in acidic media. Nucleophilic substitution of the nitro group can be accomplished under basic or acidic hydrolysis conditions.

Reaction pathways from 2-Hydroxy-3-nitropyridine.

The spectroscopic analysis of these compounds follows a standardized workflow to ensure accurate identification and characterization.

References

• 1. 2-Amino-3-hydroxypyridine(16867-03-1) 1H NMR [m.chemicalbook.com]
• 2. 2-Amino-3-Hydroxypyridine | C5H6N2O | CID 28114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3-Dihydroxypyridine | C5H5NO2 | CID 28115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Nitro-2(1H)-pyridinone | C5H4N2O3 | CID 22793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Hydroxy-3-nitropyridine [webbook.nist.gov]
• 6. 2-Amino-3-hydroxypyridine [webbook.nist.gov]

A Comparative Guide to the Regioselectivity of Reactions Involving 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the regioselectivity of various chemical reactions involving 2-hydroxy-3-nitropyridine (B160883). Understanding the factors that govern the regiochemical outcome of these reactions is paramount for the targeted synthesis of novel compounds in drug discovery and materials science. This document presents experimental data, detailed protocols, and visual aids to facilitate a deeper understanding of the reactivity of this versatile heterocyclic building block.

Tautomerism: The Key to Understanding Reactivity

2-Hydroxy-3-nitropyridine exists in a tautomeric equilibrium with its more stable amide form, 3-nitro-2(1H)-pyridone. This equilibrium is crucial as it presents two potential sites for electrophilic attack: the nitrogen and the oxygen atoms of the pyridone ring, making it an ambident nucleophile. The strong electron-withdrawing nature of the nitro group at the 3-position significantly influences the electron density distribution within the pyridine (B92270) ring, thereby dictating the regioselectivity of various reactions.

Alkylation Reactions: A Battle Between N- and O-Substitution

The alkylation of 3-nitro-2(1H)-pyridone is a classic example of ambident nucleophilicity, where the reaction can proceed via either N-alkylation to yield a 1-alkyl-3-nitro-2(1H)-pyridone or O-alkylation to give a 2-alkoxy-3-nitropyridine. The regiochemical outcome is highly dependent on the reaction conditions, including the nature of the alkylating agent, the base employed, and the solvent.

Factors Influencing N- vs. O-Alkylation:

• Hard and Soft Acids and Bases (HSAB) Theory: According to the HSAB principle, hard electrophiles tend to react with the hard oxygen atom, while soft electrophiles favor the softer nitrogen atom.

• Solvent Polarity: Polar aprotic solvents, which solvate the cation but not the anion, generally favor O-alkylation. In contrast, polar protic solvents can solvate both the cation and the anion, often leading to a higher proportion of N-alkylation.

• Counter-ion: The nature of the counter-ion associated with the pyridonate anion can influence the accessibility of the nitrogen and oxygen atoms to the electrophile.

• Steric Hindrance: Bulky substituents on the pyridine ring or the alkylating agent can sterically hinder one of the reaction sites, thereby influencing the regioselectivity.

Quantitative Data for Alkylation of Substituted 2-Pyridones:

2-Pyridone Derivative	Alkylating Agent	Base	Solvent	N:O Ratio	Yield (%)	Reference
5-Bromo-2-pyridone	Benzyl (B1604629) bromide	K₂CO₃	Water (with Tween 20)	>5:1	76	[1]
5-Bromo-2-pyridone	n-Propyl iodide	K₂CO₃	Water (with Tween 20)	>6:1	-	[1]
2-Pyridone	Benzoylformate	P(NMe₂)₃	Toluene	N-alkylation selective	Good to excellent	[2]

Note: The data presented are for analogous systems and should be interpreted as indicative of the general trends in regioselectivity.

Nucleophilic Aromatic Substitution (SNAr): Activation by the Nitro Group

The electron-withdrawing nitro group at the 3-position, along with the pyridine nitrogen, strongly activates the ring towards nucleophilic aromatic substitution (SNAr). The positions ortho and para to the nitro group (C2, C4, and C6) are particularly susceptible to nucleophilic attack.

In the case of 2-hydroxy-3-nitropyridine, the hydroxyl group at the 2-position can be considered a leaving group under certain conditions, although it is generally a poor one. However, in related systems such as 2-chloro-3-nitropyridine, the chlorine atom is readily displaced by nucleophiles.

Comparison with an Alternative Isomer: 2-Hydroxy-5-nitropyridine

2-Hydroxy-5-nitropyridine serves as an interesting alternative for SNAr reactions. In this isomer, the nitro group is para to the C2 position and meta to the C4 and C6 positions. This positioning influences the activation of the ring for nucleophilic attack.

Substrate	Nucleophile	Position of Attack	Product	Conditions	Reference
2,4-Dichloro-5-nitropyridine (B33049)	Amine	C4	4-Amino-2-chloro-5-nitropyridine	Room Temperature	[3]
2-Chloro-5-nitropyridine (B43025)	Amine	C2	2-Amino-5-nitropyridine	Reflux in Ethanol	[4]

Note: The high regioselectivity observed in 2,4-dichloro-5-nitropyridine for attack at the C4 position is due to the effective delocalization of the negative charge in the Meisenheimer intermediate by the ortho-nitro group.[3]

Acylation Reactions: Targeting the Hydroxyl/Amide Group

Acylation of 2-hydroxy-3-nitropyridine can occur at either the oxygen or the nitrogen atom. The regioselectivity is expected to be influenced by the acylating agent and the reaction conditions. Given the tautomeric equilibrium, acylation of the more stable 3-nitro-2(1H)-pyridone form is likely to occur on the nitrogen, while direct acylation of the 2-hydroxy tautomer would lead to an O-acylated product.

Due to the lack of specific experimental data for the acylation of 2-hydroxy-3-nitropyridine, a general protocol for O-acetylation is provided in the experimental section as a starting point for optimization.

Experimental Protocols

General Experimental Protocol for N-Alkylation of 2-Pyridones

This protocol is adapted from a procedure for the N-alkylation of pyridin-4-ol and can be used as a starting point for the alkylation of 2-hydroxy-3-nitropyridine.[5]

Materials:

• 2-Hydroxy-3-nitropyridine (1.0 eq.)

• Alkyl halide (e.g., methyl iodide, benzyl bromide) (1.1 eq.)

• Base (e.g., K₂CO₃, NaH) (1.2 eq.)

• Anhydrous solvent (e.g., DMF, Acetone)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-hydroxy-3-nitropyridine and the anhydrous solvent.

• Add the base portion-wise at 0 °C and stir the mixture for 30 minutes.

• Add the alkyl halide dropwise to the suspension.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to separate the N- and O-alkylated isomers.

Representative Experimental Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol is based on the reaction of 2-chloro-5-nitropyridine with an amine nucleophile and can be adapted for substrates with other leaving groups.[4]

Materials:

• Substituted nitropyridine (e.g., 2-chloro-3-nitropyridine) (1.0 eq.)

• Nucleophile (e.g., primary or secondary amine) (1.1 eq.)

• Base (e.g., triethylamine, K₂CO₃) (1.2 eq.)

• Solvent (e.g., Ethanol, DMF)

Procedure:

• In a round-bottom flask, dissolve the substituted nitropyridine in the chosen solvent.

• Add the nucleophile to the solution, followed by the base.

• Heat the reaction mixture to reflux (or a suitable temperature) and monitor the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography or recrystallization.

Visualizing Reaction Pathways and Logic

Tautomerism and Ambident Nucleophilicity

Caption: Tautomerism of 2-hydroxy-3-nitropyridine and its subsequent alkylation pathways.

Regioselectivity in Nucleophilic Aromatic Substitution

Caption: Factors influencing the regioselectivity of SNAr on a 3-nitropyridine (B142982) ring.

This guide serves as a foundational resource for understanding and predicting the regioselectivity of reactions involving 2-hydroxy-3-nitropyridine. For specific applications, it is recommended to perform small-scale experiments to optimize reaction conditions for the desired regiochemical outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]

Benchmarking the Reactivity of 2-Hydroxy-3-nitropyridine: A Comparative Guide for Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

The inherent reactivity of the pyridine (B92270) scaffold is a cornerstone of modern medicinal chemistry and materials science. Among the vast array of substituted pyridines, 2-hydroxy-3-nitropyridine (B160883) stands out as a versatile building block, particularly in the synthesis of kinase inhibitors and other biologically active molecules.[1][2] This guide provides a comparative analysis of the reactivity of 2-hydroxy-3-nitropyridine against other key heterocyclic compounds, supported by experimental data and detailed protocols to inform rational synthetic design.

Comparative Reactivity Analysis

The reactivity of 2-hydroxy-3-nitropyridine is governed by the interplay of the electron-donating hydroxyl group, the electron-withdrawing nitro group, and the inherent electron-deficient nature of the pyridine ring. This unique electronic profile dictates its behavior in key chemical transformations such as nucleophilic and electrophilic aromatic substitution reactions.

Tautomerism of 2-Hydroxypyridine Moiety

It is crucial to recognize that 2-hydroxypyridines exist in a tautomeric equilibrium with their corresponding 2-pyridone form. The position of this equilibrium is influenced by the solvent and the presence of other substituents. This tautomerism significantly impacts the aromaticity and, consequently, the reactivity of the ring.

Nucleophilic Aromatic Substitution (SNAr)

The pyridine ring, particularly when substituted with electron-withdrawing groups like a nitro group, is highly susceptible to nucleophilic aromatic substitution (SNAr). The nitro group at the 3-position, coupled with the ring nitrogen, strongly activates the 2- and 6-positions towards nucleophilic attack.

Table 1: Comparative Reactivity in Nucleophilic Aromatic Substitution

Compound	Leaving Group	Nucleophile	Reaction Conditions	Product	Yield (%)	Reference
2-Chloro-3-nitropyridine (B167233)	Cl	Thiophenol	DMF, K₂CO₃, heat	2-(Phenylthio)-3-nitropyridine	High	[3]
2-Chloro-5-nitropyridine	Cl	Thiophenol	DMF, K₂CO₃, heat	2-(Phenylthio)-5-nitropyridine	High	[3]
2-Chloropyridine	Cl	RNH₂	Not specified	2-(Alkylamino)pyridine	Varies	[4]
4-Chloropyridine	Cl	RNH₂	Not specified	4-(Alkylamino)pyridine	Varies	[4]

Note: Direct comparative kinetic data for 2-hydroxy-3-nitropyridine in SNAr is limited. The table presents data for the closely related 2-chloro-3-nitropyridine to illustrate the activating effect of the nitro group. The hydroxyl group in 2-hydroxy-3-nitropyridine can be converted to a better leaving group, such as a tosylate, to facilitate SNAr reactions.

Electrophilic Aromatic Substitution

The pyridine ring is generally deactivated towards electrophilic aromatic substitution compared to benzene (B151609) due to the electron-withdrawing nature of the nitrogen atom. However, the presence of an activating group, such as a hydroxyl group, can facilitate these reactions. In 2-hydroxy-3-nitropyridine, the hydroxyl group directs electrophiles primarily to the positions ortho and para to it, while the nitro group is a strong deactivating group. Nitration of 3-hydroxypyridine (B118123), for instance, occurs at the 2-position when carried out in its conjugate acid form.[5]

Table 2: pKa Values of Selected Pyridine Derivatives

Compound	pKa	Reference
Pyridine	5.25	[4]
2-Hydroxypyridine	0.75 / 11.62	[4]
3-Hydroxypyridine	4.86 / 8.72	[4]
4-Hydroxypyridine	3.27 / 11.09	[4]
2-Nitropyridine	-0.26	[4]
3-Nitropyridine	0.81	[4]
4-Nitropyridine	1.61	[4]
2-Hydroxy-3-nitropyridine	Predicted: 8.37	[6]

Note: The two pKa values for hydroxypyridines correspond to the protonation of the ring nitrogen and the deprotonation of the hydroxyl group.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol is a generalized procedure for the reaction of a halo-nitropyridine with a nucleophile, which can be adapted for comparative studies.

Materials:

• 2-Chloro-3-nitropyridine (or other halo-nitropyridine)

• Nucleophile (e.g., a thiol or an amine)

• Anhydrous dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃) or other suitable base

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, three-necked flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 2-chloro-3-nitropyridine (1 equivalent) and anhydrous DMF.

• Add the nucleophile (1.1 equivalents) to the solution.

• Add potassium carbonate (2 equivalents) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Electrophilic Nitration of a Hydroxypyridine

This protocol describes a common method for the nitration of a hydroxypyridine derivative.[2][7]

Materials:

• 3-Hydroxypyridine (or other hydroxypyridine)

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice bath

Procedure:

• In a flask equipped with a magnetic stirrer and a dropping funnel, carefully add 3-hydroxypyridine to concentrated sulfuric acid while cooling in an ice bath.

• Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid (nitrating mixture) dropwise to the solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time, monitoring the reaction by TLC.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium carbonate or ammonium (B1175870) hydroxide) until the product precipitates.

• Collect the precipitate by filtration, wash with cold water, and dry to obtain the crude product.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the purified nitrated hydroxypyridine.

Mandatory Visualizations

Experimental Workflow for Comparative Reactivity Studies

References

• 1. chemimpex.com [chemimpex.com]
• 2. guidechem.com [guidechem.com]
• 3. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XX. Nitration of 3-hydroxypyridine, 6-hydroxy-2(1H)-pyridone, and some corresponding methyl derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. lookchem.com [lookchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Nitrating Agents for the Synthesis of 2-Hydroxy-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-hydroxy-3-nitropyridine (B160883) is a critical step in the development of various pharmaceutical compounds. The introduction of a nitro group onto the 2-hydroxypyridine (B17775) scaffold can be achieved through various nitrating agents, each with its own set of advantages and disadvantages concerning yield, regioselectivity, safety, and environmental impact. This guide provides an objective comparison of common nitrating agents, supported by available experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Performance Comparison of Nitrating Agents

The selection of a nitrating agent significantly impacts the efficiency and outcome of the synthesis of 2-hydroxy-3-nitropyridine. The following table summarizes the performance of several common nitrating systems based on reported experimental data. It is important to note that some of the cited data pertains to the synthesis of the isomeric 3-hydroxy-2-nitropyridine (B88870), which can often provide a strong indication of the expected performance for the synthesis of 2-hydroxy-3-nitropyridine due to the similar reactivity of the hydroxypyridine core.

Nitrating Agent/System	Starting Material	Product	Reported Yield	Key Observations & Remarks
Nitric Acid in Pyridine (B92270)	2-Hydroxypyridine	2-Hydroxy-3-nitropyridine	High purity reported, specific yield not quantified[1]	This method is presented as a green and simple process with minimal waste generation. The use of pyridine as a solvent and reagent is a key feature.[1]
Potassium Nitrate (B79036) (KNO₃) in Concentrated Sulfuric Acid (H₂SO₄)	3-Hydroxypyridine	3-Hydroxy-2-nitropyridine	49.7%[2]	Considered a safer and more controllable alternative to traditional mixed acid nitration. It avoids the use of concentrated nitric acid directly and is reported to reduce the formation of oxidative side-products.[2]
Potassium Nitrate (KNO₃) with Acetic Anhydride ((CH₃CO)₂O)	3-Hydroxypyridine	3-Hydroxy-2-nitropyridine	81%[3]	This system offers a high yield under relatively mild conditions. The reaction is typically carried out in a solvent like ethyl acetate (B1210297).
Mixed Acid (Concentrated HNO₃ and H₂SO₄)	3-Hydroxypyridine	3-Hydroxy-2-nitropyridine	Generally lower yields (30-40%)	This is a conventional method but is often associated with harsh reaction conditions, significant pollution, and corrosion of equipment.
Fuming Nitric Acid and Oleum	3-Hydroxypyridine	3-Hydroxy-2-nitropyridine	Not specified	A highly reactive and hazardous system, typically reserved for deactivated substrates.

Experimental Protocols

Detailed methodologies for key nitration procedures are provided below. These protocols are based on published literature and patents and may require optimization for specific laboratory conditions and scales.

Method 1: Nitration using Nitric Acid in Pyridine

This protocol is adapted from a patented method for the synthesis of 2-hydroxy-3-nitropyridine.[1]

Materials:

• 2-Hydroxypyridine

• Nitric Acid (60-75% mass percent)

• Pyridine

• Sodium Hydroxide, Sodium Carbonate, or Sodium Bicarbonate for neutralization

• Ice bath

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath to cool the solution.

• Slowly add nitric acid (60-75%) dropwise to the cooled solution while stirring.

• After the addition is complete, remove the reaction flask from the ice bath and continue stirring at room temperature for 20-40 minutes.

• Concentrate the pyridine in the reaction flask to half of its original volume.

• Repeat the dropwise addition of nitric acid and stirring process 3-5 times.

• After the final reaction cycle, add an alkaline solution (e.g., sodium hydroxide) to the mixed solution to neutralize it.

• The 2-hydroxy-3-nitropyridine product is then obtained through post-treatment, which may include filtration, washing, and drying.[1]

Method 2: Nitration using Potassium Nitrate in Concentrated Sulfuric Acid

This protocol is based on a method for the synthesis of 3-hydroxy-2-nitropyridine and can be adapted for 2-hydroxypyridine.[2]

Materials:

• 2-Hydroxypyridine (or 3-Hydroxypyridine)

• Anhydrous Potassium Nitrate (KNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Solid Sodium Bicarbonate (NaHCO₃)

• Water

Procedure:

• Dissolve 2-hydroxypyridine in concentrated sulfuric acid in a reaction vessel.

• Slowly add anhydrous potassium nitrate in batches to the solution. A molar ratio of 1:1.2 (hydroxypyridine to KNO₃) is reported to be optimal for the isomer.[2]

• Heat the reaction mixture to 40°C and stir for 2 hours.

• After the reaction is complete, slowly pour the reaction mixture into water until it is fully dissolved.

• Use solid sodium bicarbonate to adjust the pH of the solution to approximately 6.5.

• Allow the solution to stand overnight, then filter the precipitate.

• Dry the collected solid to obtain the nitrated product.[2]

Method 3: Nitration using Potassium Nitrate and Acetic Anhydride

This high-yield protocol is described for the synthesis of 3-hydroxy-2-nitropyridine.[3]

Materials:

• 2-Hydroxypyridine (or 3-Hydroxypyridine)

• Potassium Nitrate (KNO₃)

• Acetic Anhydride ((CH₃CO)₂O)

• Ethyl Acetate

• Saturated Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Activated Carbon

Procedure:

• In a three-necked flask, combine 10g of 3-hydroxypyridine, 80ml of ethyl acetate, 4.2g of KNO₃, and 21ml of acetic anhydride.

• Heat the mixture at 45°C with magnetic stirring until the reaction is complete (monitored by a suitable method like TLC).

• Cool the reaction mixture to room temperature and filter it with suction, washing the solid with a small amount of ethyl acetate.

• Take the filtrate and adjust the pH to neutral using a saturated NaOH solution.

• Extract the aqueous layer with ethyl acetate 3-4 times.

• Combine the organic extracts, add activated carbon, and reflux for 1 hour.

• Cool and filter the solution. Dry the filtrate with anhydrous magnesium sulfate, filter again, and concentrate on a rotary evaporator.

• Dry the resulting solid in a drying oven to obtain 3-hydroxy-2-nitropyridine. The reported yield for this isomer is 81%.[3]

Experimental Workflow and Signaling Pathways

To visualize the general process of synthesizing 2-hydroxy-3-nitropyridine, a logical workflow diagram is presented below. This diagram outlines the key steps from starting materials to the final product, applicable to most of the described nitration methods with variations in the specific nitrating agent and workup procedure.

Caption: General experimental workflow for the synthesis of 2-hydroxy-3-nitropyridine.

The nitration of 2-hydroxypyridine is an electrophilic aromatic substitution reaction. The hydroxy group is an activating, ortho-, para-directing group, which means it increases the electron density at positions 3 and 5 of the pyridine ring, making them more susceptible to electrophilic attack by the nitronium ion (NO₂⁺).

Caption: Electrophilic nitration pathway of 2-hydroxypyridine.

References

• 1. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 2. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 3. 3-Hydroxy-2-nitropyridine synthesis - chemicalbook [chemicalbook.com]

Cross-validation of experimental results for 2-Hydroxy-3-nitropyridine synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results for the synthesis of 2-Hydroxy-3-nitropyridine (B160883), a key intermediate in the development of various pharmaceuticals.[1][2] We present a comparative analysis of different synthetic methodologies, supported by experimental data, to offer researchers an objective overview for selecting the most suitable protocol for their specific needs.

Comparative Analysis of Synthesis Methods

The synthesis of 2-Hydroxy-3-nitropyridine has been approached through several distinct chemical pathways. The choice of method can significantly impact yield, purity, and scalability. Below is a summary of the most common methods with their reported experimental data.

Method	Starting Material	Reagents	Reaction Conditions	Yield (%)	Reference
Method 1	2-Hydroxypyridine (B17775)	Nitric acid (60-75%), Pyridine (B92270)	Ice bath, then room temperature for 20-40 min	Not explicitly stated, but high purity claimed	[3]
Method 2	3-Hydroxypyridine (B118123)	Nitric acid, Sulfuric acid	40-45°C	~74%	[4]
Method 3	3-Hydroxypyridine	Potassium nitrate (B79036) (KNO₃), Concentrated sulfuric acid	40°C, 2 hours	49.7%	[5]
Method 4	3-Hydroxypyridine	Metal nitrate (e.g., KNO₃), Acetic anhydride, Ethyl acetate	45°C	81-90%	[6][7]

Experimental Protocols

Method 1: Nitration of 2-Hydroxypyridine

This method utilizes the direct nitration of 2-hydroxypyridine in a pyridine solvent.

Procedure:

• Dissolve 2-hydroxypyridine in pyridine in a reaction flask.

• Place the reaction flask in an ice bath.

• Slowly add nitric acid (60-75% mass percent) dropwise to the solution.

• After the addition is complete, remove the flask from the ice bath and stir at room temperature for 20-40 minutes.

• Concentrate the pyridine solvent to half its original volume.

• Repeat the addition of nitric acid and reaction steps 3-5 times.

• Neutralize the resulting solution with an alkaline substance (e.g., sodium bicarbonate).

• The final product, 2-hydroxy-3-nitropyridine, is obtained after post-treatment.[3]

Method 2: Nitration of 3-Hydroxypyridine with Mixed Acid

A traditional approach involving the nitration of 3-hydroxypyridine using a mixture of nitric and sulfuric acids.

Procedure:

• With ice water cooling and efficient stirring, gradually add 3-hydroxypyridine to concentrated sulfuric acid, ensuring the temperature does not exceed 30°C.

• Prepare a cold mixture of nitric acid and concentrated sulfuric acid.

• Gradually add the cold nitrating mixture to the 3-hydroxypyridine solution over 3-5 hours, maintaining the temperature at 40-45°C without external cooling.

• Allow the mixture to stand overnight (approximately 16 hours).

• Pour the reaction mixture into ice and water.

• Neutralize the solution to a final pH of 1 to 4.

• Extract the product with ether or methylene (B1212753) chloride.

• Dry the extract over magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the yellow crystalline product.[4]

Method 3: Nitration of 3-Hydroxypyridine with Potassium Nitrate

This method offers an alternative to using concentrated nitric acid directly.

Procedure:

• Dissolve 3-hydroxypyridine in concentrated sulfuric acid.

• Slowly add anhydrous potassium nitrate (KNO₃) in batches. The optimal molar ratio of 3-hydroxypyridine to KNO₃ is 1:1.2.

• Heat the reaction solution to 40°C and stir for 2 hours.

• Pour the reaction solution into water until it dissolves completely.

• Adjust the pH of the solution to 6.5 using solid sodium bicarbonate (NaHCO₃).

• Allow the solution to stand overnight, then filter and dry to obtain 3-hydroxy-2-nitropyridine (B88870).[5]

Method 4: Nitration of 3-Hydroxypyridine with Metal Nitrate and Acetic Anhydride

This newer method avoids the use of strong mineral acids like sulfuric and nitric acid, which can reduce equipment corrosion and environmental impact.[7]

Procedure:

• In a three-necked flask, combine 3-hydroxypyridine, ethyl acetate, a metal nitrate (such as KNO₃), and acetic anhydride.

• Heat the mixture to 45°C with magnetic stirring and monitor the reaction's completion.

• After the reaction is complete, cool the mixture to room temperature and filter it through suction.

• Wash the filtrate with a small amount of ethyl acetate.

• Neutralize the filtrate with a saturated sodium hydroxide (B78521) (NaOH) solution.

• Extract the product with ethyl acetate.

• Treat the extract with activated carbon under reflux for 1 hour, then cool and filter.

• Dry the filtrate with anhydrous magnesium sulfate, filter, and concentrate on a rotary evaporator.

• Dry the final product in a drying oven to obtain 3-hydroxy-2-nitropyridine.[6][7]

Experimental Workflows

Caption: Comparative workflows for the synthesis of 2-Hydroxy-3-nitropyridine.

Biological Significance and Signaling Pathways

2-Hydroxy-3-nitropyridine serves as a crucial intermediate in the synthesis of various biologically active molecules.[2] While specific signaling pathways directly modulated by 2-hydroxy-3-nitropyridine are not extensively documented, its role as a precursor provides insight into the pathways targeted by its derivatives.

Notably, 3-hydroxy-2-nitropyridine is an important intermediate in the synthesis of Crizotinib, a multi-target tyrosine kinase inhibitor.[7] Crizotinib is known to inhibit the hepatocyte growth factor receptor (HGFR) and anaplastic lymphoma kinase (ALK) signaling pathways.[7] Therefore, the synthesis of 2-hydroxy-3-nitropyridine is a critical step in developing compounds that can modulate these key oncogenic pathways.

Derivatives of nitropyridines have been investigated for a range of biological activities, including:

• Antimicrobial Activity: Some derivatives have shown activity against various strains of bacteria and fungi.

• Kinase Inhibition: As exemplified by Crizotinib, nitropyridine-containing compounds can be potent inhibitors of protein kinases involved in cancer progression.[2]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Page loading... [guidechem.com]
• 3. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 6. A kind of synthesis technique of 3-hydroxy-2-nitropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. guidechem.com [guidechem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Hydroxy-3-nitropyridine: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-Hydroxy-3-nitropyridine. Adherence to these procedures is critical for ensuring laboratory safety, regulatory compliance, and environmental protection. The following procedural guidance is based on established safety data and best practices for handling hazardous chemical waste.

Immediate Safety and Hazard Summary

2-Hydroxy-3-nitropyridine is a hazardous chemical that requires careful handling. It is known to cause skin and serious eye irritation, may cause respiratory irritation, and is suspected of causing cancer[1]. Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) in a designated and controlled environment. Environmental release of this compound should be avoided[1].

Quantitative Safety and Handling Data

The following table summarizes key safety and handling information for 2-Hydroxy-3-nitropyridine.

Parameter	Value/Information	Source
Hazard Class	Hazardous Waste	[1]
Primary Hazards	Skin Irritant (H315), Serious Eye Irritant (H319), Respiratory Irritant (H335), Suspected Carcinogen (H351)	[1]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases	[1][2][3]
Recommended PPE	Chemical safety goggles, Chemical-resistant gloves, Lab coat, NIOSH-approved respirator (if dust or aerosols are generated)	[1][2][4]
Storage Conditions	Cool, dry, well-ventilated area in a tightly sealed, compatible container	[1][2][3]
Prohibited Disposal	Do not dispose down drains, in regular trash, or allow release into the environment	[1][2][5]

Step-by-Step Disposal Protocol

There are no standardized experimental protocols for the in-lab neutralization or deactivation of 2-Hydroxy-3-nitropyridine waste. The recommended and mandatory procedure is to collect and manage it as hazardous waste for professional disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling waste 2-Hydroxy-3-nitropyridine, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible, chemical-resistant gloves.

• Body Protection: A fully-buttoned lab coat.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

All waste handling should ideally be performed within a certified chemical fume hood.

Step 2: Waste Collection and Segregation

Proper containment is the first and most critical step in the disposal process.

• Container: Collect waste 2-Hydroxy-3-nitropyridine and any contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a designated, leak-proof, and sealable container that is chemically compatible.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Hydroxy-3-nitropyridine," and an indication of its primary hazards (e.g., "Irritant," "Suspected Carcinogen").

• Segregation: It is crucial to segregate this waste stream. Do not mix 2-Hydroxy-3-nitropyridine waste with other chemical wastes unless their compatibility has been confirmed. It is incompatible with strong oxidizing agents, strong acids, and strong bases[1][2][3].

Step 3: Storage of Hazardous Waste

Store the sealed waste container in a designated satellite accumulation area while awaiting pickup. This area must be:

• Cool, dry, and well-ventilated.

• Away from heat, ignition sources, and incompatible materials.

Step 4: Spill Management

In the event of a spill:

• Small Spills: Contain the spill and absorb it with an inert, dry material such as sand, vermiculite, or a non-combustible absorbent[4]. Carefully sweep or scoop up the absorbed material, avoiding the creation of dust, and place it into the designated hazardous waste container[1][4].

• Large Spills: Evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) department or emergency response team[4].

Step 5: Professional Disposal

The final disposal of 2-Hydroxy-3-nitropyridine must be conducted by professionals in accordance with all regulations.

• Professional Disposal Service: Arrange for the collection of the hazardous waste container by a licensed hazardous waste disposal company or your institution's EHS department.

• Regulatory Compliance: Disposal procedures must strictly adhere to all local, regional, and national hazardous waste regulations. Chemical waste generators are responsible for ensuring the complete and accurate classification and documentation of the waste[3][5].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-3-nitropyridine.

Caption: Disposal workflow for 2-Hydroxy-3-nitropyridine.

References

• 1. fishersci.at [fishersci.at]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 2-Hydroxy-3-nitropyridine

Essential Safety and Handling Guide for 2-Hydroxy-3-nitropyridine

This guide provides immediate, essential safety protocols and logistical plans for handling 2-Hydroxy-3-nitropyridine in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Summary

2-Hydroxy-3-nitropyridine is a chemical that poses several health risks. It is known to cause skin and serious eye irritation and may lead to respiratory irritation.[1][2][3] Furthermore, it is suspected of causing cancer.[1][4] Adherence to the following safety protocols is critical to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2-Hydroxy-3-nitropyridine. Proper selection and use of PPE are the first line of defense against chemical exposure.

PPE Category	Specification	Standards/References
Eye and Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.[5][6]	EN 166 (EU) or NIOSH (US) approved.[1][2][4]
Hand Protection	Chemical-resistant, impervious gloves.[5][7][8] Inspect gloves for integrity before each use.[3][9]	EU Directive 89/686/EEC and standard EN 374.[5]
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure, such as a lab coat or coveralls.[1][2][3] Ensure clothing has a closed front, long sleeves, and tight-fitting cuffs.[10]	N/A
Respiratory Protection	Small-Scale/Laboratory Use: Use in a well-ventilated area; a chemical fume hood is recommended.[1][3] Large-Scale/Emergency Use: Use a NIOSH/MSHA or European Standard approved respirator if exposure limits are exceeded or irritation is experienced.[4][5]	EN 149 (EU) or 29 CFR 1910.134 (OSHA).[4]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 2-Hydroxy-3-nitropyridine from reception to disposal.

1. Preparation and Engineering Controls:

• Ensure that a safety shower and eyewash station are readily accessible and in close proximity to the workstation.[2][3][4]

• Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][7]

• Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

• Wear the prescribed PPE as detailed in the table above.

• Avoid the formation of dust when handling the solid chemical.[4][5][7]

• Do not eat, drink, or smoke in the area where the chemical is handled.[1][9]

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[1][7]

3. Storage:

• Store 2-Hydroxy-3-nitropyridine in a cool, dry, and well-ventilated area.[1][3]

• Keep the container tightly closed to prevent contamination and exposure.[1][3][7]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2][4]

Disposal Plan

1. Waste Classification:

• Waste containing 2-Hydroxy-3-nitropyridine is classified as hazardous waste.[1]

2. Collection and Labeling:

• Collect waste residues and contaminated materials in a designated, properly labeled, and sealed container.[1][7]

• Ensure the waste container is appropriate for hazardous chemical waste.

3. Disposal Procedure:

• Dispose of the hazardous waste through an approved waste disposal plant.[4]

• Follow all local, state, and federal regulations for hazardous waste disposal.[1]

• Do not release the chemical or its waste into the environment.[1]

Emergency Procedures

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[1] Seek immediate medical attention.[1]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while removing all contaminated clothing.[1][3] If skin irritation persists, consult a physician.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.[1][2][8] Seek medical attention if symptoms occur.[1]

• Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Seek medical attention if symptoms occur.[1]

Chemical Spill Workflow:

The following diagram outlines the procedural steps for managing a spill of 2-Hydroxy-3-nitropyridine.

Caption: Workflow for handling a chemical spill of 2-Hydroxy-3-nitropyridine.

References

• 1. fishersci.at [fishersci.at]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. echemi.com [echemi.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. pppmag.com [pppmag.com]